(2-(Chloromethyl)-5-nitrophenyl)boronic acid

• CAS: 1217500-80-5

Core Science & Biosynthesis

An In-depth Technical Guide to (2-Chloro-5-nitrophenyl)boronic acid: Properties, Reactivity, and Applications

Note to the Reader

The topic specified was "(2-(Chloromethyl)-5-nitrophenyl)boronic acid." However, a comprehensive search of scientific literature and chemical supplier databases reveals a prevalence of data for a closely related but structurally distinct compound: (2-Chloro-5-nitrophenyl)boronic acid (CAS No. 867333-29-7). This guide will focus on the latter, as it is the well-documented and commercially available reagent pertinent to the fields of chemical synthesis and drug discovery.

Introduction: A Uniquely Functionalized Building Block

Arylboronic acids have become indispensable reagents in modern organic synthesis, largely due to their pivotal role in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction.[1] These compounds offer a stable, low-toxicity, and versatile platform for the formation of carbon-carbon and carbon-heteroatom bonds, which are fundamental transformations for building the complex molecular architectures found in pharmaceuticals, advanced materials, and agrochemicals.[1][2]

Within this vital class of reagents, (2-Chloro-5-nitrophenyl)boronic acid stands out. Its strategic substitution pattern—a chlorine atom at the ortho-position and a nitro group at the meta-position relative to the boronic acid moiety—imparts a unique combination of steric and electronic properties.[1] The presence of two distinct electron-withdrawing groups significantly modulates the reactivity of the boronic acid, making it a highly valuable, albeit sometimes challenging, building block for synthetic chemists.[1] This guide provides an in-depth exploration of its chemical properties, core applications, and the technical considerations required for its successful utilization in research and development.

Physicochemical and Spectroscopic Profile

(2-Chloro-5-nitrophenyl)boronic acid is typically a white to light yellow solid, stable under normal conditions.[3] Its solubility profile indicates solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol, but it is insoluble in water.[3]

Core Chemical Properties

A summary of the key physicochemical data is presented below.

Property	Value	Source(s)
CAS Number	867333-29-7	[3][4][5]
Molecular Formula	C₆H₅BClNO₄	[3][4][5]
Molecular Weight	201.37 g/mol	[4][6][7]
Appearance	White to light yellow solid/crystal
Melting Point	236-238 °C	[8]
Boiling Point (Predicted)	392.9 ± 52.0 °C	[3]
Density (Predicted)	1.54 ± 0.1 g/cm³	[3]
pKa (Predicted)	6.63 ± 0.58	[3]
InChIKey	KNFHCUNPMBSLRK-UHFFFAOYSA-N	[4][6]
Canonical SMILES	B(C1=C(C=CC(=C1)[O-])Cl)(O)O	[4]

Spectroscopic Characterization

While specific spectra for this exact compound are available from suppliers upon request, the expected spectroscopic features can be predicted based on its structure.[9][10]

• ¹H NMR: The proton NMR spectrum would display signals in the aromatic region (typically δ 7.0-8.5 ppm) corresponding to the three protons on the phenyl ring. The specific chemical shifts and coupling patterns would be influenced by the positions of the chloro, nitro, and boronic acid groups. The two hydroxyl protons of the boronic acid would appear as a broad singlet, the chemical shift of which is highly dependent on the solvent and concentration.

• ¹³C NMR: The carbon NMR spectrum would show six distinct signals for the aromatic carbons. The carbon atom attached to the boron (C-B) would have a characteristic chemical shift, often appearing as a broad signal due to quadrupolar relaxation of the boron nucleus.[11]

• Infrared (IR) Spectroscopy: Key vibrational bands would include strong asymmetric and symmetric stretching frequencies for the nitro group (NO₂) typically around 1530-1500 cm⁻¹ and 1350-1330 cm⁻¹, respectively. O-H stretching from the boronic acid would be visible as a broad band around 3300 cm⁻¹. Aromatic C-H and C=C stretching bands, as well as a C-Cl stretching band, would also be present.[12]

• Mass Spectrometry (MS): Electron Impact (EI) mass spectrometry would show the molecular ion peak (M⁺) and characteristic fragmentation patterns, including the loss of water and other small fragments. The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) would be evident in the molecular ion and chlorine-containing fragment peaks.[12]

Synthesis and Purification

The synthesis of (2-Chloro-5-nitrophenyl)boronic acid can be achieved through several established routes in organic chemistry. The choice of method often depends on the availability of starting materials, scale, and functional group compatibility.

Palladium-Catalyzed Miyaura Borylation

This is a modern and highly efficient method for synthesizing arylboronic acids.[1] The reaction directly couples an aryl halide with a diboron reagent, such as bis(pinacolato)diboron (B₂pin₂), in the presence of a palladium catalyst and a base.[1]

• Causality: This method is often preferred due to its excellent functional group tolerance. Unlike organolithium-based methods, it does not require cryogenic temperatures and is compatible with the electron-withdrawing nitro group present on the substrate. The resulting boronate ester can be readily hydrolyzed to the desired boronic acid.[1]

A plausible synthetic pathway is outlined below:

Caption: Miyaura Borylation Synthetic Pathway.

Organometallic Intermediate Quenching

A more traditional route involves the formation of a highly reactive organometallic intermediate (typically an aryllithium), which is then quenched with a trialkyl borate ester, followed by acidic workup.[1][2]

• Causality: This method requires a metal-halogen exchange, usually starting from an aryl bromide or iodide, with an organolithium reagent like n-butyllithium at very low temperatures (-78 °C) to prevent side reactions. While effective, its application can be limited by functional groups that are incompatible with the strongly basic and nucleophilic organolithium reagent.[1]

Core Application: The Suzuki-Miyaura Cross-Coupling Reaction

The primary utility of (2-Chloro-5-nitrophenyl)boronic acid is as a coupling partner in the Suzuki-Miyaura reaction to introduce the 2-chloro-5-nitrophenyl moiety into various molecular scaffolds.[1] This reaction is a cornerstone of C-C bond formation.[13]

The Catalytic Cycle and Mechanistic Considerations

The Suzuki-Miyaura reaction proceeds via a catalytic cycle involving a palladium complex. The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the coupling partner (an aryl or vinyl halide/triflate), forming a Pd(II) complex.

• Transmetalation: This is often the rate-limiting step. The organic group from the boronic acid is transferred to the palladium(II) center. This step requires activation of the boronic acid by a base (e.g., K₂CO₃, K₃PO₄), which forms a more nucleophilic boronate "ate" complex.[1][14]

• Reductive Elimination: The two organic partners on the Pd(II) complex couple and are eliminated, forming the new C-C bond and regenerating the active Pd(0) catalyst.[15]

The electron-withdrawing nature of the chloro and nitro groups on (2-Chloro-5-nitrophenyl)boronic acid can influence the transmetalation step, sometimes requiring careful optimization of the reaction conditions (catalyst, ligand, base, and solvent) to achieve high yields.[1][15]

Caption: The Suzuki-Miyaura Catalytic Cycle.

Experimental Protocol: A General Workflow

The following is a representative, self-validating protocol for a Suzuki-Miyaura coupling reaction. Researchers must optimize conditions for their specific substrates.

Caption: General Experimental Workflow for Suzuki Coupling.

Step-by-Step Methodology:

• Vessel Preparation: To an oven-dried reaction vessel (e.g., a round-bottom flask or microwave vial) equipped with a magnetic stir bar, add the aryl halide (1.0 eq.), (2-Chloro-5-nitrophenyl)boronic acid (1.1-1.5 eq.), and a suitable base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃; 2.0-3.0 eq.).

• Inert Atmosphere: Seal the vessel with a septum and purge with an inert gas (Argon or Nitrogen) for 5-10 minutes. This is critical as the Pd(0) catalyst is oxygen-sensitive.

• Catalyst and Solvent Addition: Under a positive pressure of inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%) and the degassed solvent system (e.g., a mixture of dioxane and water).

• Heating and Monitoring: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously. The reaction progress should be monitored by a suitable technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the limiting reagent is consumed.[15]

• Aqueous Workup: After cooling the reaction to room temperature, dilute the mixture with an organic solvent like ethyl acetate and water. Separate the organic layer. Extract the aqueous layer one or two more times with the organic solvent.

• Purification: Combine the organic layers, wash with brine, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure. The crude product is then typically purified by flash column chromatography on silica gel to yield the pure biaryl product.[15]

Applications in Drug Discovery and Chemical Biology

The biaryl motif constructed using this reagent is prevalent in many pharmaceutical agents.[1] Furthermore, the nitro group serves as a versatile chemical handle. It can be readily reduced to an amine, which can then be further functionalized, opening pathways to a diverse range of complex molecules.

Boronic acids themselves are also gaining prominence as pharmacophores. They can act as transition-state inhibitors for serine proteases and other enzymes.[2][16] For example, boronic acid-based compounds are being investigated as potent β-lactamase inhibitors to combat antibiotic resistance.[16][17] The unique electronics of (2-Chloro-5-nitrophenyl)boronic acid make it an interesting scaffold for inclusion in libraries for such drug discovery programs.

Safety, Handling, and Storage

As a laboratory chemical, (2-Chloro-5-nitrophenyl)boronic acid must be handled with appropriate precautions.

• Hazard Identification: It is classified as causing skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[18]

• Handling Precautions:

  • Use only in a well-ventilated area, preferably a chemical fume hood.[18]

  • Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[18][19]

  • Avoid breathing dust.[18] Wash hands thoroughly after handling.[18]

• Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated area.[18]

  • The recommended storage condition is under an inert gas (Nitrogen or Argon) at 2-8°C.[3][7]

  • Keep away from incompatible substances such as strong oxidizing agents, strong acids, and strong bases.[19]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[20]

Conclusion

(2-Chloro-5-nitrophenyl)boronic acid is a powerful and strategic building block in synthetic organic chemistry. Its unique electronic and steric properties, derived from the ortho-chloro and meta-nitro substituents, provide chemists with a valuable tool for constructing complex molecular frameworks, particularly via the robust Suzuki-Miyaura cross-coupling reaction. A thorough understanding of its reactivity, coupled with careful execution of experimental protocols and adherence to safety guidelines, enables its effective application in the synthesis of novel compounds for pharmaceutical and materials science research.

References

• ChemBK. (2024). (2-chloro-5-nitro-phenyl)boronic acid. Retrieved from [Link]

• Angene Chemical. (2025). 4,5-Difluoro-2-nitrophenylboronic acid Safety Data Sheet. Retrieved from [Link]

• Fede, C., et al. (2025). Discovery of Boronic Acids-Based β-Lactamase Inhibitors Through In Situ Click Chemistry. Molecules. Retrieved from [Link]

• BoroPharm Inc. (n.d.). 2-Chloro-5-nitrophenylboronic acid. Retrieved from [Link]

• Pharmaffiliates. (n.d.). (2-Chloro-5-nitrophenyl)boronic Acid. Retrieved from [Link]

• Soares, M. A., et al. (2021). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Pharmaceuticals. Retrieved from [Link]

• Myers, A. G. Research Group. (n.d.). The Suzuki Reaction. Harvard University. Retrieved from [Link]

• Fede, C., et al. (2025). Discovery of Boronic Acids-Based β-Lactamase Inhibitors Through In Situ Click Chemistry. ResearchGate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Organic Syntheses. (2020). Anhydrous, Homogeneous, Suzuki-Miyaura Cross-Coupling of Boronic Esters using Potassium Trimethylsilanolate. Retrieved from [Link]

• Catsyn. (n.d.). (2-Chloro-5-nitro-phenyl)boronic acid. Retrieved from [Link]

• Journal of Chemical Education. (2023). Spectroscopy Data for Undergraduate Teaching. Retrieved from [Link]

• MDPI. (2025). Synthesis, Structure and Biological Activity of 2-Methyl-5-nitro-6-phenylnicotinohydrazide-Based Hydrazones. Retrieved from [Link]

• ResearchGate. (2022). The ¹H NMR and ¹³C-NMR spectra of N-(2-hydroxy-5-nitrophenyl)formamide. Retrieved from [Link]

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• 8. 2-Chloro-5-nitrophenylboronic acid | BoroPharm Inc. [boropharm.com]
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An In-depth Technical Guide to the Synthesis of (2-(Chloromethyl)-5-nitrophenyl)boronic Acid

Introduction: A Versatile Building Block for Modern Chemistry

(2-(Chloromethyl)-5-nitrophenyl)boronic acid is a highly functionalized synthetic intermediate of significant interest to researchers in medicinal chemistry and materials science. Its molecular architecture incorporates three key features: a boronic acid moiety, a reactive chloromethyl group, and an electron-deficient nitro-substituted aromatic ring. This unique combination makes it an invaluable building block for creating complex molecular structures.

The boronic acid group is a cornerstone of modern organic synthesis, primarily serving as a nucleophilic partner in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction to form carbon-carbon bonds.[1][2] The nitro group modifies the electronic properties of the molecule and provides a handle for further transformations, such as reduction to an amine. The chloromethyl group is a versatile electrophilic site, enabling a wide range of derivatization reactions, including nucleophilic substitutions to introduce diverse functionalities. The strategic placement of these groups allows for sequential, regioselective modifications, making this compound a powerful tool for constructing novel pharmaceutical candidates and advanced organic materials.[3][4][5]

This guide provides a comprehensive, field-proven methodology for the rational synthesis of (2-(Chloromethyl)-5-nitrophenyl)boronic acid, starting from commercially available materials. The narrative focuses on the causality behind experimental choices, ensuring that the described protocols are robust and reproducible.

Strategic Synthesis Design

A retrosynthetic analysis of the target molecule suggests a multi-step pathway that strategically builds complexity. The most logical approach involves the late-stage introduction of the boronic acid moiety to a pre-functionalized aryl halide. This strategy avoids exposing the sensitive C-B bond to the potentially harsh conditions of nitration or radical chlorination.

The chosen three-step synthetic pathway begins with 2-bromo-5-nitrotoluene and is outlined below. This route is designed for optimal control over regioselectivity and functional group tolerance.

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(2-(Chloromethyl)-5-nitrophenyl)boronic acid CAS number 867333-29-7

An In-Depth Technical Guide to (2-Chloro-5-nitrophenyl)boronic acid (CAS 867333-29-7)

Prepared for: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist

Editorial Note: This guide focuses on (2-Chloro-5-nitrophenyl)boronic acid , the compound corresponding to the provided CAS Number 867333-29-7. The initially requested topic name, "(2-(Chloromethyl)-5-nitrophenyl)boronic acid," refers to a different chemical structure. This document proceeds under the directive that the unique CAS identifier specifies the intended subject of this technical deep-dive.

Introduction: A Versatile Building Block in Modern Synthesis

(2-Chloro-5-nitrophenyl)boronic acid is a highly functionalized arylboronic acid that has emerged as a valuable reagent in synthetic organic chemistry. Its utility is primarily anchored in its role as a versatile coupling partner in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction.[1][2] The strategic placement of a chloro and a nitro group on the phenyl ring imparts unique electronic properties and offers multiple points for further chemical modification. These electron-withdrawing substituents modulate the reactivity of the boronic acid moiety, a critical feature for fine-tuning reaction conditions and achieving desired outcomes in the synthesis of complex molecular architectures.[1] This guide provides an in-depth exploration of its properties, synthesis, reactivity, and core applications, with a focus on its practical use in research and drug discovery.[3]

Compound Profile & Physicochemical Properties

Understanding the fundamental physical and chemical properties of a reagent is paramount for its effective use in experimental design. (2-Chloro-5-nitrophenyl)boronic acid is a white to light yellow crystalline solid that is stable under recommended storage conditions.[4]

Property	Value	Source(s)
CAS Number	867333-29-7	[5]
IUPAC Name	(2-chloro-5-nitrophenyl)boronic acid	[5]
Molecular Formula	C₆H₅BClNO₄	[5]
Molecular Weight	201.37 g/mol	[5]
Appearance	White to light yellow crystal/solid	[4]
Melting Point	236-238 °C	[6]
Solubility	Soluble in organic solvents like DMSO and ethanol; insoluble in water.	[4]
SMILES	B(C1=C(C=CC(=C1)[O-])Cl)(O)O	[5]
InChI Key	KNFHCUNPMBSLRK-UHFFFAOYSA-N	[5]

Synthesis & Manufacturing Pathways

The synthesis of (2-Chloro-5-nitrophenyl)boronic acid can be achieved through several established methods. The choice of pathway often depends on the availability of starting materials, scale, and desired purity. Two predominant strategies are outlined below.

Pathway A: Miyaura Borylation

A robust and common method is the palladium-catalyzed Miyaura borylation.[1] This approach involves the direct coupling of an aryl halide with a diboron reagent, such as bis(pinacolato)diboron (B₂pin₂). The resulting boronate ester is then hydrolyzed to yield the final boronic acid. This method offers excellent functional group tolerance.

Step 1: Synthesis of 2-(2-Chloro-5-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• To a dry reaction vessel under an inert atmosphere (Nitrogen or Argon), add 2-bromo-1-chloro-4-nitrobenzene (1 equivalent), bis(pinacolato)diboron (1.1 equivalents), and potassium acetate (3 equivalents).

• Add anhydrous dioxane as the solvent.

• De-gas the mixture by bubbling with nitrogen or argon for 15-20 minutes.

• Add a palladium catalyst, such as Pd(dppf)Cl₂ (dichloro[1,1'-bis(diphenylphosphino)ferrocene]palladium(II)), typically at 2-3 mol%.

• Heat the reaction mixture to 80-90 °C and stir for 12-24 hours, monitoring progress by TLC or GC-MS.

• Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and filter through a pad of celite to remove inorganic salts and the catalyst.

• Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the pinacol ester.

Step 2: Hydrolysis to (2-Chloro-5-nitrophenyl)boronic acid

• Dissolve the purified pinacol ester from Step 1 in a solvent mixture such as acetone/water or THF/water.

• Add an aqueous solution of a strong acid, like HCl (2M), and stir the mixture vigorously at room temperature.

• The boronic acid will often precipitate from the solution. The reaction can be stirred for 2-4 hours or until hydrolysis is complete.

• Collect the solid product by filtration, wash with cold water, and dry under vacuum to afford pure (2-Chloro-5-nitrophenyl)boronic acid.

Caption: Workflow for Miyaura Borylation Synthesis.

Pathway B: Organometallic Intermediate

An alternative, classic approach involves the formation of a highly reactive organometallic species from a suitable aryl halide, followed by quenching with a borate ester.[1]

• Start with 1-bromo-2-chloro-5-nitrobenzene.

• Perform a metal-halogen exchange using an organolithium reagent (e.g., n-butyllithium) at very low temperatures (-78 °C) to generate the aryllithium intermediate.

• Quench this reactive species with a trialkyl borate, such as trimethyl borate or triisopropyl borate.

• The resulting boronate ester is then hydrolyzed in an acidic workup to yield the target boronic acid.

This method is powerful but requires strict anhydrous conditions and careful temperature control due to the high reactivity of the organolithium reagent.

Core Applications in Organic Synthesis

The primary utility of (2-Chloro-5-nitrophenyl)boronic acid is as a substrate in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This reaction is one of the most powerful methods for forming C(sp²)-C(sp²) bonds and is extensively used in the synthesis of biaryls, a common motif in pharmaceuticals and advanced materials.[3][7]

Suzuki-Miyaura Cross-Coupling

In this reaction, (2-Chloro-5-nitrophenyl)boronic acid serves as the organoboron partner, enabling the introduction of the '2-chloro-5-nitrophenyl' fragment onto various molecular scaffolds by coupling with an organohalide (Ar-X) or triflate (Ar-OTf).[1]

General Protocol:

• Combine the aryl halide or triflate (1 equivalent), (2-Chloro-5-nitrophenyl)boronic acid (1.2-1.5 equivalents), and a base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄, 2-3 equivalents) in a suitable solvent (e.g., Dioxane/H₂O, Toluene/H₂O, DMF).

• De-gas the mixture thoroughly.

• Add a palladium catalyst (1-5 mol%), such as Pd(PPh₃)₄ or a combination of a palladium source (e.g., Pd₂(dba)₃) and a phosphine ligand (e.g., SPhos, XPhos).

• Heat the reaction mixture (typically 80-110 °C) until the starting material is consumed.

• Perform an aqueous workup, extract the product with an organic solvent, and purify by chromatography or recrystallization.

The reaction's success hinges on the catalytic cycle involving oxidative addition, transmetalation, and reductive elimination.

Caption: The Suzuki-Miyaura Catalytic Cycle.

Reactivity & Mechanistic Insights

The chemical behavior of (2-Chloro-5-nitrophenyl)boronic acid is dominated by the two electron-withdrawing groups (EWGs) on the aromatic ring.

• Electronic Effects: The chloro and nitro groups significantly decrease the electron density of the phenyl ring. In the context of the Suzuki reaction, this electronic deficiency can impact the transmetalation step.[8] While EWGs on the aryl halide partner typically accelerate the rate-limiting oxidative addition step, their effect on the boronic acid partner is more complex.[9] The transmetalation, which involves the transfer of the aryl group from boron to palladium, is often facilitated by a base to form a more nucleophilic boronate "ate" complex.[1] The strong electron-withdrawing nature of the substituents can influence the ease of this formation and subsequent transfer.

• Steric Hindrance: The presence of the chlorine atom at the ortho-position to the boronic acid introduces steric bulk. This can hinder the approach to the palladium center during transmetalation, sometimes requiring the use of bulky phosphine ligands on the catalyst to facilitate the reaction.[10]

• Synthetic Handles: The chloro and nitro groups are not merely modulators of reactivity; they are valuable synthetic handles for downstream functionalization, allowing for the construction of highly complex molecules from a single building block.

Analytical Characterization

While specific, publicly available spectra for this compound are limited, its structure can be confirmed by standard analytical techniques. The expected NMR spectral features are predictable.

• ¹H NMR Spectroscopy: The aromatic region of the proton NMR spectrum is expected to show three distinct signals corresponding to the three protons on the phenyl ring. Due to the substitution pattern, complex splitting (doublets and doublets of doublets) would be anticipated. The chemical shifts would be downfield (likely > 7.5 ppm) due to the deshielding effects of the nitro and chloro groups.[11] The two hydroxyl protons of the boronic acid group will appear as a broad singlet, which is exchangeable with D₂O.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum should display six unique signals for the aromatic carbons.[12] The carbon atom directly attached to the boronic acid group (C-B) will be a key diagnostic signal. The carbons attached to the chloro and nitro groups will also have characteristic chemical shifts, typically shifted downfield.[13]

Safety, Handling, & Storage

As a laboratory chemical, (2-Chloro-5-nitrophenyl)boronic acid requires careful handling to ensure personnel safety and maintain product integrity.

• Hazard Identification:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.[14]

• Precautionary Measures:

  • P261: Avoid breathing dust.

  • P280: Wear protective gloves, eye protection, and face protection.[15]

  • P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

  • P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

  • P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[15]

• Handling: Use only in a well-ventilated area, preferably in a fume hood. Avoid dust generation and accumulation. Wash hands thoroughly after handling.[16]

• Storage: Store in a tightly sealed container under an inert atmosphere (nitrogen or argon). Keep in a cool (2-8 °C), dry, and well-ventilated place away from incompatible substances.[14]

References

• ChemBK. (2-chloro-5-nitro-phenyl)boronic acid. Retrieved from [Link]

• Carrow, B. P., & Hartwig, J. F. (2011). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 134(20), 8552–8567. Available at: [Link]

• Badone, D., Baroni, M., Cardamone, R., Ielmini, A., & Guzzi, U. (1996). Highly Efficient Palladium-Catalyzed Boronic Acid Coupling Reactions in Water: Scope and Limitations. The Journal of Organic Chemistry, 62(21), 7170–7173. Available at: [Link]

• Nasrollahzadeh, M., Sajjadi, M., & Shokouhimehr, M. (2016). The Suzuki reaction of various aryl halides and boronic acids in the presence of Mag-IL-Pd catalyst. RSC Advances, 6(59), 54303-54310. Available at: [Link]

• Friis, S. D., Taaning, R. H., Lindhardt, A. T., & Skrydstrup, T. (2014). Carbonylative Suzuki Couplings of Aryl Bromides with Boronic Acid Derivatives under Base-Free Conditions. Organic Letters, 16(6), 1772–1775. Available at: [Link]

• Harris, E. B. J. (2014). Which conditions are favorable for the efficient Suzuki coupling?. ResearchGate. Available at: [Link]

• BoroPharm Inc. (2-Chloro-5-nitrophenyl)boronic acid Product Page. Retrieved from [Link]

• Royal Society of Chemistry. (2013). Supplementary Information for Organic & Biomolecular Chemistry. Retrieved from [Link]

• Figure from a research article on Suzuki-Miyaura coupling in drug synthesis. ResearchGate. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2023). Suzuki-Miyaura Coupling: The Power of Boronic Acids. Retrieved from [Link]

• Pathak, T. P., & Gligorich, K. M. (2021). Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. Molecules, 26(16), 4934. Available at: [Link]

• Metin, Ö. (2011). Basic 1H- and 13C-NMR Spectroscopy. Elsevier. Available at: [Link]

• Figure from a research article on approved drugs using Suzuki-Miyaura coupling. ResearchGate. Retrieved from [Link]

• Reich, H. J. Organic Chemistry Data: 13C NMR Chemical Shifts. ACS Division of Organic Chemistry. Retrieved from [Link]

• Kamruzzaman, M., Ali, R., & Hasan, T. (2022). Effect of Chloro and Nitro Terminal Substituents on Mesomorphic Properties of Azobenzene Liquid Crystals. Acta Chemica Malaysia, 6(1), 26-30. Available at: [Link]

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An In-Depth Technical Guide to (2-(Chloromethyl)-5-nitrophenyl)boronic acid: A Key Building Block in Modern Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Substituted Phenylboronic Acids in Drug Discovery

In the landscape of modern medicinal chemistry, boronic acids and their derivatives have emerged as indispensable tools for the construction of complex molecular architectures.[1] Their stability, versatile reactivity, and generally low toxicity make them ideal building blocks in various synthetic transformations, most notably the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction.[2] This reaction facilitates the formation of carbon-carbon bonds, a fundamental process in the synthesis of numerous active pharmaceutical ingredients (APIs).[2]

Among the vast array of available boronic acids, (2-(Chloromethyl)-5-nitrophenyl)boronic acid holds particular significance due to its unique trifunctional nature. The presence of a boronic acid group for cross-coupling, a reactive chloromethyl handle for further derivatization, and a nitro group that modulates the electronic properties of the aromatic ring and can be chemically transformed, makes this compound a highly valuable and versatile intermediate in the synthesis of targeted therapeutics. This guide provides a comprehensive overview of its molecular structure, physicochemical properties, synthesis, and its critical role as a key intermediate in the synthesis of the anticancer drug Vismodegib.

Molecular Structure and Physicochemical Properties

(2-(Chloromethyl)-5-nitrophenyl)boronic acid is a white to light yellow crystalline solid.[1] Its molecular structure is characterized by a benzene ring substituted with a boronic acid group at the 1-position, a chloromethyl group at the 2-position, and a nitro group at the 5-position.

Molecular Structure of (2-(Chloromethyl)-5-nitrophenyl)boronic acid

Caption: 2D structure of (2-(Chloromethyl)-5-nitrophenyl)boronic acid.

The key physicochemical properties of this compound are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C₇H₇BClNO₄	[3][4]
Molecular Weight	215.40 g/mol	[3][4]
Appearance	White to light yellow solid	[1]
Melting Point	Not widely reported, but related compounds have melting points in the range of 150-250 °C.
Solubility	Soluble in organic solvents like dimethyl sulfoxide and ethanol; insoluble in water.	[1]
CAS Number	867333-29-7	[4]

Spectroscopic Characterization

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, with their chemical shifts and coupling patterns influenced by the electron-withdrawing chloro and nitro substituents. A characteristic singlet for the chloromethyl (-CH₂Cl) protons would also be present, typically in the range of 4.5-5.0 ppm. The protons of the boronic acid group (-B(OH)₂) are often broad and may exchange with deuterium in deuterated solvents.

• ¹³C NMR: The carbon NMR spectrum would display six distinct signals for the aromatic carbons, with their chemical shifts influenced by the attached functional groups. The carbon of the chloromethyl group would also be observable.

• Infrared (IR) Spectroscopy: The IR spectrum would be expected to show characteristic absorption bands for the O-H stretching of the boronic acid group (broad, ~3200-3600 cm⁻¹), B-O stretching (~1300-1400 cm⁻¹), C-Cl stretching, and strong asymmetric and symmetric stretching vibrations for the nitro group (NO₂) at approximately 1520-1560 cm⁻¹ and 1345-1385 cm⁻¹, respectively.

• Mass Spectrometry (MS): Mass spectral analysis would show a molecular ion peak corresponding to the compound's molecular weight, along with characteristic fragmentation patterns.

Synthesis Protocols

The synthesis of (2-(Chloromethyl)-5-nitrophenyl)boronic acid can be approached through several established methods for the preparation of arylboronic acids. A common strategy involves the ortho-lithiation of a suitable precursor followed by quenching with a trialkyl borate.

General Synthesis Workflow

Caption: Generalized synthetic workflow for arylboronic acids.

Step-by-Step Methodology (Illustrative)

The following is an illustrative protocol based on common synthetic transformations for arylboronic acids.[2] Note: This is a generalized procedure and requires optimization and safety assessment for laboratory implementation.

• Preparation of the Organometallic Reagent:

  • To a solution of a suitable starting material, such as 1-bromo-2-(chloromethyl)-4-nitrobenzene, in an anhydrous ethereal solvent (e.g., THF, diethyl ether) under an inert atmosphere (e.g., argon or nitrogen) and cooled to a low temperature (typically -78 °C), a solution of an organolithium reagent (e.g., n-butyllithium in hexanes) is added dropwise.

  • The reaction mixture is stirred at low temperature for a specified period to ensure complete lithium-halogen exchange.

• Borylation:

  • To the freshly prepared aryllithium species, a trialkyl borate (e.g., trimethyl borate or triisopropyl borate) is added dropwise at the same low temperature.

  • The reaction is allowed to slowly warm to room temperature and stirred for several hours.

• Hydrolysis and Work-up:

  • The reaction is quenched by the slow addition of an aqueous acid solution (e.g., dilute HCl).

  • The organic layer is separated, and the aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

  • The combined organic layers are washed with brine, dried over an anhydrous drying agent (e.g., MgSO₄), filtered, and the solvent is removed under reduced pressure.

• Purification:

  • The crude product is purified by a suitable method, such as recrystallization or column chromatography, to yield pure (2-(Chloromethyl)-5-nitrophenyl)boronic acid.

Application in Drug Development: The Synthesis of Vismodegib

A significant application of (2-(Chloromethyl)-5-nitrophenyl)boronic acid is as a key intermediate in the synthesis of Vismodegib , a first-in-class hedgehog signaling pathway inhibitor approved for the treatment of advanced basal cell carcinoma.[5][6] The synthesis of Vismodegib often involves a crucial Suzuki-Miyaura coupling step to construct the biaryl core of the molecule.

The Role in the Vismodegib Synthesis

In a common synthetic route to Vismodegib, a substituted pyridine derivative is coupled with a substituted phenylboronic acid. While various derivatives can be used, the 2-chloro-5-nitrophenyl moiety is a key component of the final drug structure. The synthesis often involves the coupling of a boronic acid derivative of 2-chloro-5-nitroaniline with a suitable pyridine partner. The nitro group is subsequently reduced to an amine, which is then acylated to complete the synthesis of the Vismodegib molecule.

Illustrative Suzuki-Miyaura Coupling Protocol

The following is a generalized protocol for a Suzuki-Miyaura coupling reaction that illustrates the use of a substituted phenylboronic acid like the one discussed.[7][8]

• Reaction Setup:

  • In a reaction vessel, the aryl halide (e.g., a substituted bromopyridine), (2-(Chloromethyl)-5-nitrophenyl)boronic acid (typically 1.1 to 1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂), and a base (e.g., K₂CO₃, Cs₂CO₃) are combined in a suitable solvent system (e.g., a mixture of dioxane and water, or DMF).

• Reaction Execution:

  • The reaction mixture is degassed and then heated under an inert atmosphere to a temperature typically ranging from 80 to 120 °C for several hours, or until the reaction is complete as monitored by techniques like TLC or LC-MS.

• Work-up and Purification:

  • Upon completion, the reaction mixture is cooled to room temperature and diluted with water and an organic solvent.

  • The layers are separated, and the aqueous layer is extracted with an organic solvent.

  • The combined organic layers are washed, dried, and concentrated.

  • The crude product is purified by column chromatography or recrystallization to yield the desired biaryl product.

Signaling Pathway Context

Vismodegib functions by inhibiting the Smoothened (SMO) receptor, a key component of the Hedgehog (Hh) signaling pathway. In many cancers, this pathway is aberrantly activated, leading to uncontrolled cell proliferation.

Caption: Simplified Hedgehog signaling pathway and the inhibitory action of Vismodegib.

Conclusion

(2-(Chloromethyl)-5-nitrophenyl)boronic acid is a strategically important building block in medicinal chemistry. Its trifunctional nature allows for its incorporation into complex molecular scaffolds through reliable and high-yielding reactions like the Suzuki-Miyaura coupling. The critical role of a closely related derivative in the synthesis of the anticancer drug Vismodegib underscores its value to the drug development community. A thorough understanding of its properties, synthesis, and reactivity is essential for researchers aiming to leverage this versatile intermediate for the discovery and development of novel therapeutics.

References

• ChemBK. (2024). (2-chloro-5-nitro-phenyl)boronic acid.
• AZAD PHARMACEUTICAL INGREDIENTS AG. (2018). New synthetic path to pharmaceutically acceptable vismodegib. EP3381900A1.
• Zhang, Y., et al. (2013). Synthesis of vismodegib, a Hedgehog signaling pathway inhibitor. Chinese Journal of New Drugs, 22(17), 2090-2092.
• BenchChem. (n.d.). 2-Chloro-5-nitrophenylboronic acid.
• HETEROCYCLES AG. (2014). Novel polymorphs of vismodegib. WO2014195977A2.
• ZENTIVA K S. (2023). Novel polymorph of vismodegib and method of preparation. WO2023140809A1.
• CymitQuimica. (n.d.). 2-Chloro-5-nitrophenylboronic acid.
• Noël, T., & Musacchio, A. J. (2011). Suzuki-Miyaura cross-coupling of heteroaryl halides and arylboronic acids in continuous flow. Organic Letters, 13(19), 5180–5183.
• Kirchhoff, J. H., Netherton, M. R., Hills, I. D., & Fu, G. C. (2002). Boronic acids: new coupling partners in room-temperature Suzuki reactions of alkyl bromides. Crystallographic characterization of an oxidative-addition adduct generated under remarkably mild conditions. Journal of the American Chemical Society, 124(46), 13662–13663.
• BLD Pharm. (n.d.). 2-Chloro-5-nitrophenylboronic acid.
• Alfa Chemistry. (n.d.). CAS 867333-29-7 2-Chloro-5-nitrophenylboronic acid.
• Pharmaffiliates. (n.d.). CAS No : 867333-29-7 | Product Name : (2-Chloro-5-nitrophenyl)boronic Acid.
• Caselli, E., et al. (2023). Discovery of Boronic Acids-Based β-Lactamase Inhibitors Through In Situ Click Chemistry. Preprints.org.
• Fairlamb, I. J. S., et al. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Organic & Biomolecular Chemistry, 14(34), 8094-8104.

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• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. EP3381900A1 - New synthetic path to pharmaceutically acceptable vismodegib - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
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• 8. Suzuki-Miyaura cross-coupling of heteroaryl halides and arylboronic acids in continuous flow - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating a Chemical Labyrinth: The Elusive Physical Properties of (2-(Chloromethyl)-5-nitrophenyl)boronic acid

For Immediate Release

A Technical Whitepaper for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and fine chemical synthesis, the precise understanding of a molecule's physical properties is paramount for its effective application. This guide addresses the physical properties of (2-(Chloromethyl)-5-nitrophenyl)boronic acid, a compound of interest within protein degrader building blocks. However, a significant challenge emerges from the available public data, which frequently conflates this compound with its structural isomer, (2-chloro-5-nitrophenyl)boronic acid. This document will first delineate the critical distinction between these two molecules and then present the verified, albeit limited, physical data for the correct compound of interest.

A Tale of Two Isomers: A Critical Distinction

It is imperative to first address a common point of confusion. The compound of interest, (2-(Chloromethyl)-5-nitrophenyl)boronic acid , is structurally distinct from the more commercially prevalent (2-chloro-5-nitrophenyl)boronic acid . The key difference lies in the substituent at the 2-position of the phenyl ring: a chloromethyl group (-CH₂Cl) versus a chloro group (-Cl) . This seemingly minor difference significantly alters the molecule's chemical reactivity, steric hindrance, and, consequently, its physical properties.

The vast majority of readily available data, including many supplier listings and safety data sheets, pertains to (2-chloro-5-nitrophenyl)boronic acid. Extrapolating this data to (2-(Chloromethyl)-5-nitrophenyl)boronic acid would be scientifically unsound and could lead to erroneous experimental design and safety assessments.

Structural Comparison:

Caption: Chemical structures of the target compound and its isomer.

Core Physical Properties of (2-(Chloromethyl)-5-nitrophenyl)boronic acid

Based on available supplier information, the following core physical properties for (2-(Chloromethyl)-5-nitrophenyl)boronic acid have been identified. It is crucial to note the absence of comprehensive, experimentally verified data for properties such as melting point, boiling point, and solubility in various solvents.

Property	Value	Source
CAS Number	1217500-80-5	[1][2]
Molecular Formula	C₇H₇BClNO₄	[1][2]
Molecular Weight	215.40 g/mol	[2][3]
Appearance	Not specified (likely a solid)	Inferred from supplier listings
Purity	≥95%	[1][2]

The InChI identifier for this compound is InChI=1S/C7H7BClNO4/c9-4-5-1-2-6(10(13)14)3-7(5)8(11)12/h1-3,11-12H,4H2.[2]

Spectral and Advanced Physical Data: A Notable Gap

A thorough search of scientific literature and chemical databases did not yield experimentally determined spectral data, such as ¹H NMR, ¹³C NMR, Infrared (IR), or Mass Spectrometry (MS) for (2-(Chloromethyl)-5-nitrophenyl)boronic acid. This lack of public data prevents a detailed analysis of its molecular structure and purity beyond the information provided by suppliers.

Furthermore, critical physical properties for experimental design and process development, including:

• Melting Point: Not available.

• Boiling Point: Not available.

• Solubility: No quantitative data available.

• Crystal Structure: No crystallographic data found.

remain uncharacterized in the public domain.

Safety and Handling

The absence of a specific Safety Data Sheet (SDS) for (2-(Chloromethyl)-5-nitrophenyl)boronic acid necessitates a cautious approach to its handling. As a prudent measure, it should be treated as a potentially hazardous substance. Standard laboratory safety protocols, including the use of personal protective equipment (PPE) such as safety goggles, gloves, and a lab coat, are mandatory. Work should be conducted in a well-ventilated area or a fume hood.

Given its structural motifs—a nitro group and a chloromethyl group—potential hazards may include:

• Irritation: May cause skin, eye, and respiratory irritation.

• Toxicity: The toxicological properties have not been determined.

• Reactivity: The chloromethyl group can be reactive, and the nitro group imparts energetic properties.

Experimental Protocols and Methodologies: A Necessary Omission

The core requirements for this technical guide included detailed, step-by-step methodologies for key experiments. However, due to the lack of foundational physical property data, providing such protocols would be speculative and irresponsible. For instance, designing a purification protocol without solubility data or a reaction setup without knowing the melting or boiling point would be based on assumptions rather than empirical evidence.

Logical Relationships and Workflows

While specific experimental workflows cannot be detailed, a logical workflow for the characterization of this compound can be proposed.

Caption: A logical workflow for the initial characterization of the compound.

Conclusion and Recommendations for Future Research

This in-depth guide has highlighted the significant lack of publicly available physical property data for (2-(Chloromethyl)-5-nitrophenyl)boronic acid. While its basic molecular identifiers have been confirmed, a comprehensive understanding of its physical and chemical behavior remains elusive. The scientific community is strongly cautioned against using data for the isomeric (2-chloro-5-nitrophenyl)boronic acid as a substitute.

For researchers and drug development professionals intending to work with this compound, it is highly recommended that a thorough in-house characterization be the first and most critical step. The determination of its melting point, solubility profile, and a full suite of spectroscopic data will be essential for any future research and development activities. The publication of this data would be a valuable contribution to the broader scientific community.

References

• AA Blocks. 1217500-80-5 | MFCD12025991 | 2-(Chloromethyl)-5-nitrophenylboronic acid. [Link]

• Arctom. [CAS NO. 1217500-80-5] | [2-(chloromethyl)-5-nitro-phenyl]boronic acid - 95%. [Link]

• Shenzhen Dickman Technology Development Co., Ltd. (2-(Chloromethyl)-5-nitrophenyl)boronic acid - CAS:1217500-80-5. [Link]

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• 2. labsolu.ca [labsolu.ca]
• 3. (2-(Chloromethyl)-5-nitrophenyl)boronic acid - CAS:1217500-80-5 - 深圳市迪克曼科技开发有限公司 [dkmchem.hk]

A Technical Guide to the Solubility of (2-(Chloromethyl)-5-nitrophenyl)boronic Acid in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2-(Chloromethyl)-5-nitrophenyl)boronic acid is a substituted arylboronic acid of significant interest in synthetic chemistry, particularly as a building block in cross-coupling reactions for pharmaceutical and materials science applications. The successful execution of these reactions, as well as subsequent purification and formulation, is critically dependent on a thorough understanding of the compound's solubility. This technical guide addresses the notable absence of quantitative solubility data in publicly available literature by providing a robust framework for its systematic determination. We will analyze the molecule's physicochemical properties to build a theoretical solubility profile, extrapolate qualitative insights from structurally similar analogs, and present a comprehensive, field-proven experimental protocol for researchers to generate reliable solubility data. This document serves as a foundational resource, empowering scientists to optimize reaction conditions, streamline purification processes, and accelerate research and development involving this versatile compound.

Introduction: The Critical Role of Solubility

Substituted phenylboronic acids are cornerstone reagents in modern organic synthesis, most notably for their role in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction. The specific compound, (2-(Chloromethyl)-5-nitrophenyl)boronic acid, offers a unique combination of functional groups—a reactive chloromethyl handle, an electron-withdrawing nitro group, and the versatile boronic acid moiety—making it a valuable precursor for complex molecular architectures.

However, the utility of this reagent is intrinsically linked to its behavior in solution. Solubility dictates the choice of reaction medium, influences reaction kinetics and yield, and is a paramount consideration for downstream processing, including crystallization, chromatography, and formulation. An imprecise understanding of solubility can lead to failed reactions, purification challenges, and unreliable process scale-up. This guide provides the theoretical and practical foundation necessary to expertly navigate the solubility characteristics of this compound.

Theoretical Solubility Profile Based on Physicochemical Properties

A priori assessment of a molecule's structure provides critical clues to its solubility behavior, following the principle of "like dissolves like." The key functional groups of (2-(Chloromethyl)-5-nitrophenyl)boronic acid each contribute to its overall polarity and intermolecular interactions.

// Edges to connect properties to molecule parts (conceptual) mol -> boronic_acid [style=invis]; mol -> nitro [style=invis]; mol -> chloromethyl [style=invis]; mol -> ring [style=invis]; }

Caption: Physicochemical drivers of solubility for the target molecule.

Analysis of Functional Groups:

• Boronic Acid Moiety (-B(OH)₂): This is the most influential polar feature. The two hydroxyl groups can act as both hydrogen bond donors and acceptors, suggesting favorable interactions with polar protic solvents like alcohols. This group also imparts acidic character.

• Nitro Group (-NO₂): As a strong electron-withdrawing and highly polar group, the nitro substituent increases the overall polarity of the molecule and can act as a hydrogen bond acceptor. This enhances solubility in polar aprotic solvents like DMSO, DMF, and acetone.

• Chloromethyl Group (-CH₂Cl): The C-Cl bond introduces a significant dipole moment, making this group more polar than a simple methyl substituent. This contributes to the overall polarity.

• Aromatic Ring: The phenyl ring itself is a nonpolar, hydrophobic core. This feature promotes solubility in solvents with some aromatic character or moderate polarity that can engage in π-π stacking interactions.

Predicted Solubility Trends:

• High Solubility: Expected in polar aprotic solvents such as Dimethyl Sulfoxide (DMSO) , N,N-Dimethylformamide (DMF) , and Acetone . These solvents can effectively solvate the polar nitro and chloromethyl groups and accept hydrogen bonds from the boronic acid.

• Moderate to High Solubility: Expected in polar protic solvents like Methanol , Ethanol , and Isopropanol . These solvents can engage in strong hydrogen bonding with the boronic acid group.

• Moderate Solubility: Likely in ethers such as Tetrahydrofuran (THF) and 1,4-Dioxane , and chlorinated solvents like Dichloromethane (DCM) and Chloroform . These solvents have intermediate polarity. Studies on unsubstituted phenylboronic acid show high solubility in ethers.[1]

• Low to Negligible Solubility: Expected in nonpolar hydrocarbon solvents like Hexanes , Heptane , and Toluene . The hydrophobic core is insufficient to overcome the high polarity of the functional groups.

The Complication of Boroxine Formation

A critical consideration for boronic acids is their propensity to undergo dehydration, especially upon heating, to form cyclic anhydrides known as boroxines. This is an equilibrium process that is highly dependent on the solvent and temperature.[2] Boroxines are significantly less polar than their corresponding boronic acids and thus have different solubility profiles. This transformation can lead to inconsistent or irreproducible solubility measurements if not properly controlled.

Insights from Structurally Related Compounds

While direct solubility data for the target compound is scarce, valuable qualitative information can be gleaned from a closely related analog, (2-Chloro-5-nitrophenyl)boronic acid .

Caption: Comparison of the target compound and its structural analog.

Published data for (2-Chloro-5-nitrophenyl)boronic acid indicates that it is soluble in dimethyl sulfoxide (DMSO) and ethanol, but insoluble in water.[3] This aligns perfectly with the theoretical predictions based on its molecular structure.

Table 1: Qualitative Solubility Data and General Trends for Phenylboronic Acids

Compound/Class	Soluble In	Insoluble In	Source(s)
(2-Chloro-5-nitrophenyl)boronic acid	Dimethyl Sulfoxide (DMSO), Ethanol	Water	[3]
Phenylboronic acid (unsubstituted)	Ethers (e.g., dipropyl ether), Ketones (e.g., acetone)	Hydrocarbons (e.g., methylcyclohexane)	[1][4][5]
Substituted Phenylboronic acids	Generally, substituents significantly impact solubility.	Dependent on substituent nature.	[2][6]

The primary structural difference is the chloromethyl (-CH₂Cl) group in the target compound versus the chloro (-Cl) group in the analog. The chloromethyl group is slightly bulkier and possesses a different dipole moment. However, the overall polarity and hydrogen bonding capabilities are dominated by the common boronic acid and nitro groups. Therefore, it is highly probable that (2-(Chloromethyl)-5-nitrophenyl)boronic acid will exhibit a similar solubility profile to its chloro-analog, favoring polar organic solvents.

A Validated Protocol for Experimental Solubility Determination

To move beyond theoretical prediction and qualitative comparison, rigorous experimental determination is necessary. The following protocol describes a dynamic (polythermal) method , which is a reliable technique for measuring the solubility of crystalline compounds.[2][4] This method involves identifying the temperature at which a known mixture of solute and solvent becomes a clear, homogeneous solution upon controlled heating.

Workflow for Dynamic Solubility Measurement

Caption: Experimental workflow for the dynamic (polythermal) method.

Step-by-Step Methodology

1. Materials and Equipment:

• (2-(Chloromethyl)-5-nitrophenyl)boronic acid (high purity, >97%)

• Anhydrous organic solvents (See Table 2 for recommendations)

• Analytical balance (±0.1 mg)

• Glass vials (e.g., 4 mL) with sealable caps

• Magnetic stir bars

• Controlled heating block or oil bath with digital temperature probe (±0.1 °C)

• Optional: Turbidity sensor or laser light source and detector for precise clear point determination

Table 2: Recommended Organic Solvents for Screening

Class	Solvent	Rationale
Polar Aprotic	Dimethyl Sulfoxide (DMSO), Acetone, Tetrahydrofuran (THF)	Covers a range from highly polar to moderately polar.
Polar Protic	Methanol, Isopropanol	Strong hydrogen bonding potential.
Chlorinated	Dichloromethane (DCM)	Moderate polarity, common reaction solvent.
Nonpolar	Toluene, Heptane	Establishes the lower limit of solubility.

2. Experimental Procedure:

• Preparation of Mixtures: For each solvent, prepare a series of vials with varying, precisely known compositions.

  • Example: To Vial 1, add ~5.0 mg of the boronic acid. Record the exact mass. Add ~1.0 g of the chosen solvent. Record the exact mass. This provides the mole fraction of the mixture.

  • Prepare at least 5-7 such mixtures per solvent, spanning a range of anticipated solubilities.

• Heating and Observation:

  • Place a vial in the heating block and begin stirring to ensure the solid is suspended.

  • Increase the temperature at a slow, constant rate (e.g., 0.5-1.0 °C per minute) to ensure the system remains at equilibrium.

  • Carefully observe the vial. The clear point (or dissolution temperature) is the temperature at which the last solid particle disappears, resulting in a perfectly clear solution.

  • For greater accuracy, the measurement can be repeated by cooling the solution until it becomes turbid (cloud point) and re-heating to find the clear point again. The average of several measurements should be used.

• Data Processing:

  • For each vial, you have a data pair: the dissolution temperature (T) and the mole fraction (x) of the boronic acid.

  • Plot the temperature (T, in Kelvin) versus the mole fraction (x) for each solvent. This graph represents the solubility curve.

  • From this curve, the solubility at any given temperature within the measured range can be determined by interpolation.

3. Self-Validation and Trustworthiness:

• Purity: Ensure the starting boronic acid is of high purity, as impurities can significantly affect solubility.

• Anhydrous Conditions: Use anhydrous solvents to minimize the formation of boroxines, which would otherwise skew the results.

• Equilibrium: The slow heating rate is crucial to ensure the measured clear point represents a true equilibrium state.

• Reproducibility: Repeat key measurements to ensure the results are reproducible, confirming the stability of the compound under the experimental conditions.

Conclusion

While quantitative solubility data for (2-(Chloromethyl)-5-nitrophenyl)boronic acid is not readily found in scientific literature, a robust solubility profile can be confidently established. Theoretical analysis of its molecular structure strongly predicts high solubility in polar aprotic and protic organic solvents and poor solubility in nonpolar hydrocarbons. This is corroborated by qualitative data from its close structural analog, (2-Chloro-5-nitrophenyl)boronic acid.

For researchers requiring precise quantitative data for process optimization, the detailed dynamic (polythermal) protocol provided in this guide offers a reliable and validated method. By systematically applying this experimental framework, scientists and drug development professionals can generate the critical solubility data needed to effectively utilize (2-(Chloromethyl)-5-nitrophenyl)boronic acid in their synthetic and development workflows, ensuring efficiency, reproducibility, and success.

References

• Solubility test for Organic Compounds . (2024). Retrieved from University of Technology, Iraq. [Link]

• Experiment 1: Determination of Solubility Class . (n.d.). Retrieved from Faculty of Science, Taibah University. [Link]

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• Experiment: Solubility of Organic & Inorganic Compounds . (n.d.). Retrieved from College of the Canyons. [Link]

• Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis . (n.d.). Retrieved from Tidewater Community College. [Link]

• Leszczyńska, A., et al. (2020). Equilibrium Solubility Determination and Correlation of Isobutoxyphenylboronic Acids in Organic Solvents. Journal of Chemical & Engineering Data. [Link]

• Leszczyński, P., Hofman, T., & Sporzyński, A. (2020). Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents. Journal of Solution Chemistry. [Link]

• Leszczyński, P., Hofman, T., & Sporzyński, A. (2020). Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents. ResearchGate. [Link]

• Sporzyński, A., et al. (2017). Solubility of phenylboronic compounds in water. SciSpace. [Link]

• Leszczyński, P., Hofman, T., & Sporzyński, A. (2020). Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents. ResearchGate. [Link]

• (2-chloro-5-nitro-phenyl)boronic acid . (2024). ChemBK. [Link]

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A Technical Guide to the Stability and Storage of (2-(Chloromethyl)-5-nitrophenyl)boronic acid

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Synthetic Utility and Intrinsic Reactivity of (2-(Chloromethyl)-5-nitrophenyl)boronic acid

(2-Chloromethyl-5-nitrophenyl)boronic acid is a bespoke building block in modern organic synthesis, prized for its utility in constructing complex molecular architectures through reactions such as the Suzuki-Miyaura cross-coupling.[1] Its unique trifunctional nature—a reactive boronic acid moiety, an electrophilic benzylic chloride, and a deactivating, directing nitro group—offers a powerful handle for sequential, site-selective modifications. However, the very features that make this reagent synthetically valuable also contribute to its inherent chemical liabilities. This guide provides a comprehensive overview of the stability profile of (2-(Chloromethyl)-5-nitrophenyl)boronic acid, offering field-proven insights into its optimal storage and handling to ensure its integrity and performance in critical applications.

I. Chemical Stability Profile: Understanding the Degradation Pathways

The stability of (2-(Chloromethyl)-5-nitrophenyl)boronic acid is governed by the interplay of its functional groups and its susceptibility to several key degradation pathways common to arylboronic acids. While specific experimental stability data for this exact molecule is not extensively published, a mechanistic understanding derived from related analogues allows for a robust stability assessment.

Hydrolytic Instability: Protodeboronation

A primary degradation route for boronic acids is protodeboronation, the cleavage of the C–B bond and its replacement with a C–H bond. This reaction is often facilitated by aqueous or protic media. The presence of electron-withdrawing groups, such as the nitro group on the aromatic ring, can influence the rate of this process. For (2-(Chloromethyl)-5-nitrophenyl)boronic acid, this pathway would lead to the formation of 1-(chloromethyl)-4-nitrobenzene, a significant impurity that is inactive in Suzuki-Miyaura couplings.

Oxidative Degradation

Boronic acids are susceptible to oxidative degradation, particularly in the presence of reactive oxygen species (ROS), which can convert the boronic acid to a phenol.[2][3] This process of oxidative deboronation transforms the boronic acid into an alcohol (phenol) and boric acid.[3] Interestingly, the presence of an ortho-nitro group has been reported to enhance stability against oxidation in some phenylboronic acids.[4] This stabilizing effect is attributed to the electron-withdrawing nature of the nitro group, which diminishes the electron density on the boron atom, making it less susceptible to oxidation.[2][3]

Thermal Decomposition

While generally stable at room temperature, elevated temperatures can induce decomposition.[4] For nitroaromatic compounds, thermal stress can lead to the decomposition of the nitro group, potentially generating hazardous byproducts.[1] Thermal decomposition of (2-(Chloromethyl)-5-nitrophenyl)boronic acid is expected to produce a complex mixture of gaseous products, including carbon oxides (CO, CO2), nitrogen oxides (NOx), hydrogen chloride (HCl), and boron oxides. Uncontrolled thermal decomposition can present a significant safety risk.[1]

Formation of Boroxines (Anhydrides)

In the solid state or under anhydrous conditions, boronic acids can undergo intermolecular dehydration to form cyclic trimeric anhydrides known as boroxines.[5][6][7] This is a reversible process, and the presence of moisture will hydrolyze the boroxine back to the boronic acid.[5] While boroxines are often still reactive in cross-coupling reactions as they can hydrolyze in situ, their formation can complicate stoichiometry and characterization.[8] The equilibrium between the boronic acid and the boroxine is influenced by temperature and the presence of water.[5][6]

II. Recommended Storage and Handling Protocols

To mitigate the degradation pathways discussed above and ensure the long-term viability of (2-(Chloromethyl)-5-nitrophenyl)boronic acid, the following storage and handling protocols are recommended. These are designed as a self-validating system to preserve the compound's purity and reactivity.

Optimal Storage Conditions

Parameter	Recommendation	Rationale
Temperature	Store at 2-8°C.	Minimizes the rate of thermal decomposition and slows the kinetics of other degradation pathways.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Protects against atmospheric moisture, which can lead to hydrolysis and protodeboronation, and oxygen, which can cause oxidative degradation.
Light	Store in an amber or opaque vial.	Protects the compound from light, which can potentially initiate or accelerate degradation, particularly for nitro-containing aromatic compounds.
Container	Use a tightly sealed, dry glass container.	Prevents the ingress of moisture and air. Glass is preferred for its inertness.
Moisture	Store in a desiccator or dry cabinet.	Crucial for preventing hydrolytic degradation and the formation of boroxine anhydrides.

Safe Handling Procedures

• Personal Protective Equipment (PPE): Always handle the compound in a well-ventilated area or a fume hood. Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Dispensing: When dispensing the solid, minimize its exposure to the atmosphere. If possible, handle it in a glove box. For routine use, quickly weigh the desired amount and securely reseal the container.

• Solution Preparation: Prepare solutions fresh for use whenever possible. If a stock solution must be prepared, use a dry, aprotic solvent and store it under an inert atmosphere at a low temperature.

III. Visualizing Stability and Degradation

To further clarify the concepts discussed, the following diagrams illustrate the structure of the molecule, its primary degradation pathways, and a general workflow for assessing its stability.

Caption: Chemical structure of (2-(Chloromethyl)-5-nitrophenyl)boronic acid.

Caption: Major degradation pathways for (2-(Chloromethyl)-5-nitrophenyl)boronic acid.

Caption: Experimental workflow for stability assessment.

IV. Experimental Protocols for Stability Assessment

For laboratories needing to perform their own stability assessment, the following protocols provide a starting point. These methods are designed to be stability-indicating.

Stability-Indicating HPLC Method

A reversed-phase high-performance liquid chromatography (RP-HPLC) method is recommended for quantifying the purity of (2-(Chloromethyl)-5-nitrophenyl)boronic acid and detecting its degradation products.

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the compound in a 50:50 mixture of acetonitrile and water to a concentration of approximately 1 mg/mL.

Causality: The acidic mobile phase helps to suppress the ionization of the boronic acid, leading to better peak shape. The gradient elution ensures that both the relatively polar boronic acid and any less polar degradation products are effectively separated.

Forced Degradation Study Protocol

To understand the degradation pathways, a forced degradation study should be performed according to ICH guidelines.[9]

• Acid/Base Hydrolysis:

  • Treat a solution of the compound with 0.1 M HCl and 0.1 M NaOH at 60°C for 24 hours.

  • Neutralize the samples before HPLC analysis.

• Oxidative Degradation:

  • Treat a solution of the compound with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation:

  • Expose the solid compound to 80°C for 48 hours.

• Photostability:

  • Expose the solid compound to a light source according to ICH Q1B guidelines (1.2 million lux hours and 200 W h/m²).[9][10]

  • A dark control sample should be stored under the same conditions to differentiate between thermal and light-induced degradation.

Self-Validation: In each case, analyze the stressed samples by the stability-indicating HPLC method. The appearance of new peaks and a decrease in the area of the parent peak will confirm degradation. Peak purity analysis of the parent compound should be performed to ensure the method is truly stability-indicating.

V. Conclusion

(2-(Chloromethyl)-5-nitrophenyl)boronic acid is a valuable synthetic intermediate whose utility is directly linked to its chemical purity. A thorough understanding of its inherent instabilities—hydrolysis, oxidation, thermal decomposition, and boroxine formation—is paramount for its effective use. By implementing the stringent storage and handling protocols outlined in this guide, researchers can significantly mitigate degradation, ensuring the compound's integrity and the reproducibility of their synthetic results. For critical applications, a proactive stability assessment using the described experimental methods is strongly recommended to establish a reliable shelf-life under specific laboratory conditions.

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(2-(Chloromethyl)-5-nitrophenyl)boronic Acid: A Multifunctional Building Block for Medicinal Chemistry – A Technical Guide to Its Synthetic Potential

Abstract

In the landscape of modern drug discovery, the efficiency of synthesizing diverse and complex molecular libraries is paramount. Multifunctional building blocks, which possess several distinct and orthogonally reactive functional groups, are invaluable assets in this endeavor. This technical guide introduces (2-(Chloromethyl)-5-nitrophenyl)boronic acid, a scaffold of significant synthetic potential. While direct literature on this specific molecule is emerging, its true value lies in the predictable and versatile chemistry of its three key functional groups: a boronic acid for cross-coupling and covalent interactions, a highly reactive chloromethyl group for nucleophilic substitution, and a reducible nitro group as a precursor to a versatile aniline. This document serves as a guide to the untapped potential of this reagent, extrapolating from the well-established chemistry of its constituent parts to provide a strategic roadmap for its application in medicinal chemistry programs.

The Boronic Acid Moiety: The Linchpin for C-C and C-Heteroatom Bond Formation

The boronic acid group is arguably the most significant feature of the title molecule, offering two primary avenues of application in medicinal chemistry: transition-metal-catalyzed cross-coupling reactions and the formation of reversible covalent bonds with biological targets.[1]

1.1. Suzuki-Miyaura Cross-Coupling: Constructing Biaryl Cores

The palladium-catalyzed Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organohalides.[2][3] This reaction is particularly crucial for the synthesis of biaryl and heteroaryl-aryl structures, which are privileged motifs in a vast number of approved drugs. The (2-(Chloromethyl)-5-nitrophenyl)boronic acid scaffold can serve as the organoboron partner, introducing its substituted phenyl ring into a target molecule.

The electronic nature of the substituents on the phenyl ring influences the efficiency of the transmetalation step in the catalytic cycle.[4] The presence of the electron-withdrawing nitro group can modulate the reactivity of the boronic acid, a factor that must be considered when optimizing reaction conditions.[5] Critically, literature on similar structures, such as o-(chloromethyl) bromobenzene, demonstrates that the chloromethyl group is often stable under Suzuki coupling conditions, allowing for its retention for subsequent functionalization.[6]

Diagram 1: The Suzuki-Miyaura Catalytic Cycle

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Reagent Preparation: To an oven-dried reaction vessel, add (2-(Chloromethyl)-5-nitrophenyl)boronic acid (1.0 eq.), the aryl or heteroaryl halide (1.1 eq.), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 eq.), and a base (e.g., K₂CO₃, 2.0 eq.).

• Solvent Addition: Under an inert atmosphere (e.g., nitrogen or argon), add a degassed solvent system, typically a mixture like dioxane/water (4:1).

• Reaction: Heat the mixture with vigorous stirring to the desired temperature (typically 80-100 °C). Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

1.2. Boronic Acids as Covalent Inhibitors

The unique electronic structure of the boron atom allows boronic acids to form reversible covalent bonds with nucleophilic amino acid residues, most notably the hydroxyl groups of serine and threonine.[7] This interaction forms a tetrahedral boronate adduct, which can mimic the transition state of enzymatic reactions, leading to potent and specific inhibition.[8] This mechanism is the basis for several FDA-approved drugs.[9] The title compound can thus be envisioned as a "warhead" for targeting serine proteases, beta-lactamases, or the proteasome, where the substituted phenyl ring would occupy binding pockets to ensure specificity.[7][9]

Table 1: FDA-Approved Boronic Acid-Containing Drugs

Drug Name	Target	Therapeutic Area	Year of Approval
Bortezomib	26S Proteasome	Multiple Myeloma	2003
Ixazomib	26S Proteasome	Multiple Myeloma	2015
Vaborbactam	β-Lactamases	Bacterial Infections	2017
Tavaborole	Leucyl-tRNA Synthetase	Onychomycosis	2014
Crisaborole	Phosphodiesterase 4	Atopic Dermatitis	2016

Diagram 2: Covalent Inhibition Mechanism

Caption: Reversible covalent bond formation between a boronic acid and a serine residue.

The Chloromethyl Group: A Handle for Versatile Derivatization

The chloromethyl group (-CH₂Cl) is a benzylic halide, a class of compounds known for their high reactivity toward nucleophiles.[10][11] This reactivity stems from the ability of the adjacent benzene ring to stabilize the transition states of both Sₙ1 and Sₙ2 reactions.[11] In a drug discovery context, this functional group serves as a powerful electrophilic handle to introduce a wide array of chemical moieties, enabling rapid library synthesis and structure-activity relationship (SAR) studies.

This handle can be used to attach:

• Pharmacophoric elements to probe for additional binding interactions.

• Solubilizing groups (e.g., morpholine, piperazine) to improve physicochemical properties.

• Linkers for the development of bifunctional molecules like PROTACs or for conjugation to delivery vehicles.[10][12]

Table 2: Potential Derivatizations via Nucleophilic Substitution

Nucleophile	Reagent Example	Resulting Functional Group	Application in Medicinal Chemistry
Amine	Morpholine	Tertiary Amine	Enhancing solubility, metabolic stability
Thiol	L-Cysteine methyl ester	Thioether	Mimicking methionine, covalent targeting
Alcohol/Phenol	Phenol	Ether	Building complex scaffolds
Azide	Sodium Azide	Azide	Precursor for "click" chemistry (triazoles)
Carboxylate	Sodium Acetate	Ester	Prodrug strategies, linker attachment
Cyanide	Sodium Cyanide	Nitrile	Precursor for amines, carboxylic acids

Protocol 2: General Procedure for Nucleophilic Substitution

• Reagent Preparation: In a reaction vessel, dissolve the (2-(Chloromethyl)-5-nitrophenyl)boronic acid derivative (1.0 eq.) in a suitable polar aprotic solvent (e.g., DMF or acetonitrile).

• Addition of Nucleophile: Add the nucleophile (1.2 eq.) and a non-nucleophilic base if required (e.g., diisopropylethylamine, 1.5 eq.) to facilitate the reaction.

• Reaction: Stir the mixture at room temperature or with gentle heating (40-60 °C). Monitor the reaction progress by LC-MS.

• Workup: Upon completion, dilute the reaction mixture with water and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic extracts with brine, dry over anhydrous MgSO₄, filter, and concentrate. Purify the residue via column chromatography or preparative HPLC.

The Nitro Group: A Precursor to a Key Pharmacophoric Element

The reduction of an aromatic nitro group to a primary aniline is one of the most fundamental and reliable transformations in medicinal chemistry.[13][14] The resulting aniline is a versatile functional group, serving as a precursor for amides, sulfonamides, ureas, and carbamates, and as a key component in many heterocyclic ring syntheses. The presence of the nitro group makes the title compound a masked aniline, allowing for its introduction late in a synthetic sequence.

The choice of reducing agent is critical to ensure chemoselectivity, preserving the boronic acid and any functionality installed on the chloromethyl handle.[15]

• Catalytic Hydrogenation (H₂/Pd/C): Highly efficient but can sometimes be non-selective, potentially reducing other functional groups or causing dehalogenation. Using catalysts like Raney Nickel can sometimes avoid dehalogenation.[15]

• Metal-Mediated Reductions (Fe/HCl, SnCl₂, Zn/AcOH): These are classic, robust methods that often show excellent chemoselectivity for the nitro group in the presence of other reducible functionalities.[13][16]

Diagram 3: Nitro Group Reduction Workflow

Caption: General workflow for the reduction of a nitro group to an aniline.

Protocol 3: Chemoselective Nitro Reduction using SnCl₂

• Reagent Preparation: Suspend the nitro-containing substrate (1.0 eq.) in a solvent such as ethanol or ethyl acetate.

• Addition of Reductant: Add tin(II) chloride dihydrate (SnCl₂·2H₂O) (4-5 eq.) to the suspension.

• Reaction: Heat the mixture to reflux and stir vigorously. Monitor the reaction by TLC until the starting material is consumed.

• Workup: Cool the reaction to room temperature and carefully quench by pouring it into a saturated aqueous solution of sodium bicarbonate.

• Extraction & Purification: Extract the aqueous layer multiple times with ethyl acetate. Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the resulting aniline by column chromatography.

Synergistic & Sequential Functionalization Strategies

The true power of (2-(Chloromethyl)-5-nitrophenyl)boronic acid lies in the ability to perform sequential reactions on its three distinct functional groups. This allows for the rapid and controlled construction of complex, three-dimensional molecules from a single starting material.

Strategy A: Suzuki Coupling → Nucleophilic Substitution → Nitro Reduction

This is perhaps the most logical and powerful sequence. The core biaryl structure is created first, followed by diversification at the benzylic position, and finally, unmasking the aniline for further modification. This strategy is enabled by the typical stability of the chloromethyl group under Suzuki conditions.[6]

Diagram 4: Workflow for Sequential Functionalization Strategy A

Caption: A three-step sequential reaction pathway starting with Suzuki coupling.

Physicochemical Properties and Drug-Likeness

While experimental data for the title compound is not widely available, we can predict its properties based on its structure and data from close analogs like (2-Chloro-5-nitrophenyl)boronic acid.

Table 3: Predicted Physicochemical Properties

Property	Predicted Value	Significance in Drug Discovery
Molecular Weight	~215.4 g/mol	Within the range for good oral bioavailability (Lipinski's Rule of 5)
cLogP	~1.5 - 2.0	Indicates moderate lipophilicity, favorable for cell permeability
pKa (Boronic Acid)	~6.5 - 7.5	Can influence binding, solubility, and cell penetration
H-Bond Donors	2 (from -B(OH)₂)	Contributes to solubility and target interactions
H-Bond Acceptors	4 (from -NO₂, -B(OH)₂)	Contributes to solubility and target interactions

Note: These are estimated values and should be experimentally verified.

The three functional groups each contribute significantly to the molecule's overall properties. The boronic acid and nitro groups increase polarity, while the chloromethyl group is relatively nonpolar. Subsequent derivatization at the chloromethyl and aniline positions will offer broad control over the final compound's physicochemical profile, allowing for optimization of properties like solubility, permeability, and metabolic stability.

Conclusion

(2-(Chloromethyl)-5-nitrophenyl)boronic acid represents a highly versatile and currently underutilized building block for medicinal chemistry. Its unique trifunctional nature provides a platform for convergent and divergent synthetic strategies, enabling the rapid generation of diverse and complex small molecules. By leveraging the well-established chemistries of Suzuki coupling, nucleophilic substitution, and nitro reduction, researchers can strategically navigate chemical space to develop novel therapeutic agents. This guide provides the foundational knowledge and practical protocols to begin unlocking the significant potential of this powerful synthetic scaffold.

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The Strategic Utility of (2-Chloro-5-nitrophenyl)boronic Acid in Modern Drug Discovery: A Technical Guide

Foreword: The Ascendancy of Boronic Acids in Medicinal Chemistry

The journey of a drug molecule from a laboratory curiosity to a clinical reality is one of intricate design and relentless optimization. In the vast toolkit of the medicinal chemist, boronic acids and their derivatives have emerged as exceptionally versatile and powerful building blocks.[1] Initially met with some skepticism regarding their potential toxicity, this class of compounds has been thoroughly rehabilitated, thanks in large part to the clinical success of drugs like the proteasome inhibitor bortezomib (Velcade®).[1] Today, the boronic acid moiety is recognized not only as a stable, low-toxicity functional group but also as a key player in some of the most robust carbon-carbon bond-forming reactions and as a pharmacophore in its own right.[1][2]

This guide focuses on a particularly strategic reagent: (2-chloro-5-nitrophenyl)boronic acid. The specific arrangement of a chloro substituent ortho to the boronic acid and a nitro group in the meta position imparts a unique combination of steric and electronic properties.[2] These features make it a highly valuable tool for the synthesis of complex biaryl structures, which are prevalent scaffolds in numerous therapeutic agents.[2] This document will provide an in-depth exploration of the synthesis, properties, and applications of (2-chloro-5-nitrophenyl)boronic acid and its derivatives, offering both theoretical insights and practical, field-proven protocols for researchers, scientists, and drug development professionals.

Synthesis and Characterization of (2-Chloro-5-nitrophenyl)boronic Acid

The reliable synthesis of (2-chloro-5-nitrophenyl)boronic acid is fundamental to its application. Several synthetic routes have been established, primarily revolving around the introduction of the boronic acid moiety onto a pre-functionalized aromatic ring.

Synthetic Pathways

Two principal strategies for the synthesis of aryl boronic acids are commonly employed: the use of organometallic intermediates and palladium-catalyzed borylation.

• Via Organometallic Intermediates: A conventional and robust method involves the generation of a highly reactive organolithium species from a suitable aryl halide through metal-halogen exchange at low temperatures.[2] This nucleophilic intermediate is then quenched with a trialkyl borate, such as trimethyl borate, followed by acidic hydrolysis to yield the desired boronic acid. For the synthesis of (2-chloro-5-nitrophenyl)boronic acid, the starting material would typically be a bromo-substituted precursor, such as 1-bromo-2-chloro-5-nitrobenzene. The choice of an organolithium reagent like n-butyllithium necessitates cryogenic conditions to prevent unwanted side reactions.

• Palladium-Catalyzed Miyaura Borylation: A more modern and often milder alternative is the Miyaura borylation reaction.[2] This method directly couples an aryl halide or triflate with a diboron reagent, most commonly bis(pinacolato)diboron (B₂pin₂), in the presence of a palladium catalyst and a base.[2] The reaction initially forms a boronate ester, which is then hydrolyzed to the boronic acid. A suitable starting material for this approach would be 1-iodo-2-chloro-5-nitrobenzene, as aryl iodides are generally more reactive in palladium-catalyzed reactions than their bromo or chloro counterparts.

Below is a diagram illustrating a generalized synthetic pathway for (2-chloro-5-nitrophenyl)boronic acid.

Caption: Generalized synthetic routes to (2-chloro-5-nitrophenyl)boronic acid.

Physicochemical Properties and Characterization

(2-Chloro-5-nitrophenyl)boronic acid is typically a white to light yellow crystalline solid.[3] It is soluble in organic solvents like dimethyl sulfoxide (DMSO) and ethanol, but insoluble in water.[3] The presence of the electron-withdrawing chloro and nitro groups significantly influences the electronic properties of the molecule, enhancing the electrophilicity of the boron atom.

Table 1: Physicochemical Properties of (2-Chloro-5-nitrophenyl)boronic acid

Property	Value	Reference(s)
Molecular Formula	C₆H₅BClNO₄	[4]
Molecular Weight	201.37 g/mol	[4]
Appearance	White to light yellow solid	[3]
Hydrogen Bond Donor Count	2	[4]
Hydrogen Bond Acceptor Count	4	[4]

Characterization Data:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show three distinct signals in the aromatic region. Due to the electron-withdrawing nature of the nitro and chloro groups, these protons will be deshielded and appear at a relatively high chemical shift (downfield). The proton positioned between the chloro and nitro groups will likely be the most deshielded.

  • ¹³C NMR: The carbon NMR spectrum will display six signals for the aromatic carbons. The carbon atom attached to the boron will be significantly influenced by the boronic acid group. The carbons bearing the chloro and nitro substituents will also show characteristic chemical shifts.

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the O-H stretching of the boronic acid (a broad band), B-O stretching, and strong absorptions corresponding to the symmetric and asymmetric stretching of the nitro group (NO₂).

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the compound.

The Cornerstone Application: Suzuki-Miyaura Cross-Coupling

The paramount application of (2-chloro-5-nitrophenyl)boronic acid is its role as a coupling partner in the palladium-catalyzed Suzuki-Miyaura reaction.[3] This reaction is one of the most powerful and widely used methods for the formation of carbon-carbon bonds, particularly for the synthesis of biaryl and substituted aromatic compounds.[2]

The Suzuki-Miyaura coupling is valued for its mild reaction conditions, tolerance of a wide range of functional groups, and the generally low toxicity of the boron-containing reagents and byproducts.[5]

The Catalytic Cycle

The mechanism of the Suzuki-Miyaura reaction is a well-studied catalytic cycle involving a palladium catalyst that cycles between the Pd(0) and Pd(II) oxidation states. The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the aryl halide (the coupling partner), forming a Pd(II) species.

• Transmetalation: The organic group from the boronic acid is transferred to the palladium center. This step is typically facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate complex.[2]

• Reductive Elimination: The two organic moieties on the palladium complex couple and are eliminated as the biaryl product, regenerating the Pd(0) catalyst, which can then re-enter the cycle.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Strategic Advantages of (2-Chloro-5-nitrophenyl)boronic Acid in Coupling Reactions

The unique substitution pattern of this boronic acid offers distinct advantages:

• Electronic Tuning: The potent electron-withdrawing nitro group modifies the electronic properties of the resulting biaryl system, which can be crucial for modulating the biological activity of a drug candidate.[2]

• Synthetic Handle: The chloro and nitro groups can serve as synthetic handles for further functionalization. For instance, the nitro group can be readily reduced to an amine, providing a site for amide bond formation or the construction of heterocyclic rings.[6]

• Steric Influence: The ortho-chloro substituent can influence the conformation of the final biaryl product by restricting rotation around the newly formed C-C bond, which can be important for optimizing binding to a biological target.[2]

Derivatives and Their Applications in Drug Development

The biaryl structures synthesized using (2-chloro-5-nitrophenyl)boronic acid are scaffolds for a wide range of biologically active molecules.

• Enzyme Inhibitors: Many enzyme inhibitors feature biaryl cores to effectively occupy hydrophobic pockets in the active site. The functional groups on the biaryl can be tailored to form specific interactions, such as hydrogen bonds or salt bridges, with the target protein.

• Receptor Agonists and Antagonists: The rigid, well-defined three-dimensional structure of biaryls is ideal for presenting functional groups in the correct orientation to interact with cell surface receptors.

• Anticancer Agents: The introduction of the 2-chloro-5-nitrophenyl moiety can lead to compounds with cytotoxic effects against cancer cell lines.[1] The electronic nature of this group can play a role in interactions with biological macromolecules.

Experimental Protocols

The following protocols are provided as a general guideline and may require optimization for specific substrates and scales. It is imperative to conduct all reactions under an inert atmosphere (e.g., nitrogen or argon) and with anhydrous, degassed solvents.

Protocol: Synthesis of (2-Chloro-5-nitrophenyl)boronic Acid via Miyaura Borylation

This protocol is adapted from general procedures for Miyaura borylation.

Materials:

• 1-Iodo-2-chloro-5-nitrobenzene (1.0 equiv.)

• Bis(pinacolato)diboron (B₂pin₂) (1.1 equiv.)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (3 mol%)

• Potassium acetate (KOAc) (3.0 equiv.)

• Anhydrous 1,4-dioxane

• Hydrochloric acid (1 M)

• Ethyl acetate

• Brine

Procedure:

• To a dry Schlenk flask, add 1-iodo-2-chloro-5-nitrobenzene, bis(pinacolato)diboron, Pd(dppf)Cl₂, and potassium acetate.

• Evacuate and backfill the flask with argon or nitrogen three times.

• Add anhydrous, degassed 1,4-dioxane via syringe.

• Heat the reaction mixture to 80-90 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Once the starting material is consumed, cool the reaction to room temperature.

• Add 1 M HCl and stir vigorously for 2-4 hours to hydrolyze the pinacol ester.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield (2-chloro-5-nitrophenyl)boronic acid.

Protocol: Suzuki-Miyaura Coupling of (2-Chloro-5-nitrophenyl)boronic Acid with an Aryl Bromide

This protocol is a representative procedure for the Suzuki-Miyaura coupling.[6]

Materials:

• Aryl bromide (1.0 equiv.)

• (2-Chloro-5-nitrophenyl)boronic acid (1.2 equiv.)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (5 mol%)

• Sodium carbonate (Na₂CO₃) (2.0 equiv.)

• Toluene/Ethanol/Water solvent mixture (e.g., 4:1:1)

• Ethyl acetate

• Brine

Procedure:

• In a round-bottom flask, combine the aryl bromide, (2-chloro-5-nitrophenyl)boronic acid, and sodium carbonate.

• Add the toluene/ethanol/water solvent mixture.

• Bubble argon or nitrogen through the solution for 15-20 minutes to degas the mixture.

• Add the Pd(PPh₃)₄ catalyst.

• Heat the reaction mixture to reflux (typically 80-100 °C) and stir under an inert atmosphere for 4-12 hours. Monitor the reaction by TLC.

• After completion, cool the mixture to room temperature.

• Dilute with water and extract with ethyl acetate (3x).

• Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent in vacuo.

• Purify the crude biaryl product by flash column chromatography on silica gel.

Conclusion and Future Perspectives

(2-Chloro-5-nitrophenyl)boronic acid is a testament to the power of strategic functionalization in chemical synthesis. Its unique electronic and steric attributes make it a valuable reagent for the construction of complex molecular architectures, particularly the biaryl scaffolds that are central to many modern pharmaceuticals.[7] The continued development of more efficient and sustainable catalytic systems for Suzuki-Miyaura and other cross-coupling reactions will further expand the utility of this and other functionalized boronic acids. As our understanding of the intricate interactions between small molecules and biological targets deepens, the ability to fine-tune the properties of drug candidates through the use of precisely substituted building blocks like (2-chloro-5-nitrophenyl)boronic acid will remain an indispensable strategy in the quest for new and improved medicines.

References

• ChemBK. (2-chloro-5-nitro-phenyl)boronic acid. [Link]

• Liang, Y., et al. (2017). Functionalization of Framboidal Phenylboronic Acid-Containing Nanoparticles via Aqueous Suzuki–Miyaura Coupling Reactions. National Institutes of Health. [Link]

• Silva, M. P., et al. (2020). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. PMC. [Link]

• ResearchGate. Examples of biaryl structure applications. [Link]

Sources

• 1. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. chembk.com [chembk.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki-Miyaura Coupling of (2-(Chloromethyl)-5-nitrophenyl)boronic Acid

Introduction: Strategic C-C Bond Formation with a Bifunctional Reagent

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and broad functional group tolerance.[1][2] This palladium-catalyzed reaction, which couples organoboron compounds with organic halides or triflates, has become indispensable in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1] This guide focuses on a particularly intriguing building block: (2-(Chloromethyl)-5-nitrophenyl)boronic acid .

This reagent is of special interest due to its unique trifunctional nature. It possesses:

• A boronic acid group, the key functionality for the Suzuki-Miyaura coupling.

• An electron-withdrawing nitro group , which modulates the electronic properties of the aromatic ring.

• A chloromethyl group , a reactive benzylic halide that can serve as a handle for subsequent synthetic transformations.

The primary challenge and, simultaneously, the synthetic opportunity in using this reagent lies in achieving chemoselective coupling at the C(sp²)-B bond without triggering unwanted reactions at the C(sp³)-Cl bond of the chloromethyl group. This document provides a detailed protocol and the underlying scientific rationale for successfully employing (2-(Chloromethyl)-5-nitrophenyl)boronic acid in Suzuki-Miyaura coupling reactions, with a focus on ensuring reaction selectivity and efficiency.

Reaction Principle and Mechanistic Considerations

The Suzuki-Miyaura coupling proceeds through a catalytic cycle involving a palladium(0) species. The three fundamental steps are oxidative addition, transmetalation, and reductive elimination.[2][3]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide (the coupling partner), forming a Pd(II) intermediate.

• Transmetalation: The organoboron compound, activated by a base, transfers its organic group to the palladium center. The base is crucial as it facilitates the formation of a more nucleophilic boronate "ate" complex, which enhances the rate of transmetalation.[4]

• Reductive Elimination: The two organic moieties on the palladium complex couple, forming the new C-C bond and regenerating the Pd(0) catalyst, which re-enters the cycle.

A critical consideration for (2-(Chloromethyl)-5-nitrophenyl)boronic acid is the potential for the palladium catalyst to undergo oxidative addition into the C-Cl bond of the chloromethyl group. The relative reactivity for oxidative addition is generally I > Br > OTf >> Cl for C(sp²) halides and is also influenced by the C(sp³) halide's nature.[3] Selective coupling is achieved by carefully choosing reaction conditions that favor the oxidative addition to the aryl halide partner over the benzylic chloride.

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// Edges Pd0 -> OxAdd [label=""]; ArylHalide -> OxAdd [color="#4285F4"]; OxAdd -> PdII_Aryl [label=""]; PdII_Aryl -> Transmetalation [label=""]; Boronic -> Base [style=dashed, arrowhead=none]; Base -> Boronate [label="Activation"]; Boronate -> Transmetalation [color="#34A853"]; Transmetalation -> PdII_Both [label=""]; PdII_Both -> RedElim [label=""]; RedElim -> Product [label=""]; RedElim -> Pd0 [label="Catalyst\nRegeneration", color="#EA4335"]; }

A simplified representation of the Suzuki-Miyaura catalytic cycle.

Detailed Experimental Protocol

This protocol describes the coupling of (2-(Chloromethyl)-5-nitrophenyl)boronic acid with a representative aryl bromide.

Materials and Reagents

Reagent/Material	Purpose	Typical Amount (for 1 mmol scale)	Notes
(2-(Chloromethyl)-5-nitrophenyl)boronic acid	Organoboron coupling partner	1.2 mmol, 1.2 equiv	Ensure purity; may be hygroscopic.
Aryl Bromide	Electrophilic coupling partner	1.0 mmol, 1.0 equiv	Substrate for C-C bond formation.
Palladium(II) Acetate (Pd(OAc)₂)	Palladium catalyst precursor	0.02 mmol, 2 mol%	Pre-catalyst that is reduced in situ to active Pd(0).
SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)	Phosphine Ligand	0.04 mmol, 4 mol%	A bulky, electron-rich ligand that promotes oxidative addition and stabilizes the catalyst.
Potassium Carbonate (K₂CO₃)	Base	2.0 mmol, 2.0 equiv	Activates the boronic acid for transmetalation. Anhydrous grade is preferred.
1,4-Dioxane	Solvent	5 mL (0.2 M)	Anhydrous and degassed.
Water	Co-solvent	0.5 mL (10:1 Dioxane:Water)	Degassed. Often beneficial for the reaction.
Anhydrous Sodium Sulfate or Magnesium Sulfate	Drying Agent	As needed	For work-up.
Ethyl Acetate, Hexanes	Solvents for work-up and chromatography	As needed	Reagent grade.
Silica Gel	Stationary Phase for Chromatography	As needed	For purification.
Inert Gas (Nitrogen or Argon)	To create an inert atmosphere	Continuous flow	Prevents oxidation of the Pd(0) catalyst.

Step-by-Step Procedure

• Reaction Setup:

  • To a flame-dried Schlenk flask or round-bottom flask equipped with a magnetic stir bar and a condenser, add the aryl bromide (1.0 mmol, 1.0 equiv), (2-(Chloromethyl)-5-nitrophenyl)boronic acid (1.2 mmol, 1.2 equiv), and potassium carbonate (2.0 mmol, 2.0 equiv).

  • In a separate vial, weigh the palladium(II) acetate (0.02 mmol, 2 mol%) and SPhos ligand (0.04 mmol, 4 mol%) and add them to the reaction flask. Rationale: The use of a bulky and electron-rich phosphine ligand like SPhos is crucial. It accelerates the rate-limiting oxidative addition of the aryl bromide and promotes the final reductive elimination step, often leading to higher yields and cleaner reactions, particularly with challenging substrates like aryl chlorides.[1][5]

• Creating an Inert Atmosphere:

  • Seal the flask with a rubber septum.

  • Evacuate the flask and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times to ensure all oxygen is removed. Rationale: The active Pd(0) catalyst is sensitive to oxygen and can be oxidized to an inactive Pd(II) state, which can also promote unwanted side reactions like the homocoupling of the boronic acid.

• Solvent Addition:

  • Under a positive pressure of inert gas, add the degassed 1,4-dioxane (5 mL) and degassed water (0.5 mL) via syringe. Rationale: A mixture of an organic solvent and water is often beneficial for Suzuki couplings. Dioxane solubilizes the organic reagents, while water helps to dissolve the inorganic base and facilitates the formation of the active boronate species.[3]

• Reaction Execution:

  • Immerse the flask in a preheated oil bath at 90-100 °C.

  • Stir the reaction mixture vigorously under the inert atmosphere.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

• Work-up:

  • Once the reaction is complete (as indicated by the consumption of the limiting reagent), cool the mixture to room temperature.

  • Dilute the reaction mixture with ethyl acetate (20 mL) and water (20 mL).

  • Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).

  • Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate or magnesium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of hexanes and ethyl acetate, to afford the pure coupled product.

dot digraph "Experimental_Workflow" { graph [fontname="Arial", label="Figure 2: General Experimental Workflow", labelloc=b, fontsize=12]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

// Nodes A [label="1. Combine Reagents\n(Aryl Bromide, Boronic Acid, Base, Catalyst, Ligand)"]; B [label="2. Degas System\n(Evacuate & Backfill with N₂/Ar)"]; C [label="3. Add Degassed Solvents\n(Dioxane/Water)"]; D [label="4. Heat Reaction\n(90-100 °C, 4-12h)"]; E [label="5. Monitor Progress\n(TLC / LC-MS)"]; F [label="6. Work-up\n(Quench, Extract, Dry)"]; G [label="7. Purify\n(Column Chromatography)"]; H [label="Pure Product", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges A -> B [color="#4285F4"]; B -> C [color="#4285F4"]; C -> D [color="#EA4335"]; D -> E [style=dashed, color="#5F6368"]; E -> D [label="Incomplete", style=dashed, color="#5F6368"]; E -> F [label="Complete", color="#FBBC05"]; F -> G [color="#FBBC05"]; G -> H [color="#34A853"]; }

A flowchart of the key steps in the Suzuki-Miyaura coupling protocol.

Safety and Handling

(2-(Chloromethyl)-5-nitrophenyl)boronic acid and related nitro- and chloro-substituted compounds should be handled with care.

• Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).

• Precautionary Measures:

  • Work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

  • Avoid inhalation of dust and contact with skin and eyes.

  • In case of contact, wash the affected area thoroughly with soap and water. If in eyes, rinse cautiously with water for several minutes.

  • Consult the Safety Data Sheet (SDS) for the specific reagents used before starting any experimental work.

Palladium catalysts are expensive and should be handled carefully to avoid waste. Phosphine ligands can be air-sensitive and should be handled under an inert atmosphere.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low or No Reaction	Inactive catalyst; insufficient degassing; poor quality of reagents.	Ensure the reaction is thoroughly degassed. Use fresh, high-purity reagents. Consider a different palladium source (e.g., Pd₂(dba)₃) or a different ligand. Increase the reaction temperature if substrates are stable.
Protodeboronation	The boronic acid is hydrolyzed back to the arene before coupling.	Use anhydrous conditions with a non-aqueous base like potassium phosphate (K₃PO₄) or cesium fluoride (CsF). Alternatively, convert the boronic acid to a more stable boronate ester (e.g., pinacol ester) before the coupling reaction.
Homocoupling	Presence of oxygen; decomposition of the catalyst.	Improve degassing of the reaction mixture and solvents. Ensure a sufficiently high ligand-to-palladium ratio to maintain a stable catalytic species.
Reaction at Chloromethyl Group	The chosen conditions favor oxidative addition at the C(sp³)-Cl bond.	If coupling at the benzylic position is observed, consider using a less reactive aryl halide partner (e.g., an aryl chloride instead of a bromide) or a milder base. Alternatively, explore catalyst systems known to be selective for C(sp²)-X bonds. Some protocols have been developed to be chemoselective for benzyl halides versus esters, indicating that fine-tuning conditions can control reactivity.[6]

Conclusion

The Suzuki-Miyaura coupling of (2-(Chloromethyl)-5-nitrophenyl)boronic acid offers a strategic route to synthesize complex molecules with multiple points for further diversification. By understanding the reaction mechanism and carefully selecting the catalyst, ligand, base, and solvent, researchers can achieve high yields of the desired biaryl product while preserving the valuable chloromethyl functionality for subsequent reactions. The protocol provided herein serves as a robust starting point for scientists in drug discovery and chemical development, enabling the efficient construction of novel molecular architectures.

References

• Bandger, B. P., et al. (2004). Palladium-Catalyzed Ligand-Free Suzuki Cross-Coupling Reactions of Benzylic Halides with Aryl Boronic Acids under Mild Conditions. Tetrahedron Letters, 45(35), 6657-6660.
• Chen, C., et al. (2018). Transition-Metal-Free Suzuki-Type Cross-Coupling Reaction of Benzyl Halides and Boronic Acids via 1,2-Metalate Shift. Journal of the American Chemical Society, 140(5), 1872-1876.
• Li, G., et al. (2018). The cross-coupling of boronic acid with trimethylbenzylicammonium salts.
• O'Duill, M., et al. (2016). Palladium-Catalysed Cross-Coupling of Benzylammonium Salts with Boronic Acids under Mild Conditions. Chemistry - A European Journal, 22(40), 14319-14326.
• BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling Reactions Using 3-(Bromomethyl)-2-chlorothiophene. BenchChem.
• Taddei, M., et al. (2012). Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions. Molecules, 17(5), 5576-5587.
• BenchChem. (2025). Application Notes and Protocols for the Suzuki Coupling of Boronic Acids with 2-(Chloromethyl)benzoic Acid. BenchChem.
• Elsevier. (2004). Palladium catalyzed ligand-free Suzuki cross-coupling reactions of benzylic halides with aryl boronic acids under mild condition. ElectronicsAndBooks.
• Uemura, T., et al. (2018). Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide. RSC Advances, 8(62), 35569-35573.
• Wolfe, J. P., et al. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society, 121(41), 9550-9561.
• Molander, G. A., & Elia, M. D. (2006). Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. The Journal of Organic Chemistry, 71(24), 9198-9202.
• Molander, G. A., & Elia, M. D. (2006). Suzuki−Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. The Journal of Organic Chemistry, 71(24), 9198-9202.
• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts.
• Myers, A. G. (n.d.). The Suzuki Reaction. Andrew G. Myers Research Group, Harvard University.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal.
• Bedford, R. B., et al. (2012). High-Activity Catalysts for Suzuki Coupling and Amination Reactions with Deactivated Aryl Chloride Substrates: Importance of the Palladium Source. Organometallics, 31(8), 3149-3162.
• AK Scientific, Inc. (n.d.). Safety Data Sheet: 2-Chloro-5-nitrophenylboronic acid. AK Scientific, Inc.
• Thermo Fisher Scientific. (2025). Safety Data Sheet: 2-Chloro-5-nitrobenzoic acid. Thermo Fisher Scientific.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. Highly Active Palladium Catalysts for Suzuki Coupling Reactions [organic-chemistry.org]
• 6. kochi-tech.ac.jp [kochi-tech.ac.jp]

reaction conditions for C-C bond formation with (2-(Chloromethyl)-5-nitrophenyl)boronic acid

Application Note & Protocol Guide

Topic: Reaction Conditions for C-C Bond Formation with (2-(Chloromethyl)-5-nitrophenyl)boronic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2-(Chloromethyl)-5-nitrophenyl)boronic acid is a valuable bifunctional building block in modern organic synthesis, particularly for the construction of complex molecular architectures found in medicinal chemistry and materials science.[1] Its utility stems from the presence of an arylboronic acid moiety, amenable to palladium-catalyzed Suzuki-Miyaura cross-coupling, and a reactive benzylic chloride handle for subsequent functionalization. However, the molecule's inherent electronic properties—a strongly electron-deficient aromatic ring due to the nitro group—and steric hindrance from the ortho-chloromethyl group present distinct challenges.[2][3] Protodeboronation is a significant competing pathway that can diminish yields.[2] This guide provides a comprehensive overview of the mechanistic considerations, optimization of reaction parameters, and detailed experimental protocols to successfully employ this reagent in Suzuki-Miyaura C-C bond formation, ensuring high efficiency and reproducibility.

Mechanistic Principles and Key Challenges

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation, proceeding through a well-established catalytic cycle involving a palladium catalyst.[4][5] Understanding this cycle is critical to diagnosing and overcoming challenges specific to substrates like (2-(Chloromethyl)-5-nitrophenyl)boronic acid.

The generally accepted mechanism involves three primary steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-halide (or triflate) bond, forming a Pd(II) complex.[2][5]

• Transmetalation: The organic group is transferred from the boron atom to the palladium center. This is the crucial step where the boronic acid's structure plays a major role and requires activation by a base.[3]

• Reductive Elimination: The two coupled organic fragments are expelled from the palladium center, forming the new C-C bond and regenerating the active Pd(0) catalyst.[4]

Figure 2: General experimental workflow for the Suzuki-Miyaura protocol.

Materials:

• (2-(Chloromethyl)-5-nitrophenyl)boronic acid (1.2 - 1.5 equiv.)

• Aryl Halide (e.g., Aryl Bromide) (1.0 equiv.)

• Palladium(II) Acetate [Pd(OAc)₂] (2-5 mol%)

• XPhos (4-10 mol%)

• Potassium Phosphate (K₃PO₄) (2.0 - 3.0 equiv.)

• Anhydrous 1,4-Dioxane

• Degassed Water

• Inert gas (Nitrogen or Argon)

Procedure:

• Preparation: To an oven-dried Schlenk flask containing a magnetic stir bar, add the aryl halide (1.0 equiv.), (2-(Chloromethyl)-5-nitrophenyl)boronic acid (1.5 equiv.), Pd(OAc)₂ (3 mol%), XPhos (6 mol%), and K₃PO₄ (2.0 equiv.). [2]2. Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with inert gas (e.g., Nitrogen or Argon). Repeat this cycle three times to ensure an oxygen-free atmosphere.

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane and degassed water (typically a 10:1 to 5:1 ratio of dioxane:water) via syringe. The final concentration should be approximately 0.1 M with respect to the aryl halide.

• Reaction Execution: Place the flask in a preheated oil bath at 100-110 °C and stir vigorously. [2][6]5. Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the limiting reagent is consumed.

• Workup: Once complete, cool the reaction mixture to room temperature. Dilute with ethyl acetate and water.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel.

Data Summary and Troubleshooting

The following tables summarize the recommended parameters and provide guidance for common issues.

Table 1: Recommended Reaction Parameters for Suzuki-Miyaura Coupling

Component	Recommended Reagent/Condition	Typical Loading/Ratio	Rationale & Key Considerations
Boronic Acid	(2-(Chloromethyl)-5-nitrophenyl)boronic acid	1.2–1.5 equiv.	Excess is used to compensate for potential homocoupling and protodeboronation. [2]
Palladium Source	Pd(OAc)₂ or Pd₂(dba)₃	1–5 mol%	Pre-catalysts that form the active Pd(0) species in situ. [7]
Ligand	XPhos or SPhos	1.2–2.0 x mol% of Pd	Bulky, electron-rich ligands are essential for coupling hindered and electron-deficient partners. [2][7]
Base	K₃PO₄ or Cs₂CO₃	2.0–3.0 equiv.	Activates the boronic acid for transmetalation; strong, non-nucleophilic bases are preferred. [2][8]
Solvent	1,4-Dioxane, Toluene, or THF (often with H₂O)	5:1 to 20:1 organic:water	Anhydrous organic solvents minimize protodeboronation; minimal water aids base solubility. [2]
Temperature	80–120 °C	N/A	Elevated temperatures are often required to overcome the activation energy for hindered substrates. [2]

Table 2: Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst. 2. Insufficient temperature. 3. Poor choice of ligand/base.	1. Use fresh palladium source and ligand; ensure inert atmosphere. 2. Increase reaction temperature in 10 °C increments. 3. Switch to a bulkier ligand (e.g., XPhos) and a stronger base (K₃PO₄ or Cs₂CO₃). [2]
Significant Protodeboronation	1. Presence of water or other proton sources. 2. Reaction is too slow, allowing decomposition.	1. Use rigorously dried solvents and glassware. Use an anhydrous base. 2. Increase catalyst loading (e.g., from 2 mol% to 5 mol%) to accelerate the coupling reaction. [2]
Formation of Homocoupled Biaryl	1. Oxygen contamination leading to oxidative homocoupling. 2. Side reactions of the boronic acid.	1. Thoroughly degas solvents and ensure the reaction is run under a strict inert atmosphere. 2. Use a slight excess of the boronic acid (1.2 equiv.) instead of a large excess.

Conclusion

The successful application of (2-(Chloromethyl)-5-nitrophenyl)boronic acid in C-C bond formation via the Suzuki-Miyaura reaction is highly achievable with careful consideration of its unique electronic and steric properties. By employing highly active catalyst systems composed of a palladium source and a bulky, electron-rich biaryl phosphine ligand, in conjunction with a strong, non-nucleophilic base and an appropriate anhydrous solvent system, researchers can effectively mitigate common side reactions like protodeboronation. The protocols and troubleshooting strategies outlined in this guide provide a robust framework for harnessing the synthetic potential of this versatile building block in drug discovery and materials science.

References

• BenchChem. (2025). Catalyst selection for difficult Suzuki couplings with functionalized boronic acids.
• BenchChem. (2025). Comparative Analysis of Catalytic Systems for Suzuki Coupling with Electron-Deficient Boronic Acids.

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2013). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443. DOI:10.1039/C3CS60197H. [Link]

• BenchChem. (n.d.). 2-Chloro-5-nitrophenylboronic acid | 867333-29-7.

• Walker, S. D., et al. (2004). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society. [Link]

• Chen, Z., et al. (2023). Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Chemical Science, 14(4), 934-943. DOI:10.1039/D2SC05455H. [Link]

• Merchant, R. R., & Lopez, J. A. (2020). A General C(sp3)-C(sp3) Cross-Coupling of Benzyl Sulfonylhydrazones with Alkyl Boronic Acids. Organic Letters, 22(6), 2271-2275. [Link]

• BenchChem. (2025).

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• BenchChem. (2025). Application Notes and Protocols for Suzuki-Miyaura Coupling Reactions with 5-Amino-2-chloropyridine.

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Suzuki-Miyaura Coupling: The Power of Boronic Acids and the Utility of 5-Chloro-2-hydroxyphenylboronic Acid. [Link]

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• 1. Buy 2-Chloro-5-nitrophenylboronic acid (EVT-3161654) | 867333-29-7 [evitachem.com]
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• 4. chem.libretexts.org [chem.libretexts.org]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 8. pubs.acs.org [pubs.acs.org]

Synthesis of Biaryl Compounds with (2-(Chloromethyl)-5-nitrophenyl)boronic acid: An In-depth Technical Guide

This guide provides a comprehensive overview and detailed protocols for the synthesis of biaryl compounds utilizing (2-(Chloromethyl)-5-nitrophenyl)boronic acid. Tailored for researchers, scientists, and professionals in drug development, this document delves into the nuances of the Suzuki-Miyaura cross-coupling reaction, offering both theoretical insights and practical, field-proven methodologies.

Introduction: The Significance of Biaryl Scaffolds and the Unique Role of (2-(Chloromethyl)-5-nitrophenyl)boronic acid

Biaryl structures are fundamental motifs in a wide array of pharmaceuticals, agrochemicals, and advanced materials. Their prevalence underscores the continuous need for robust and versatile synthetic methods for their construction. The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone in this endeavor, prized for its mild reaction conditions and broad functional group tolerance.

(2-(Chloromethyl)-5-nitrophenyl)boronic acid is a particularly valuable building block, offering a unique combination of reactive sites. The boronic acid moiety serves as the primary handle for palladium-catalyzed cross-coupling to form the biaryl linkage. Concurrently, the chloromethyl group provides a secondary site for subsequent functionalization, allowing for the construction of more complex molecular architectures. The presence of a strongly electron-withdrawing nitro group significantly influences the electronic properties of the aromatic ring, impacting the reactivity of the boronic acid and providing a handle for further transformations, such as reduction to an amine.

This guide will focus on the strategic application of (2-(Chloromethyl)-5-nitrophenyl)boronic acid in the synthesis of biaryl compounds, with a special emphasis on achieving chemoselectivity and maximizing yields.

The Suzuki-Miyaura Cross-Coupling Reaction: Mechanism and Key Considerations

The Suzuki-Miyaura reaction facilitates the formation of a carbon-carbon bond between an organoboron compound (such as a boronic acid) and an organohalide, catalyzed by a palladium complex.[1] The catalytic cycle is generally understood to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.

A base is essential for the activation of the boronic acid, forming a more nucleophilic boronate species that facilitates the transmetalation step.[2] The choice of catalyst, ligand, base, and solvent system is critical for the success of the reaction and can be tailored to the specific substrates being coupled.

The Catalytic Cycle

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"Pd(0)Ln" [fillcolor="#F1F3F4"]; "Ar-Pd(II)-X(Ln)" [fillcolor="#F1F3F4"]; "Ar-Pd(II)-R(Ln)" [fillcolor="#F1F3F4"]; Product [shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

"Pd(0)Ln" -> "Ar-Pd(II)-X(Ln)" [label="Oxidative Addition\n(Ar-X)"]; "Ar-Pd(II)-X(Ln)" -> "Ar-Pd(II)-R(Ln)" [label="Transmetalation\n(R-B(OH)2 + Base)"]; "Ar-Pd(II)-R(Ln)" -> "Pd(0)Ln" [label="Reductive Elimination"]; "Ar-Pd(II)-R(Ln)" -> Product [label="Ar-R", style=dashed]; } ondot

Figure 1: Simplified Catalytic Cycle of the Suzuki-Miyaura Reaction.

Chemoselectivity with a Bifunctional Reagent

A primary consideration when using (2-(Chloromethyl)-5-nitrophenyl)boronic acid is the potential for competing reactions involving the chloromethyl group. While the C(sp²)-B bond of the boronic acid is the intended site of reaction in a standard Suzuki-Miyaura coupling, the benzylic C(sp³)-Cl bond can also undergo oxidative addition to the palladium catalyst, particularly under forcing conditions.

Achieving chemoselective coupling at the boronic acid position relies on the differential reactivity of the two sites. Generally, the oxidative addition of palladium to an aryl-boron bond (in the context of the Suzuki-Miyaura catalytic cycle) is more facile than to a benzylic chloride. By carefully selecting a palladium catalyst and ligand system known to favor the Suzuki-Miyaura pathway for arylboronic acids, and by maintaining relatively mild reaction conditions, the desired biaryl product can be synthesized while preserving the chloromethyl group for subsequent transformations.

Experimental Protocols

The following protocols are designed to provide a starting point for the synthesis of biaryl compounds using (2-(Chloromethyl)-5-nitrophenyl)boronic acid. Optimization may be necessary for specific aryl halide coupling partners.

General Protocol for the Suzuki-Miyaura Coupling of (2-(Chloromethyl)-5-nitrophenyl)boronic acid with Aryl Bromides

This protocol is optimized for the selective coupling of the boronic acid moiety.

Materials:

• (2-(Chloromethyl)-5-nitrophenyl)boronic acid (1.0 equiv)

• Aryl bromide (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• 1,4-Dioxane (anhydrous, degassed)

• Water (degassed)

• Schlenk flask or microwave vial

• Magnetic stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a dry Schlenk flask or microwave vial containing a magnetic stir bar, add (2-(Chloromethyl)-5-nitrophenyl)boronic acid, the aryl bromide, palladium(II) acetate, SPhos, and potassium carbonate.

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (argon or nitrogen) three times.

• Solvent Addition: Under a positive pressure of the inert gas, add degassed 1,4-dioxane and water (typically in a 4:1 to 10:1 ratio) via syringe. The final concentration of the limiting reagent should be between 0.1 and 0.5 M.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-12 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute with ethyl acetate and water.

  • Separate the organic layer and extract the aqueous layer with ethyl acetate (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate).

Representative Reaction Data

The following table provides representative reaction conditions and expected yields for the Suzuki-Miyaura coupling of various aryl halides with phenylboronic acids, which can serve as a general guideline. Actual yields with (2-(Chloromethyl)-5-nitrophenyl)boronic acid will be substrate-dependent.

Entry	Aryl Halide	Catalyst (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	Pd(OAc)₂ (2), SPhos (4)	K₂CO₃ (2)	Dioxane/H₂O (4:1)	100	4	>95
2	1-Bromo-4-fluorobenzene	Pd(OAc)₂ (2), SPhos (4)	K₂CO₃ (2)	Dioxane/H₂O (4:1)	100	6	>95
3	3-Bromopyridine	Pd(OAc)₂ (2), SPhos (4)	K₂CO₃ (2)	Dioxane/H₂O (4:1)	100	8	90-95
4	1-Bromo-3,5-dimethylbenzene	Pd(OAc)₂ (2), SPhos (4)	K₂CO₃ (2)	Dioxane/H₂O (4:1)	100	4	>95

Characterization of Synthesized Biaryl Compounds

The successful synthesis of the target biaryl compounds should be confirmed through a combination of spectroscopic and analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the product, showing the presence of both aryl rings and the newly formed biaryl bond. The characteristic signals of the chloromethyl and nitro groups should also be identified.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the molecular weight and elemental composition of the product.

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic vibrational frequencies of the functional groups present in the molecule, such as the nitro group (strong absorptions around 1530 and 1350 cm⁻¹).

• Melting Point: A sharp melting point is indicative of a pure compound.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low or no conversion	Inactive catalyst	Use fresh palladium precursor and ligand. Ensure the reaction is performed under a strict inert atmosphere to prevent catalyst decomposition.
Insufficiently active catalyst system	For challenging substrates, consider more active catalysts such as palladium precatalysts (e.g., SPhos-Pd-G3) or different ligand systems (e.g., Buchwald ligands).
Inappropriate base or solvent	Screen different bases (e.g., K₃PO₄, Cs₂CO₃) and solvent systems (e.g., toluene/water, DMF). The choice of base can be critical and is often substrate-dependent.
Formation of side products (e.g., homocoupling, reaction at the chloromethyl group)	Non-optimal reaction conditions	Lower the reaction temperature. Reduce the reaction time. Screen different palladium catalysts and ligands to improve selectivity.
Presence of oxygen	Thoroughly degas all solvents and ensure a robust inert atmosphere throughout the reaction. Oxygen can promote homocoupling of the boronic acid.
Protodeboronation (loss of the boronic acid group)	Presence of excess water or acidic impurities	Use anhydrous solvents and ensure the aryl halide starting material is free of acidic impurities. Minimize the amount of water in the reaction mixture.

Subsequent Transformations of the Chloromethyl and Nitro Groups

The biaryl products synthesized using (2-(Chloromethyl)-5-nitrophenyl)boronic acid are valuable intermediates for further chemical modifications.

dot graph Functionalization_Workflow { rankdir=TB; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

Start [label="(2-(Chloromethyl)-5-nitrophenyl)boronic acid", fillcolor="#F1F3F4"]; Suzuki [label="Suzuki-Miyaura Coupling\n(with Ar-X)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Biaryl [label="2-(Chloromethyl)-5-nitro-biaryl", fillcolor="#FBBC05", fontcolor="#202124"]; Nucleophilic_Subst [label="Nucleophilic Substitution\n(at CH2Cl)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Nitro_Reduction [label="Nitro Group Reduction", fillcolor="#34A853", fontcolor="#FFFFFF"]; Final_Products [label="Diverse Functionalized Biaryls", shape=ellipse, fillcolor="#F1F3F4"];

Start -> Suzuki; Suzuki -> Biaryl; Biaryl -> Nucleophilic_Subst; Biaryl -> Nitro_Reduction; Nucleophilic_Subst -> Final_Products; Nitro_Reduction -> Final_Products; } ondot

Figure 2: Potential Synthetic Pathways Following Biaryl Formation.

• The Chloromethyl Group: This benzylic chloride is a versatile handle for introducing a variety of functional groups via nucleophilic substitution reactions. For example, it can be reacted with amines, alcohols, thiols, and carbanions to introduce new substituents. It can also be used in further cross-coupling reactions under specific conditions that favor the activation of a C(sp³)-Cl bond.[3]

• The Nitro Group: The nitro group can be readily reduced to an amine using various reducing agents (e.g., SnCl₂, H₂/Pd-C). This resulting aniline is a key precursor for the synthesis of a wide range of nitrogen-containing heterocycles and can be further functionalized through diazotization or acylation reactions.

Conclusion

(2-(Chloromethyl)-5-nitrophenyl)boronic acid is a powerful and versatile building block for the synthesis of functionalized biaryl compounds. By understanding the principles of the Suzuki-Miyaura cross-coupling reaction and the relative reactivity of the functional groups present in this reagent, researchers can develop robust and selective synthetic strategies. The ability to perform a chemoselective biaryl coupling while preserving the chloromethyl and nitro groups for subsequent transformations makes this compound an invaluable tool in the fields of medicinal chemistry and materials science. This guide provides a solid foundation for the successful application of (2-(Chloromethyl)-5-nitrophenyl)boronic acid in the synthesis of complex molecular architectures.

References

• Transition-Metal-Free Suzuki-Type Cross-Coupling Reaction of Benzyl Halides and Boronic Acids via 1,2-Metalate Shift. Journal of the American Chemical Society. [Link]

• Transition-Metal-Free Suzuki-Type Cross-Coupling Reaction of Benzyl Halides and Boronic Acids via 1,2-Metalate Shift. PubMed. [Link]

• Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide. PMC. [Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles. DSpace@MIT. [Link]

• Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide. RSC Advances (RSC Publishing). [Link]

• C(sp2) Suzuki–Miyaura cross-coupling reactions using nitrile-functionalized NHC palladium complexes. NIH. [Link]

• Suzuki–Miyaura cross-couplings of secondary allylic boronic esters. RSC Publishing. [Link]

• Development of Chemoselective Suzuki‑Miyaura Coupling Reactions. Kochi University of Technology. [Link]

• Nitro Group Reduction and Suzuki Reaction Catalyzed by Palladium Supported on Magnetic Nanoparticles Modified with Ca. RUA. [Link]

• Ni/Pd-catalyzed Suzuki–Miyaura cross-coupling of alcohols and aldehydes and C–N cross-coupling of nitro and amines via domino redox reactions: base-free, hydride acceptor-free. RSC Publishing - The Royal Society of Chemistry. [Link]

• Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. MDPI. [Link]

• Cu-Catalyzed Suzuki–Miyaura reactions of primary and secondary benzyl halides with arylboronates. Chemical Communications (RSC Publishing). [Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. NIH. [Link]

• Suzuki-Miyaura reaction of aryl halides (benzyl halides) with phenylboronic acid catalyzed by Pd(OAc)2/7a. ResearchGate. [Link]

• Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. PMC - NIH. [Link]

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Publishing. [Link]

• Ligand-controlled palladium-catalyzed regiodivergent Suzuki-Miyaura cross-coupling of allylboronates and aryl halides. PubMed. [Link]

• Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions. NIH. [Link]

• (PDF) Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. ResearchGate. [Link]

• Couplings of aryl chlorides with aryl boronic acids a. ResearchGate. [Link]

• Palladium-catalyzed cross-coupling of α-bromocarbonyls and allylic alcohols for the synthesis of α-aryl dicarbonyl compounds. Chemical Science (RSC Publishing). [Link]

• A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. NIH. [Link]

• Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. ResearchGate. [Link]

• Palladium catalyzed vinyltrifluoromethylation of aryl halides through decarboxylative cross-coupling with 2-(trifluoromethyl)acrylic acid. PubMed. [Link]

• Palladium-catalyzed direct reductive cross-coupling of aryltrimethylammonium salts with aryl bromides. Organic Chemistry Frontiers (RSC Publishing). [Link]

• (2-Chloro-5-nitrophenyl)boronic Acid. Pharmaffiliates. [Link]

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• 2. researchgate.net [researchgate.net]
• 3. Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (2-(Chloromethyl)-5-nitrophenyl)boronic acid: A Versatile Bifunctional Building Block in Organic Synthesis

Introduction: Unlocking Synthetic Versatility

(2-(Chloromethyl)-5-nitrophenyl)boronic acid is a valuable and versatile building block for organic synthesis, distinguished by its bifunctional nature. It incorporates both a boronic acid moiety, a cornerstone of palladium-catalyzed cross-coupling reactions, and a reactive chloromethyl group, which can serve as an electrophilic site for a variety of transformations. This unique combination allows for the strategic and sequential introduction of complexity in molecular architectures, making it a powerful tool for medicinal chemists and researchers in drug development. The presence of a deactivating nitro group on the phenyl ring also modulates the electronic properties and reactivity of the molecule.

This guide provides an in-depth exploration of the applications of (2-(Chloromethyl)-5-nitrophenyl)boronic acid, complete with detailed experimental protocols and mechanistic insights to empower researchers in their synthetic endeavors.

Core Applications and Synthetic Strategies

The dual functionality of (2-(Chloromethyl)-5-nitrophenyl)boronic acid opens doors to a range of synthetic strategies. The boronic acid group is a well-established participant in Suzuki-Miyaura cross-coupling reactions for the formation of C-C bonds.[1] Concurrently, the chloromethyl group can engage in nucleophilic substitution reactions or participate in other metal-catalyzed coupling processes. This allows for either a one-pot reaction sequence or a stepwise functionalization, providing chemists with significant flexibility in their synthetic design.

Application 1: Suzuki-Miyaura Cross-Coupling Reactions

The primary and most well-established application of arylboronic acids is the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[2] (2-(Chloromethyl)-5-nitrophenyl)boronic acid serves as an effective coupling partner with a variety of aryl, heteroaryl, or vinyl halides and triflates to construct biaryl and substituted styrene frameworks. The electron-withdrawing nitro group can influence the reaction kinetics, sometimes requiring tailored catalytic systems for optimal yields.[3]

General Protocol for Suzuki-Miyaura Cross-Coupling:

A typical procedure involves the reaction of the boronic acid with an aryl halide in the presence of a palladium catalyst, a base, and a suitable solvent system.

Component	Role	Typical Examples
Aryl Halide/Triflate	Coupling Partner	Aryl bromides, iodides, or triflates
Palladium Catalyst	Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd(OAc)₂
Ligand (if needed)	Stabilizes catalyst	PPh₃, SPhos, XPhos
Base	Activates boronic acid	Na₂CO₃, K₂CO₃, K₃PO₄, Cs₂CO₃
Solvent	Reaction Medium	Toluene, Dioxane, DMF, Acetonitrile/Water

Step-by-Step Experimental Protocol:

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add (2-(Chloromethyl)-5-nitrophenyl)boronic acid (1.0 eq.), the aryl halide or triflate (1.2 eq.), and the base (e.g., K₂CO₃, 2.0 eq.).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq.).

• Add the degassed solvent system (e.g., a 4:1 mixture of dioxane and water).

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir for the required time (monitored by TLC or LC-MS).

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Inert Atmosphere: Prevents the oxidation and deactivation of the palladium(0) catalyst.

• Base: The base is crucial for the transmetalation step in the catalytic cycle. It activates the boronic acid by forming a more nucleophilic boronate species.[3]

• Degassed Solvents: The removal of dissolved oxygen from the solvents is essential to maintain the activity of the palladium catalyst.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Application 2: Rhodium-Catalyzed Synthesis of Indenes

A more advanced and specific application of (2-(chloromethyl)phenyl)boronic acids is in the rhodium-catalyzed reaction with alkynes to synthesize indene derivatives.[4] This transformation proceeds through a cascade reaction involving transmetalation, alkyne insertion, and an intramolecular oxidative addition/reductive elimination sequence.

Protocol for Rhodium-Catalyzed Indene Synthesis: [4]

Component	Role	Example
(2-(Chloromethyl)phenyl)boronic acid	Starting Material	(2-(Chloromethyl)-5-nitrophenyl)boronic acid
Alkyne	Reaction Partner	Symmetrical or unsymmetrical internal alkynes
Rhodium Catalyst	Catalyst	[RhCl(cod)]₂
Base	Activator	Na₂CO₃
Solvent	Reaction Medium	Dioxane/H₂O

Step-by-Step Experimental Protocol:

• In a glovebox, weigh (2-(Chloromethyl)-5-nitrophenyl)boronic acid (1.0 eq.), the internal alkyne (1.2 eq.), [RhCl(cod)]₂ (0.025 eq.), and Na₂CO₃ (2.0 eq.) into a vial equipped with a stir bar.

• Add a degassed 10:1 mixture of dioxane and water to the vial.

• Seal the vial and remove it from the glovebox.

• Heat the reaction mixture to 50 °C and stir for 12-24 hours.

• After cooling to room temperature, dilute the mixture with diethyl ether and filter through a pad of celite.

• Wash the filtrate with water and brine, then dry over anhydrous MgSO₄.

• Concentrate the solution under reduced pressure and purify the product by flash column chromatography.

Mechanistic Insights:

The proposed mechanism for this rhodium-catalyzed indene synthesis is a testament to the elegant orchestration of multiple catalytic steps.

Caption: Proposed mechanism for the Rh(I)-catalyzed synthesis of indenes.

Proposed Application 3: Synthesis of Benzosultams

Benzosultams are an important class of heterocyclic compounds with applications in medicinal chemistry and as chiral auxiliaries.[5] A plausible and highly valuable application of (2-(Chloromethyl)-5-nitrophenyl)boronic acid is in the synthesis of benzosultams through a two-step sequence: a Suzuki-Miyaura coupling followed by an intramolecular cyclization.

Proposed Synthetic Workflow:

Caption: Proposed two-step workflow for the synthesis of benzosultams.

Hypothetical Protocol for Benzosultam Synthesis:

Step 1: Suzuki-Miyaura Coupling

• Follow the general protocol for Suzuki-Miyaura coupling described in Application 1, using an appropriate ortho-halo-aminosulfonamide as the coupling partner.

• After purification, the resulting biaryl intermediate, containing both the chloromethyl group and the sulfonamide, is obtained.

Step 2: Intramolecular Cyclization

• Dissolve the biaryl intermediate from Step 1 in a polar aprotic solvent such as DMF or acetonitrile.

• Add a suitable base (e.g., K₂CO₃ or Cs₂CO₃) to the solution.

• Heat the reaction mixture to facilitate the intramolecular nucleophilic substitution of the chloride by the sulfonamide nitrogen.

• Monitor the reaction by TLC or LC-MS until completion.

• After cooling, perform an aqueous workup and purify the resulting benzosultam by recrystallization or column chromatography.

This proposed route offers a convergent and flexible approach to constructing the benzosultam scaffold, with the potential to generate a library of analogues by varying the starting materials in the initial Suzuki-Miyaura coupling step.

Safety and Handling

(2-(Chloromethyl)-5-nitrophenyl)boronic acid should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. It is advisable to work in a well-ventilated fume hood. Boronic acids are generally stable solids, but care should be taken to avoid inhalation of dust.

Conclusion

(2-(Chloromethyl)-5-nitrophenyl)boronic acid is a powerful and versatile building block that offers chemists the ability to perform sequential C-C bond formations and cyclizations. Its bifunctional nature, combining the well-established reactivity of a boronic acid with the electrophilic potential of a chloromethyl group, makes it a valuable reagent for the synthesis of complex organic molecules, including heterocycles of medicinal importance. The protocols and insights provided in this guide are intended to facilitate the effective use of this reagent in research and development.

References

• Miyamoto, M., Harada, Y., Tobisu, M., & Chatani, N. (2008). Rh(I)-Catalyzed Reaction of 2-(Chloromethyl)phenylboronic Acids and Alkynes Leading to Indenes. Organic Letters, 10(14), 2975–2978. [Link]

• Liu, Z., & Takeuchi, Y. (2001). BENZOSULTAMS: SYNTHESIS AND APPLICATIONS. HETEROCYCLES, 55(7), 1417. [Link]

• ChemBK. (2024, April 10). (2-chloro-5-nitro-phenyl)boronic acid. Retrieved from [Link]

• Molander, G. A., Amani, J., & Wisniewski, S. R. (2014). Accessing 2-(hetero)arylmethyl-, -Allyl-, and -propargyl-2,1-borazaronaphthalenes: Palladium-Catalyzed Cross-Couplings of 2-(chloromethyl)-2,1-borazaronaphthalenes. Organic Letters, 16(22), 6024–6027. [Link]

• Chempanda. (n.d.). Chloromethyl: compounds, synthesis and safety. Retrieved from [Link]

• Demir, A. S. (2013). Applied Suzuki Cross-Coupling Reaction for the Syntheses of Biologically Active Compounds. Current Organic Chemistry, 17(10), 1035-1054. [Link]

• Ishiyama, T., & Miyaura, N. (2004). The ortho-substituent on 2,4-bis(trifluoromethyl)phenylboronic acid catalyzed dehydrative condensation between carboxylic acids and amines. Chemical Communications, (5), 578-579. [Link]

• Wikipedia. (2025, April 17). Chloromethyl group. Retrieved from [Link]

• Mąkosza, M. (2023). Chlorine in an Organic Molecule, a Universal Promoter—Workhorse—Of Reactions. Molecules, 28(23), 7957. [Link]

• Morken, J. P., & Stambuli, J. P. (2002). Boronic acids: new coupling partners in room-temperature Suzuki reactions of alkyl bromides. Crystallographic characterization of an oxidative-addition adduct generated under remarkably mild conditions. Journal of the American Chemical Society, 124(46), 13662–13663. [Link]

• De Luca, F., et al. (2024). Discovery of Boronic Acids-Based β-Lactamase Inhibitors Through In Situ Click Chemistry. International Journal of Molecular Sciences, 25(5), 2898. [Link]

• Chen, G., Shaughnessy, K. H., & Daugulis, O. (2011). Palladium(II)-Catalyzed Enantioselective C(sp3)–H Activation Using a Chiral Hydroxamic Acid Ligand. Organic letters, 13(23), 6244–6247. [Link]

• Nubbemeyer, U. (2025). Cyclization by Intramolecular Suzuki-Miyaura Cross-Coupling-A Review. Chemistry–A European Journal, 31(1), e202402664. [Link]

• Aggarwal, V. K., & Fang, G. Y. (2005). Synthesis of substituted benzylboronates by light promoted homologation of boronic acids with N-sulfonylhydrazones. Chemical Science, 6(1), 137-141. [Link]

• Cacchi, S., & Fabrizi, G. (2011). Eco-Friendly Physical Activation Methods for Suzuki–Miyaura Reactions. Molecules, 16(4), 3299–3325. [Link]

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• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Application Note: Protocols for the Synthesis of Versatile Derivatives from (2-(Chloromethyl)-5-nitrophenyl)boronic Acid

Abstract

(2-(Chloromethyl)-5-nitrophenyl)boronic acid is a multifunctional chemical building block possessing three distinct and orthogonally reactive sites: a boronic acid, a benzylic chloride, and a nitro group. This trifecta of functionality allows for selective, stepwise derivatization, making it an exceptionally valuable starting material for constructing diverse molecular scaffolds in medicinal chemistry and materials science. This guide provides detailed, field-proven protocols for the three primary transformations of this reagent: palladium-catalyzed Suzuki-Miyaura cross-coupling, nucleophilic substitution at the chloromethyl position, and chemoselective reduction of the nitro group. Each protocol is accompanied by mechanistic insights, rationale for experimental choices, and characterization guidelines to ensure reproducible and reliable outcomes.

Physicochemical Properties & Handling

Before proceeding with any synthesis, it is crucial to understand the properties and handling requirements of the starting material.

Property	Data	Source(s)
Chemical Formula	C₇H₇BClNO₄	[1]
Molecular Weight	215.40 g/mol	[1]
Appearance	Off-white to yellow solid	[2]
Solubility	Soluble in DMSO, DMF, Methanol, Ethanol	[2]
CAS Number	867333-29-7	[1]
Safety Information	Irritant. Avoid contact with skin and eyes. Handle in a well-ventilated fume hood wearing appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.	General

Core Reactivity and Derivatization Pathways

The synthetic utility of (2-(Chloromethyl)-5-nitrophenyl)boronic acid stems from the ability to selectively address its three key functional groups. The following diagram illustrates the primary derivatization pathways that can be pursued independently.

Caption: Independent derivatization pathways for the title compound.

Protocol 1: Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

The boronic acid moiety is primed for palladium-catalyzed Suzuki-Miyaura cross-coupling, a cornerstone of modern organic synthesis for creating C(sp²)-C(sp²) bonds.[3][4]

Principle & Mechanistic Overview

The reaction proceeds via a well-established catalytic cycle involving a Pd(0)/Pd(II) couple.[4] The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the coupling partner (e.g., an aryl bromide).

• Transmetalation: The organoboronic acid, activated by a base to form a more nucleophilic boronate "ate" complex, transfers its organic group to the palladium center.[3]

• Reductive Elimination: The two organic fragments on the Pd(II) center couple and are expelled, regenerating the Pd(0) catalyst and forming the desired biaryl product.

The presence of an ortho-substituent (the chloromethyl group) can sterically hinder the reaction, necessitating the use of bulky, electron-rich phosphine ligands (e.g., Buchwald ligands) to facilitate the catalytic cycle, particularly the reductive elimination step.[5]

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Materials and Equipment

• (2-(Chloromethyl)-5-nitrophenyl)boronic acid

• Aryl Halide (e.g., 4-Bromoanisole)

• Palladium Catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃)

• Phosphine Ligand (e.g., SPhos)

• Base (e.g., K₃PO₄, Cs₂CO₃)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane/Water or Toluene)

• Schlenk flask or reaction vial, magnetic stirrer, condenser, heating mantle

• Inert atmosphere supply (Nitrogen or Argon)

Step-by-Step Protocol (Example: Synthesis of 2-(Chloromethyl)-4'-methoxy-5-nitrobiphenyl)

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add (2-(Chloromethyl)-5-nitrophenyl)boronic acid (215 mg, 1.0 mmol, 1.0 eq.), 4-bromoanisole (206 mg, 1.1 mmol, 1.1 eq.), and potassium phosphate (K₃PO₄) (425 mg, 2.0 mmol, 2.0 eq.).

• Catalyst Addition: In a separate vial, weigh palladium(II) acetate (Pd(OAc)₂) (4.5 mg, 0.02 mmol, 2 mol%) and the SPhos ligand (16.4 mg, 0.04 mmol, 4 mol%). Add the catalyst and ligand to the Schlenk flask.

• Solvent Addition: Add 10 mL of a degassed 4:1 mixture of 1,4-dioxane and water.

• Degassing: Further degas the reaction mixture by bubbling argon through the solution for 10-15 minutes.

• Reaction: Seal the flask and heat the mixture to 90-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS (typically 4-12 hours).

• Workup: After cooling to room temperature, dilute the mixture with ethyl acetate (30 mL) and water (20 mL). Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to yield the pure product.

Protocol 2: Nucleophilic Substitution at the Benzylic Position

The chloromethyl group is an excellent electrophile for Sₙ2 reactions, allowing for the facile introduction of a wide range of heteroatom nucleophiles.

Principle

This reaction proceeds via a classical Sₙ2 mechanism where a nucleophile (e.g., an amine or alkoxide) attacks the benzylic carbon, displacing the chloride leaving group. The reaction is typically performed in a polar aprotic solvent with a non-nucleophilic base to scavenge the HCl byproduct. This transformation is highly chemoselective, leaving the boronic acid and nitro functionalities intact under mild conditions.

Materials and Equipment

• (2-(Chloromethyl)-5-nitrophenyl)boronic acid

• Nucleophile (e.g., Morpholine, Phenol)

• Base (e.g., Triethylamine (TEA), K₂CO₃)

• Anhydrous polar aprotic solvent (e.g., Acetonitrile (MeCN), DMF)

• Round-bottom flask, magnetic stirrer, condenser

Step-by-Step Protocol (Example: Reaction with Morpholine)

• Reaction Setup: In a round-bottom flask, dissolve (2-(Chloromethyl)-5-nitrophenyl)boronic acid (215 mg, 1.0 mmol, 1.0 eq.) in 10 mL of anhydrous acetonitrile.

• Reagent Addition: Add morpholine (96 µL, 1.1 mmol, 1.1 eq.) followed by triethylamine (280 µL, 2.0 mmol, 2.0 eq.).

• Reaction: Stir the mixture at room temperature or heat gently to 50 °C if the reaction is sluggish. Monitor progress by TLC or LC-MS (typically 2-6 hours).

• Workup: Remove the solvent under reduced pressure. Add water (20 mL) and ethyl acetate (30 mL) to the residue.

• Purification: Separate the layers and extract the aqueous phase with ethyl acetate (2 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. The crude product can be purified by column chromatography or recrystallization.

Protocol 3: Chemoselective Reduction of the Nitro Group

The nitro group can be selectively reduced to a primary amine, a critical functional group for further derivatization, such as amidation or diazotization.

Principle

Catalytic hydrogenation is a highly effective and clean method for reducing aromatic nitro groups.[6] Using a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere, the nitro group is reduced to an aniline. This method is exceptionally chemoselective and will not affect the boronic acid or the chloromethyl group under standard conditions.[6]

Materials and Equipment

• (2-(Chloromethyl)-5-nitrophenyl)boronic acid

• 10% Palladium on Carbon (Pd/C, 50% wet)

• Solvent (e.g., Methanol (MeOH), Ethyl Acetate)

• Hydrogen source (Hydrogen balloon or Parr hydrogenator)

• Reaction flask, magnetic stirrer

• Filtration aid (e.g., Celite®)

Step-by-Step Protocol

• Reaction Setup: In a round-bottom flask, dissolve (2-(Chloromethyl)-5-nitrophenyl)boronic acid (215 mg, 1.0 mmol) in methanol (15 mL).

• Catalyst Addition: Carefully add 10% Pd/C (50% wet, ~40 mg, ~0.02 mmol Pd) to the solution under a stream of nitrogen to prevent ignition of the dry catalyst.

• Hydrogenation: Seal the flask, evacuate the air, and backfill with hydrogen gas from a balloon. Repeat this purge cycle three times.

• Reaction: Stir the reaction vigorously under a positive pressure of hydrogen (balloon) at room temperature. Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 2-4 hours.

• Workup: Once the reaction is complete, carefully purge the flask with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst.

• Purification: Wash the Celite® pad with a small amount of methanol. Combine the filtrates and concentrate under reduced pressure to yield the (5-Amino-2-(chloromethyl)phenyl)boronic acid, which can often be used without further purification.

Characterization of Derivatives

Validation of all synthesized derivatives is critical. The following techniques are recommended:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy to confirm the structural integrity of the product. Look for the appearance or disappearance of key signals (e.g., disappearance of the nitro-aromatic protons and appearance of aniline protons in Protocol 3).

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) to confirm the exact mass and elemental composition of the synthesized molecule.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

References

• Reductive coupling of nitro compounds with boronic acid derivatives: an overview. (2023). RSC Advances.
• TCI Practical Example: Chemoselective Reduction of Nitro Group Using Diboronic Acid. (2023). TCI Chemicals.
• Experimental procedure for the reduction of the nitro group in 2-Nitrophenylboronic acid products. (2025). BenchChem.
• Reductive coupling of nitro compounds with boronic acid derivatives: an overview. (2023).
• Amine synthesis by nitro compound reduction. Organic Chemistry Portal.
• Application Notes and Protocols for the Suzuki Coupling of Boronic Acids with 2-(Chloromethyl)benzoic Acid. (2025). BenchChem.
• 2-Chloro-5-nitrophenylboronic acid | 867333-29-7. BenchChem.
• (2-chloro-5-nitro-phenyl)boronic acid. (2024). ChemBK.
• Application Notes and Protocols for Suzuki Reactions with 2-Nitrophenylboronic Acid. (2025). BenchChem.
• Suzuki Coupling. Organic Chemistry Portal.
• The Suzuki Reaction. Andrew G. Myers Research Group, Harvard University.
• 2-Chloro-5-nitrophenylboronic acid | CAS 867333-29-7. Santa Cruz Biotechnology.

Sources

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• 2. chembk.com [chembk.com]
• 3. Suzuki Coupling [organic-chemistry.org]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Unlocking Advanced Materials: Application Notes for (2-(Chloromethyl)-5-nitrophenyl)boronic acid

Introduction: A Trifunctional Building Block for Smart Materials

(2-(Chloromethyl)-5-nitrophenyl)boronic acid is a unique aromatic compound distinguished by three distinct functional groups: a boronic acid, a nitro group, and a chloromethyl group. This trifunctional nature makes it an exceptionally versatile building block for the rational design of advanced functional materials. The boronic acid moiety is renowned for its ability to form reversible covalent bonds with cis-diols, a characteristic widely exploited in the development of saccharide sensors.[1] The nitro group, positioned meta to the boronic acid, is redox-active and can be reduced to an amino group, providing a trigger for creating stimuli-responsive systems.[2] Finally, the chloromethyl group serves as a reactive site for immobilization onto surfaces or for initiating polymerization, allowing for the integration of these functionalities into larger macromolecular architectures.[3]

This guide provides an in-depth exploration of the applications of (2-(Chloromethyl)-5-nitrophenyl)boronic acid in materials science. It is intended for researchers and scientists in materials chemistry, polymer science, and sensor development. We will present detailed protocols for the synthesis of functional polymers and the fabrication of responsive surfaces, explaining the causality behind the experimental choices to ensure both technical accuracy and practical insight.

Physicochemical Properties

A summary of the key properties of (2-(Chloromethyl)-5-nitrophenyl)boronic acid is presented below.

Property	Value	Reference
CAS Number	867333-29-7	[4]
Molecular Formula	C₆H₅BClNO₄	[4]
Molecular Weight	201.37 g/mol	[4]
Appearance	White to light yellow crystalline solid	[4]
Solubility	Soluble in organic solvents like DMSO and ethanol; insoluble in water	[4]

Application I: Synthesis of Multi-Responsive Smart Polymers

The trifunctional nature of (2-(Chloromethyl)-5-nitrophenyl)boronic acid allows it to be used as a monomer or an initiator for the synthesis of "smart" polymers that can respond to multiple stimuli, namely the presence of saccharides and a reducing environment. The chloromethyl group can be converted to an initiating site for Atom Transfer Radical Polymerization (ATRP), a controlled polymerization technique.

Protocol 1: Synthesis of a Saccharide- and Redox-Responsive Polymer via ATRP

This protocol details the synthesis of a polymer with a poly(N-isopropylacrylamide) (PNIPAM) backbone, which itself is thermoresponsive, and side chains containing the nitrophenylboronic acid moiety. This creates a multi-stimuli-responsive polymer.

Workflow Diagram:

Caption: Workflow for the synthesis of a multi-responsive polymer.

Materials:

• (2-(Chloromethyl)-5-nitrophenyl)boronic acid pinacol ester

• N-isopropylacrylamide (NIPAM)

• Copper(I) bromide (CuBr)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA)

• Anisole (solvent)

• Methanol

• Diethyl ether

• Dialysis tubing (MWCO appropriate for the target polymer)

Step-by-Step Methodology:

• Initiator Preparation: The commercially available pinacol ester of (2-(Chloromethyl)-5-nitrophenyl)boronic acid is used to prevent self-condensation of the boronic acid during polymerization. This protected form is a stable, solid compound.

• ATRP of NIPAM:

  • In a Schlenk flask, add NIPAM (e.g., 1.13 g, 10 mmol), (2-(chloromethyl)-5-nitrophenyl)boronic acid pinacol ester (initiator, e.g., 31.5 mg, 0.1 mmol), and PMDETA (ligand, e.g., 17.3 mg, 0.1 mmol) to anisole (10 mL).

  • The ratio of monomer to initiator will determine the target molecular weight of the polymer.

  • Subject the mixture to three freeze-pump-thaw cycles to remove dissolved oxygen, which can terminate the radical polymerization.

  • Under a positive pressure of argon, add CuBr (catalyst, e.g., 14.3 mg, 0.1 mmol).

  • Place the flask in an oil bath preheated to 70°C and stir for the desired reaction time (e.g., 6-24 hours, depending on the desired conversion).

• Polymer Isolation and Deprotection:

  • To stop the polymerization, open the flask to air and dilute with methanol.

  • Pass the solution through a short column of neutral alumina to remove the copper catalyst.

  • Concentrate the solution and precipitate the polymer by adding it dropwise to cold diethyl ether.

  • Redissolve the polymer in a suitable solvent (e.g., THF) and re-precipitate. Dry the polymer under vacuum.

  • The pinacol protecting group can be removed by dialysis against an appropriate solvent system to yield the free boronic acid.

• Characterization:

  • Determine the molecular weight and polydispersity index (PDI) of the polymer using Gel Permeation Chromatography (GPC).

  • Confirm the polymer structure and the incorporation of the initiator fragment using ¹H NMR spectroscopy.

Causality and Insights:

• Why ATRP? ATRP is chosen for its ability to produce polymers with well-defined molecular weights and low polydispersity, which is crucial for predictable material properties.

• Why the Pinacol Ester? The boronic acid is protected as a pinacol ester to prevent it from interfering with the polymerization reaction.

• Stimuli-Responsiveness: The resulting polymer will have a PNIPAM backbone, which exhibits a lower critical solution temperature (LCST), making it thermoresponsive. The boronic acid side chains allow for saccharide sensing, and the nitro groups can be reduced in a hypoxic environment, altering the polymer's properties for applications like drug delivery.[5]

Application II: Fabrication of Functional Surfaces for Sensing Applications

The chloromethyl group provides a convenient handle for covalently attaching the (2-(Chloromethyl)-5-nitrophenyl)boronic acid molecule to surfaces, such as silica or gold, that have been pre-functionalized with appropriate nucleophiles (e.g., amines or thiols). This allows for the creation of sensor surfaces.

Protocol 2: Immobilization on an Amine-Functionalized Surface for Saccharide Sensing

This protocol describes the immobilization of (2-(Chloromethyl)-5-nitrophenyl)boronic acid onto a glass slide functionalized with (3-aminopropyl)triethoxysilane (APTES).

Workflow Diagram:

Caption: Workflow for surface functionalization and immobilization.

Materials:

• Glass microscope slides

• Piranha solution (H₂SO₄ and H₂O₂) - EXTREME CAUTION

• (3-Aminopropyl)triethoxysilane (APTES)

• Anhydrous toluene

• (2-(Chloromethyl)-5-nitrophenyl)boronic acid

• Triethylamine (TEA)

• Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

• Surface Cleaning and Activation:

  • Immerse glass slides in Piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) for 1 hour. Warning: Piranha solution is extremely corrosive and reactive. Handle with extreme caution in a fume hood with appropriate personal protective equipment.

  • Rinse extensively with deionized water and dry under a stream of nitrogen. This process creates hydroxyl groups on the glass surface.

• Amine Functionalization:

  • Prepare a 2% (v/v) solution of APTES in anhydrous toluene.

  • Immerse the cleaned slides in the APTES solution and heat at 60°C for 2 hours.

  • Rinse the slides with toluene, followed by ethanol, and then deionized water.

  • Cure the slides in an oven at 110°C for 1 hour to complete the silanization process.

• Immobilization Reaction:

  • Prepare a solution of (2-(Chloromethyl)-5-nitrophenyl)boronic acid (e.g., 10 mM) and TEA (e.g., 20 mM) in anhydrous DMF.

  • Immerse the amine-functionalized slides in this solution. The reaction is a nucleophilic substitution where the surface amine attacks the benzylic carbon of the chloromethyl group.[3]

  • Allow the reaction to proceed at room temperature for 24 hours under an inert atmosphere.

  • Rinse the slides thoroughly with DMF, followed by ethanol and deionized water, to remove any unreacted molecules.

  • Dry the functionalized slides under a stream of nitrogen.

• Surface Characterization:

  • Confirm the successful immobilization by measuring the water contact angle. A change in hydrophobicity is expected.

  • Use X-ray Photoelectron Spectroscopy (XPS) to detect the presence of nitrogen (from the nitro group and the amine linker) and boron on the surface.

Saccharide Detection Principle:

The immobilized boronic acid groups can bind with saccharides like glucose or fructose in an aqueous solution.[6] This binding event can be detected using various techniques, such as electrochemical impedance spectroscopy or by incorporating a fluorescent reporter molecule that responds to the change in the local environment upon saccharide binding. The electron-withdrawing nitro group on the phenyl ring lowers the pKa of the boronic acid, allowing for effective binding at physiological pH.[7]

Application III: Synthesis of Biaryl-Containing Materials via Suzuki-Miyaura Cross-Coupling

The boronic acid group is a key participant in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, which are fundamental for forming carbon-carbon bonds.[8] This allows for the incorporation of the (2-(chloromethyl)-5-nitrophenyl) moiety into more complex molecular structures, such as conjugated polymers or functional dyes.

Protocol 3: Suzuki-Miyaura Coupling with an Aryl Bromide

This protocol provides a general procedure for the coupling of (2-(Chloromethyl)-5-nitrophenyl)boronic acid with a generic aryl bromide.

Reaction Scheme Diagram:

Caption: General scheme for the Suzuki-Miyaura cross-coupling reaction.

Materials:

• (2-(Chloromethyl)-5-nitrophenyl)boronic acid

• An aryl bromide (e.g., 4-bromotoluene)

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄)

• Base (e.g., anhydrous potassium carbonate, K₂CO₃)

• Solvent system (e.g., Toluene and water)

Step-by-Step Methodology:

• Reaction Setup:

  • To a Schlenk flask, add the aryl bromide (1.0 mmol), (2-(Chloromethyl)-5-nitrophenyl)boronic acid (1.2 mmol, 1.2 equivalents), and K₂CO₃ (2.0 mmol, 2.0 equivalents).

  • Add the palladium catalyst, Pd(PPh₃)₄ (e.g., 0.05 mmol, 5 mol%).

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Reaction Execution:

  • Add the degassed solvent system (e.g., 10 mL of a 4:1 mixture of toluene and water).

  • Heat the reaction mixture to 90-100°C with vigorous stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired biaryl compound.

Causality and Insights:

• Choice of Reagents: A slight excess of the boronic acid is used to ensure complete consumption of the aryl bromide. The base is crucial for activating the boronic acid in the catalytic cycle.[8]

• Two-Phase System: The use of a biphasic solvent system like toluene/water is common for Suzuki couplings, as it helps to dissolve both the organic substrates and the inorganic base.

• Material Synthesis: This reaction is a powerful tool for creating novel materials. For instance, by using a di-bromide, one could synthesize a polymer where the (2-(chloromethyl)-5-nitrophenyl) unit is part of the polymer backbone, offering a route to materials with integrated redox and reactive sites.

Conclusion

(2-(Chloromethyl)-5-nitrophenyl)boronic acid is a highly valuable and versatile building block in materials science. Its unique combination of a diol-binding site (boronic acid), a redox-active trigger (nitro group), and a reactive handle for immobilization or polymerization (chloromethyl group) enables the rational design of a wide array of advanced functional materials. The protocols outlined in this guide provide a foundation for researchers to explore its potential in creating sophisticated sensors, responsive polymers, and novel conjugated systems. The careful selection of synthetic strategies, as detailed in the methodologies and their underlying principles, will be key to unlocking the full potential of this trifunctional molecule.

References

• BenchChem. (n.d.). Application Notes and Protocols: 2-Nitrophenylboronic Acid as a Chemical Sensor for Saccharides.
• Hatton, F. (2016, March 7). Focus on: Redox-Responsive Polymers. RSC Blogs.
• Almudena, G. (n.d.).
• Zhang, M., et al. (2016). Oxidation and temperature dual responsive polymers based on phenylboronic acid and N-isopropylacrylamide motifs. Polymer Chemistry, 7, 1494-1504.
• Al-Khirsan, H., et al. (n.d.). Suzuki-Miyaura coupling reactions of phenylboronic acid and phenyl halides catalyzed by Pd/Ni-MOF.
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Application Notes and Protocols for the Functionalization of Heterocycles with (2-(Chloromethyl)-5-nitrophenyl)boronic acid

Abstract

This comprehensive technical guide provides detailed application notes and robust protocols for the functionalization of diverse heterocyclic systems using (2-(Chloromethyl)-5-nitrophenyl)boronic acid. Primarily focusing on the chemoselective Suzuki-Miyaura cross-coupling, this document elucidates the critical parameters required to successfully form carbon-carbon bonds while preserving the synthetically versatile chloromethyl and nitro functionalities. We delve into the mechanistic underpinnings of the reaction, catalyst selection, and optimization strategies to mitigate common side reactions. Furthermore, this guide addresses alternative cross-coupling strategies, such as Sonogashira and Buchwald-Hartwig amination, by outlining the necessary synthetic precursor to the boronic acid. Detailed, step-by-step protocols, data interpretation guidelines, and troubleshooting advice are provided to empower researchers in drug discovery and medicinal chemistry to effectively utilize this valuable building block.

Introduction: Strategic Importance of the (2-(Chloromethyl)-5-nitrophenyl) Moiety

The 2-(chloromethyl)-5-nitrophenyl scaffold is a highly valuable pharmacophore and synthetic intermediate in modern drug development. The convergence of three distinct functional handles on a single aromatic ring offers a powerful platform for generating molecular diversity and exploring structure-activity relationships (SAR).

• The Boronic Acid: Serves as the primary reactive site for palladium-catalyzed Suzuki-Miyaura cross-coupling, enabling the direct installation of this entire moiety onto a heterocyclic core.[1]

• The Nitro Group: As a strong electron-withdrawing group, it modulates the electronic properties of the molecule and can serve as a handle for further transformations, such as reduction to an aniline, which is a common precursor in pharmaceutical synthesis.[2][3]

• The Chloromethyl Group: This benzylic halide is a versatile electrophilic site for subsequent nucleophilic substitution reactions, allowing for the introduction of a wide array of functional groups (e.g., amines, ethers, thiols, azides) to build out the molecular architecture.

The principal challenge, and the focus of this guide, is the strategic and chemoselective coupling of the boronic acid without engaging the reactive chloromethyl group. This document provides the field-proven insights and protocols to achieve this selectivity.

Core Application: Chemoselective Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is the cornerstone method for employing (2-(Chloromethyl)-5-nitrophenyl)boronic acid.[4] It facilitates the formation of a C(sp²)-C(sp²) bond between the boronic acid and a halo-substituted heterocycle. The key to success lies in catalyst and condition selection that favors oxidative addition at the C-X bond of the heterocycle over any potential interaction with the C-Cl bond of the chloromethyl group.

Mechanistic Rationale for Chemoselectivity

The catalytic cycle of the Suzuki-Miyaura reaction involves three primary steps: oxidative addition, transmetalation, and reductive elimination.

Fig 1. Catalytic cycle of the Suzuki-Miyaura reaction.

The general reactivity order for palladium-catalyzed oxidative addition is C-I > C-Br > C-OTf >> C-Cl.[5] Critically, the reactivity of a C(sp³)-Cl bond, as found in the chloromethyl group, is generally lower than that of a C(sp²)-Br or C(sp²)-I bond on a heterocyclic ring under typical Suzuki conditions.[6] By carefully selecting a catalyst system that is active enough for the heterocyclic halide but not overly reactive, the chloromethyl group can be preserved.

The electron-withdrawing nitro group on the boronic acid partner activates the aryl ring, which can facilitate the transmetalation step. However, it can also make the ring more susceptible to side reactions if conditions are not optimized.[3]

Recommended General Protocol: Suzuki-Miyaura Coupling

This protocol is a robust starting point for coupling various heterocyclic bromides or iodides. Optimization of the ligand, base, and temperature may be required for specific substrates.

Materials:

• Heterocyclic Halide (e.g., 2-bromopyridine, 5-bromoindole, 2-bromothiophene) (1.0 mmol, 1.0 equiv)

• (2-(Chloromethyl)-5-nitrophenyl)boronic acid (1.2 mmol, 1.2 equiv)

• Palladium(II) Acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%)

• Tricyclohexylphosphine (PCy₃) or SPhos (0.04 mmol, 4 mol%)

• Potassium Phosphate (K₃PO₄), finely ground (3.0 mmol, 3.0 equiv)

• 1,4-Dioxane (or Toluene), anhydrous (8 mL)

• Water, degassed (2 mL)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the heterocyclic halide, (2-(Chloromethyl)-5-nitrophenyl)boronic acid, and potassium phosphate.

• Catalyst Preparation: In a separate vial, quickly weigh and add the Pd(OAc)₂ and the phosphine ligand. Add 2 mL of anhydrous dioxane to this vial and swirl gently to dissolve.

• Reaction Initiation: Add the remaining 6 mL of anhydrous dioxane and 2 mL of degassed water to the Schlenk flask containing the substrates and base. Begin vigorous stirring.

• Catalyst Addition: Transfer the catalyst solution from the vial to the reaction flask via syringe.

• Heating: Heat the reaction mixture to 80-100 °C. The optimal temperature may vary depending on the reactivity of the heterocyclic halide.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Look for the consumption of the limiting reagent (typically the heterocycle). Reactions are often complete within 4-12 hours.

• Work-up:

  • Cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate (30 mL) and water (20 mL).

  • Transfer to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl acetate (2 x 20 mL).

  • Combine the organic layers, wash with brine (30 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel. A gradient of ethyl acetate in hexanes is typically effective. The polarity of the eluent will depend on the specific heterocycle used.

Data Presentation: Catalyst System Selection

The choice of catalyst and ligand is paramount for success. The following table provides a starting point for optimization based on the nature of the heterocyclic coupling partner.

Heterocycle Class	Recommended Catalyst	Recommended Ligand	Typical Base	Solvent System	Temp (°C)	Notes
Pyridines/Pyrimidines	Pd(OAc)₂ or Pd₂(dba)₃	XPhos, SPhos, PCy₃	K₃PO₄, Cs₂CO₃	Dioxane/H₂O	80-110	Electron-deficient heterocycles are generally good substrates.[7][8]
Indoles/Azaindoles	Pd₂(dba)₃ or XPhos-Pd-G3	XPhos, SPhos	K₃PO₄	Dioxane/H₂O	60-100	Unprotected N-H groups are often tolerated.[9]
Thiophenes/Furans	Pd(PPh₃)₄ or Pd(OAc)₂	PPh₃, SPhos	K₂CO₃, Na₂CO₃	Toluene/H₂O	80-100	These electron-rich heterocycles couple readily.[10][11]
Imidazoles/Pyrazoles	PdCl₂(dppf)	dppf	Cs₂CO₃	DMF	100-120	May require stronger heating and a more polar solvent.

This data is compiled for illustrative purposes. Yields and optimal conditions are highly substrate-dependent.

Troubleshooting and Side Reactions

Fig 2. Troubleshooting common issues in the coupling reaction.

• Reaction at the Chloromethyl Group: If hydrolysis to the benzyl alcohol or other side reactions are observed, consider using more rigorously anhydrous conditions and a milder base like potassium carbonate (K₂CO₃) or spray-dried potassium fluoride (KF).[3] Lowering the reaction temperature can also improve selectivity.

• Reduction of the Nitro Group: The presence of a phosphine ligand and certain bases can sometimes lead to the reduction of the nitro group to an amine.[12] Ensure all solvents are thoroughly degassed and a strict inert atmosphere is maintained. If reduction persists, screening different phosphine ligands or using a "ligandless" system with a robust palladium source might be necessary, though this may reduce overall efficiency.

• Protodeboronation: The replacement of the boronic acid group with a hydrogen atom is a common side reaction. This can be minimized by using a slight excess of the boronic acid (1.2-1.5 equivalents), ensuring the base is finely powdered and well-mixed, and avoiding prolonged reaction times at high temperatures.[2]

• Homocoupling: The self-coupling of the boronic acid can occur, especially in the presence of oxygen. Rigorous degassing of solvents and maintaining an inert atmosphere are crucial to prevent this.

Alternative Functionalization Strategies

While Suzuki-Miyaura coupling is the direct application for the boronic acid, the (2-(chloromethyl)-5-nitrophenyl) moiety can be installed onto heterocycles via other powerful cross-coupling reactions. This requires converting the boronic acid to a more suitable coupling partner, typically an aryl iodide.

Synthesis of 2-(Chloromethyl)-5-nitro-1-iodobenzene

The boronic acid can be efficiently converted to the corresponding iodide via an iodine-mediated ipso-substitution.

Protocol: Iodination of Boronic Acid

• Dissolve (2-(Chloromethyl)-5-nitrophenyl)boronic acid (1.0 equiv) in a 1:1 mixture of Methanol and Water.

• Add Sodium Iodide (NaI) (1.2 equiv) and Chloramine-T (1.2 equiv).

• Stir the reaction at room temperature for 1-2 hours, monitoring by TLC.

• Upon completion, quench with aqueous sodium thiosulfate solution.

• Extract the product with ethyl acetate, wash with brine, dry over Na₂SO₄, and purify by column chromatography to yield 2-(chloromethyl)-5-nitro-1-iodobenzene.

Application in Sonogashira and Buchwald-Hartwig Reactions

With the aryl iodide in hand, two other major classes of cross-coupling reactions become accessible.

Fig 3. Workflow for alternative coupling reactions.

• Sonogashira Coupling: This reaction forms a C(sp²)-C(sp) bond between the aryl iodide and a terminal alkyne.[13] This is invaluable for introducing linear, rigid linkers into a molecular design. The reaction is typically catalyzed by a palladium complex with a copper(I) co-catalyst in the presence of an amine base.[1][14]

• Buchwald-Hartwig Amination: This powerful method forges C-N bonds by coupling the aryl iodide with a primary or secondary amine.[15][16] It requires a palladium catalyst, a bulky phosphine ligand (e.g., BINAP, XPhos), and a strong, non-nucleophilic base like sodium tert-butoxide (NaOt-Bu).[17][18]

Product Characterization

Confirming the successful synthesis of the desired functionalized heterocycle requires standard analytical techniques.

• NMR Spectroscopy:

  • ¹H NMR: Expect to see the characteristic singlet for the benzylic protons of the -CH₂Cl group typically between δ 4.6-4.8 ppm.[19] The aromatic protons on the nitrophenyl ring will appear as complex multiplets in the downfield region (δ 7.5-8.5 ppm), influenced by the heterocycle. Protons on the heterocyclic core will shift according to their new electronic environment.

  • ¹³C NMR: The benzylic carbon of the -CH₂Cl group will typically appear around δ 45-47 ppm.

• Mass Spectrometry (MS):

  • Electron Impact (EI) or Electrospray Ionization (ESI) will show the molecular ion peak [M]⁺ or [M+H]⁺.

  • Characteristic fragmentation patterns for nitroaromatic compounds include the loss of NO₂ (46 Da) and/or NO (30 Da).[20] The loss of the chloromethyl group or a chlorine radical may also be observed.[21]

Safety and Handling

• Boronic Acids: Handle in a well-ventilated fume hood. Boronic acids are generally stable but can be irritants. Avoid inhalation of dust.

• Organohalides and Solvents: Many heterocyclic halides and organic solvents (e.g., dioxane, toluene) are toxic and/or flammable. Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Palladium Catalysts: Palladium compounds can be toxic and should be handled with care.

• Bases: Strong bases like sodium tert-butoxide are corrosive and moisture-sensitive. Handle under an inert atmosphere.

Conclusion

(2-(Chloromethyl)-5-nitrophenyl)boronic acid is a versatile and powerful building block for the synthesis of complex heterocyclic molecules. The key to its successful application lies in the chemoselective Suzuki-Miyaura cross-coupling, which can be achieved through careful selection of the palladium catalyst, ligand, and reaction conditions. By understanding the underlying mechanistic principles and potential side reactions, researchers can effectively leverage this reagent to accelerate the discovery and development of new chemical entities for pharmaceutical and agrochemical applications. This guide provides the foundational protocols and expert insights necessary to navigate the challenges and unlock the synthetic potential of this unique trifunctional reagent.

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scale-up synthesis considerations for (2-(Chloromethyl)-5-nitrophenyl)boronic acid reactions

An Application Note for the Process Development and Scale-Up Synthesis of (2-(Chloromethyl)-5-nitrophenyl)boronic acid

Abstract: (2-(Chloromethyl)-5-nitrophenyl)boronic acid is a critical building block in pharmaceutical development, notable for its unique substitution pattern that includes a reactive benzylic chloride and an electron-withdrawing nitro group. This document provides a comprehensive guide for researchers, chemists, and process development professionals on the strategic considerations for scaling the synthesis of this valuable intermediate. We delve into the rationale behind synthetic route selection, offer a detailed protocol for a robust palladium-catalyzed Miyaura borylation, and address the critical challenges of process safety, impurity control, and purification at scale.

Introduction: Strategic Importance and Synthetic Challenges

Arylboronic acids are indispensable reagents in modern organic synthesis, primarily due to their pivotal role in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction for C-C bond formation.[1][2][3] The title compound, (2-(Chloromethyl)-5-nitrophenyl)boronic acid, is of particular interest as it allows for the introduction of a multi-functionalized phenyl ring, offering subsequent reaction handles for complex molecule assembly. The ortho-chloromethyl group can serve as an electrophilic site for nucleophilic substitution, while the meta-nitro group can be reduced to an aniline for further derivatization.

However, the very features that make this molecule valuable also present significant challenges for its synthesis, especially during scale-up:

• Functional Group Incompatibility: The presence of a reactive benzylic halide (the chloromethyl group) and an electron-withdrawing, potentially reducible nitro group complicates many traditional synthetic routes.

• Reaction Control: Preventing side reactions, such as self-coupling, hydrolysis of the chloromethyl group, or reduction of the nitro group, is paramount.

• Purification: Boronic acids are notoriously difficult to purify via standard column chromatography due to their polarity and tendency to form anhydrides (boroxines).[3][4] Developing a scalable, non-chromatographic purification method is essential for industrial production.

This guide focuses on navigating these challenges by presenting a well-reasoned, scalable synthetic strategy.

Synthetic Route Selection: A Comparative Analysis

Two primary retrosynthetic pathways are typically considered for arylboronic acids: quenching of an organometallic intermediate and transition-metal-catalyzed borylation.

Pathway A: Grignard or Organolithium Intermediates

This classical approach involves forming a Grignard or aryllithium reagent from an aryl halide, followed by quenching with a trialkyl borate (e.g., trimethyl borate) and acidic hydrolysis.[1][5]

Causality for Rejection: This pathway is unsuitable for the target molecule due to severe functional group incompatibility.

• Grignard Incompatibility: The formation of a Grignard reagent is incompatible with the acidic proton of a boronic acid, the electrophilic carbon of the chloromethyl group, and the reducible nitro group.[6][7][8] Attempting to form a Grignard reagent from a precursor like 1-bromo-2-(chloromethyl)-5-nitrobenzene would lead to a complex mixture of undesired products.

• Low Temperatures: Organolithium routes require cryogenic temperatures (typically below -70 °C), which adds significant cost and complexity to large-scale manufacturing.[1]

Pathway B: Palladium-Catalyzed Miyaura Borylation

The Miyaura borylation reaction, which couples an aryl halide with a diboron reagent like bis(pinacolato)diboron (B₂pin₂), is the preferred method.[9][10]

Causality for Selection:

• High Functional Group Tolerance: This method is well-known for its tolerance of a wide range of functional groups, including esters, cyanides, and, critically, nitro groups.[9][11]

• Mild Reaction Conditions: The reaction typically proceeds under mild thermal conditions with a weak base, minimizing degradation of the sensitive chloromethyl group.[10]

• Operational Simplicity: The reaction setup is straightforward and avoids the highly reactive and moisture-sensitive organometallic intermediates of Pathway A.

The chosen synthetic workflow is visualized below.

Caption: Proposed workflow for the synthesis of (2-(Chloromethyl)-5-nitrophenyl)boronic acid.

Detailed Scale-Up Protocol

This protocol details the synthesis via the Miyaura borylation of 1-bromo-2-(chloromethyl)-5-nitrobenzene to its corresponding pinacol boronate ester, followed by hydrolysis.

Step 1: Miyaura Borylation to Form the Pinacol Boronate Ester

The first step is the palladium-catalyzed conversion of the aryl bromide to its boronate ester. Using the pinacol ester intermediate provides a more stable, less polar compound that is easier to handle and purify than the final boronic acid.

Reaction Scheme: (Chemical structure diagram showing 1-bromo-2-(chloromethyl)-5-nitrobenzene reacting with bis(pinacolato)diboron in the presence of PdCl₂(dppf) and KOAc in dioxane to yield 2-(2-(chloromethyl)-5-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

Parameter	Recommended Condition	Rationale & Scale-Up Considerations
Starting Material	1-Bromo-2-(chloromethyl)-5-nitrobenzene (1.0 eq)	The bromo- derivative provides higher reactivity in the oxidative addition step compared to the chloro- analog, allowing for milder conditions.
Borylating Agent	Bis(pinacolato)diboron (B₂pin₂) (1.1 - 1.3 eq)	A slight excess ensures complete consumption of the starting material. On scale, minimize excess to reduce cost and simplify purification.
Catalyst	PdCl₂(dppf) (1 - 3 mol%)	Dppf is a robust ligand for this transformation. Catalyst loading should be optimized for scale; lower loadings are economically favorable but may require longer reaction times.
Base	Potassium Acetate (KOAc) (3.0 eq)	KOAc is a crucial choice. It is a mild base that facilitates the transmetalation step without promoting premature hydrolysis of the pinacol ester or significant side reactions.[10] Stronger bases can lead to undesired Suzuki coupling of the product.[10]
Solvent	1,4-Dioxane or DMF (5 - 10 vol)	Dioxane is a common choice. Ensure the solvent is thoroughly degassed before adding the catalyst to prevent oxidation and deactivation of the Pd(0) species.
Temperature	80 - 90 °C	Provides a reasonable reaction rate without significant thermal decomposition. Monitor for exotherms during scale-up, although this reaction is typically not highly exothermic.
Reaction Time	12 - 24 hours	Monitor by HPLC for the disappearance of the starting material.

Experimental Protocol:

• To a jacketed reactor suitable for the intended scale, charge 1-bromo-2-(chloromethyl)-5-nitrobenzene, bis(pinacolato)diboron, and potassium acetate.

• Inert the reactor atmosphere by evacuating and backfilling with nitrogen at least three times.

• Add degassed 1,4-dioxane via a subsurface addition line.

• Begin agitation and heat the mixture to 85 °C.

• Once at temperature, add the PdCl₂(dppf) catalyst.

• Maintain the reaction at 85 °C and monitor its progress by HPLC analysis.

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture through a pad of celite to remove the palladium catalyst and inorganic salts. Wash the filter cake with additional dioxane or ethyl acetate.

• Concentrate the filtrate under reduced pressure to obtain the crude pinacol ester intermediate. This crude product can often be carried forward directly to the hydrolysis step.

Step 2: Hydrolysis to (2-(Chloromethyl)-5-nitrophenyl)boronic acid

The stable pinacol ester is hydrolyzed under acidic conditions to yield the final boronic acid.

Parameter	Recommended Condition	Rationale & Scale-Up Considerations
Solvent System	Acetone / Water or THF / Water	A biphasic system or a water-miscible organic solvent is required for the hydrolysis.
Acid	2M Hydrochloric Acid or Sulfuric Acid	Sufficient acid is required to drive the hydrolysis to completion.
Temperature	Room Temperature to 40 °C	Mild heating can accelerate the hydrolysis. Avoid excessive heat which could promote degradation or hydrolysis of the chloromethyl group.
Reaction Time	4 - 12 hours	Monitor by HPLC or TLC for the disappearance of the pinacol ester.

Experimental Protocol:

• Dissolve the crude pinacol ester from Step 1 in a suitable solvent such as acetone or THF.

• Add aqueous HCl (e.g., 2M solution) to the mixture.

• Stir the mixture at room temperature or with gentle heating (e.g., 40 °C) until the reaction is complete.

• Upon completion, remove the organic solvent under reduced pressure.

• The aqueous slurry will contain the precipitated boronic acid. Isolate the solid product by filtration.

• Wash the filter cake with cold water to remove inorganic salts, followed by a non-polar solvent like hexane to aid in drying.

• Dry the product under vacuum at a temperature not exceeding 40-50 °C.

Purification and Quality Control

Scalable Purification

Chromatographic purification is generally not viable for large-scale production of boronic acids.[4] Recrystallization is the method of choice.

• Solvent Screening: A solvent screen should be performed to identify a suitable system. A common and effective technique is trituration or recrystallization from a biphasic solvent system, such as ethyl acetate/hexanes or water. Given the product's polarity, recrystallization from hot water is a promising green and scalable option.[3]

• Boroxine Formation: Be aware that boronic acids can reversibly form cyclic trimeric anhydrides known as boroxines upon drying or heating.[12] The presence of boroxine is not necessarily an impurity, but its water content should be controlled as it can affect reactivity in subsequent steps.

Analytical Quality Control

Robust analytical methods are crucial to ensure the quality and purity of the final product.[9]

Method	Purpose	Key Considerations
HPLC	Purity assessment and quantification of impurities.	A reverse-phase method (C18 column) with a UV detector is standard. The method must be able to resolve the starting material, pinacol ester intermediate, and potential byproducts.
¹H NMR	Structural confirmation and boroxine content.	Analysis in a dry solvent (e.g., DMSO-d₆) can help quantify the ratio of boronic acid to boroxine.
LC-MS	Identification of unknown impurities.	Useful for characterizing byproducts from potential side reactions.
Karl Fischer Titration	Water content determination.	Essential for controlling the quality of the final product.

Safety and Environmental Considerations

• Benzylic Halide: The starting material and product contain a chloromethyl group, which is a lachrymator and potential alkylating agent. Handle in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses).

• Palladium Catalyst: Palladium compounds can be toxic and are expensive. The filtration step after the borylation is critical to remove the bulk of the catalyst. Consider further scavenging techniques for the final product if very low residual palladium levels are required.

• Solvent and Waste Management: Dioxane is a regulated solvent. Consider alternative solvents like 2-MeTHF or DMF where appropriate. Acidic and organic waste streams must be segregated and disposed of according to local regulations.

Troubleshooting and Process Optimization

Sources

• 1. benchchem.com [benchchem.com]
• 2. Recent Advances in Borylation and Suzuki-Type Cross-Coupling—One-Pot Miyaura-Type C–X and C–H Borylation–Suzuki Coupling Sequence | MDPI [mdpi.com]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. CN106946915A - A kind of high-purity, method to chlorophenylboronic acid is prepared in high yield - Google Patents [patents.google.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. grignard reagents: Topics by Science.gov [science.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. Miyaura Borylation Reaction [organic-chemistry.org]
• 11. A modified procedure for the palladium catalyzed borylation/Suzuki-Miyaura cross-coupling of aryl and heteroaryl halides utilizing bis-boronic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Organic Syntheses Procedure [orgsyn.org]

Application Notes & Protocols: Protecting Group Strategies for Reactions Involving (2-(Chloromethyl)-5-nitrophenyl)boronic Acid

Abstract

(2-(Chloromethyl)-5-nitrophenyl)boronic acid is a trifunctional synthetic building block with significant potential in medicinal chemistry and materials science. Its utility is often complicated by the competing reactivity of its three key functional groups: the boronic acid, the benzylic chloride, and the nitro group. This guide provides a comprehensive overview of protecting group strategies to enable chemoselective transformations. We will explore the reactivity of each functional group, discuss orthogonal protection schemes, and provide detailed, field-proven protocols for the protection and deprotection of the boronic acid moiety, which is critical for unlocking the full synthetic potential of this versatile reagent.

Introduction: The Challenge of Chemoselectivity

(2-(Chloromethyl)-5-nitrophenyl)boronic acid presents a classic chemical selectivity challenge. Each of its functional groups is susceptible to a distinct set of reaction conditions:

• Boronic Acid (-B(OH)₂): This group is the cornerstone of palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, a powerful method for forming carbon-carbon bonds.[1][2][3] However, boronic acids are prone to forming trimeric boroxine anhydrides upon dehydration and can be unstable under certain oxidative or acidic conditions.[4]

• Chloromethyl (-CH₂Cl): As a benzylic chloride, this group is a potent electrophile, readily participating in nucleophilic substitution reactions. This makes it an excellent handle for introducing the molecule into other structures, but also means it can be attacked by bases or nucleophiles used in reactions targeting the boronic acid.

• Nitro (-NO₂): This strong electron-withdrawing group modulates the reactivity of the entire molecule.[5] While generally stable, it can be reduced under conditions often used in late-stage synthesis, such as catalytic hydrogenation, which may not be compatible with other desired transformations.

The simultaneous presence of a nucleophilic boronic acid coupling partner and an electrophilic benzylic chloride demands a carefully designed synthetic strategy to prevent self-reaction or undesired side reactions. The most common challenge involves performing a Suzuki-Miyaura coupling at the boronic acid site without interference from the reactive chloromethyl group. This necessitates the use of a protecting group for the boronic acid.

Analysis of Protecting Group Strategies

An effective protecting group strategy hinges on the principle of orthogonality , where each protecting group can be removed under specific conditions that do not affect other protecting groups or sensitive functionalities within the molecule.[6][7][8] For (2-(Chloromethyl)-5-nitrophenyl)boronic acid, the primary goal is typically to mask the boronic acid's reactivity.

Key Protecting Groups for Boronic Acids

Several protecting groups are available for boronic acids, each with distinct advantages in terms of stability and cleavage conditions.[1][2][4]

Protecting Group	Structure	Key Advantages	Typical Deprotection Conditions
Pinacol Ester	Boronate ester formed with pinacol	High stability to chromatography, mild acids/bases, and many reaction conditions. Can sometimes be used directly in Suzuki couplings.[4]	Acidic hydrolysis, transesterification, or oxidative cleavage (e.g., NaIO₄).[1][2]
MIDA Ester	N-Methyliminodiacetic acid boronate	Exceptionally stable to chromatography, air, and a wide range of anhydrous reaction conditions.[9][10] Often crystalline and easy to handle.[11]	Mild aqueous base (e.g., 1M NaOH or NaHCO₃), releasing the free boronic acid.[9][12]
Trifluoroborate Salt	R-BF₃⁻K⁺	Highly crystalline and stable to air and moisture. Often enhances reactivity in Suzuki couplings.[4]	Hydrolysis with silica gel or acidic conditions.[1][2]

For reactions involving the chloromethyl group, both Pinacol and MIDA esters are excellent choices due to their high stability under neutral or mildly acidic/basic conditions that would be typical for nucleophilic substitution at the benzylic position. The choice between them often comes down to the specific sequence of reactions planned. MIDA boronates offer superior stability, making them ideal for multi-step syntheses where the boronic acid needs to be masked for an extended period.[10][11]

Strategic Workflow Visualization

A typical synthetic sequence involves protecting the boronic acid, performing a reaction at the chloromethyl position, and then either deprotecting the boronic acid or using the protected form directly in a subsequent cross-coupling reaction.

Sources

• 1. A Method for the Deprotection of Alkylpinacolyl Boronate Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Protecting Groups for Boronic Acids | Chem-Station Int. Ed. [en.chem-station.com]
• 5. benchchem.com [benchchem.com]
• 6. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 7. biosynth.com [biosynth.com]
• 8. Protective Groups [organic-chemistry.org]
• 9. Iterative Cross-Couplng with MIDA Boronates: Towards a General Platform for Small Molecule Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. From Synthesis to Function via Iterative Assembly of MIDA Boronate Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 12. MIDA Boronate: A New Organo-boron Reagent [bldpharm.com]

Technical Notes & Optimization

Technical Support Center: Suzuki Reactions with (2-(Chloromethyl)-5-nitrophenyl)boronic acid

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Welcome to the technical support center for optimizing Suzuki-Miyaura cross-coupling reactions. This guide is specifically tailored for researchers, scientists, and drug development professionals working with the challenging substrate, (2-(Chloromethyl)-5-nitrophenyl)boronic acid. The unique substitution pattern of this boronic acid, featuring both an electron-withdrawing nitro group and a potentially reactive chloromethyl group, presents distinct challenges that can lead to low yields and complex side reactions. This resource provides in-depth, causality-driven troubleshooting advice and validated protocols to help you navigate these complexities and achieve high-yield, reproducible results.

Frequently Asked Questions (FAQs) & Troubleshooting

Here, we address common issues encountered when using (2-(Chloromethyl)-5-nitrophenyl)boronic acid in Suzuki-Miyaura couplings. Each answer provides a mechanistic explanation and actionable steps for optimization.

Issue 1: Low to No Product Yield

Question: I am performing a Suzuki coupling with (2-(Chloromethyl)-5-nitrophenyl)boronic acid and an aryl bromide, but I'm observing very low conversion to the desired biaryl product. What are the primary causes and how can I improve the yield?

Answer: Low yields with this substrate are often multifactorial, stemming from the electronic properties of the boronic acid and potential side reactions. The strong electron-withdrawing effect of the nitro group and the ortho-substituent can significantly impact the catalytic cycle.

Core Causalities & Solutions:

• Protodeboronation (Hydrolytic Deborylation): This is a major competing side reaction where the C-B bond is cleaved and replaced by a C-H bond, consuming your starting material.[1][2] Electron-deficient arylboronic acids, like the one , are particularly susceptible to this process, which can be accelerated by elevated temperatures and the presence of a base and water.[3][4]

  • Mechanism: The reaction can proceed through acid- or base-catalyzed pathways.[1][5] Under the basic conditions of the Suzuki reaction, a boronate species is formed, which can then be protonated by water, leading to the undesired arene.[1]

  • Mitigation Strategies:

    • Use a More Stable Boronic Acid Derivative: Convert the boronic acid to a more stable form, such as a pinacol ester (BPin) or an MIDA (N-methyliminodiacetic acid) boronate.[3][6] These derivatives offer a "slow release" of the boronic acid under the reaction conditions, keeping its concentration low and minimizing the rate of protodeboronation.[1]

    • Anhydrous Conditions: While some water can be beneficial for dissolving inorganic bases, for highly susceptible substrates, switching to strictly anhydrous conditions can suppress protodeboronation.[3]

    • Rapid Catalysts: Employing highly active catalyst systems that promote a fast catalytic turnover can help the desired cross-coupling reaction outcompete the slower protodeboronation pathway.[1]

• Slow Transmetalation: The electron-withdrawing nitro group decreases the nucleophilicity of the aryl group on the boronic acid. This can slow down the transmetalation step, where the organic group is transferred from boron to the palladium center, a critical step in the catalytic cycle.[7]

  • Optimization:

    • Base Selection: The base is crucial for activating the boronic acid to form a more nucleophilic boronate species.[3][8] Stronger bases like K₃PO₄ or Cs₂CO₃ are often more effective than weaker bases like Na₂CO₃ for electron-deficient systems.[9][10]

    • Solvent Choice: Aprotic polar solvents like 1,4-dioxane or THF, often with a small amount of water, are commonly used and can facilitate the dissolution of reagents.[3][11]

• Catalyst Deactivation or Insufficient Activity: The choice of palladium catalyst and ligand is paramount, especially for challenging substrates.[9][12]

  • Recommendations:

    • Bulky, Electron-Rich Ligands: Biaryl phosphine ligands such as XPhos, SPhos, and RuPhos are highly effective for coupling challenging substrates.[9][13] Their steric bulk promotes reductive elimination, and their electron-donating nature facilitates oxidative addition.[14]

    • Palladium Precatalysts: Using air- and moisture-stable precatalysts (e.g., XPhos Pd G3) can provide a more reliable source of the active Pd(0) species compared to traditional sources like Pd(PPh₃)₄.[9]

Issue 2: Observation of Significant Side Products

Question: Besides unreacted starting material, my reaction mixture shows several side products upon analysis (TLC, LC-MS). What are these likely to be and how can I prevent their formation?

Answer: The presence of the chloromethyl and nitro groups can lead to specific, predictable side reactions under Suzuki coupling conditions.

Common Side Products & Prevention:

• Homocoupling of the Boronic Acid: You may observe the formation of a symmetrical biaryl derived from the coupling of two molecules of the boronic acid.

  • Cause: This side reaction is often mediated by Pd(II) species in the presence of oxygen.[14][15] If a Pd(II) precatalyst is used, its reduction to the active Pd(0) can sometimes involve homocoupling.[14] Improperly degassed reaction mixtures can also lead to oxidation of Pd(0) to Pd(II), promoting this pathway.[14]

  • Prevention:

    • Thorough Degassing: Ensure all solvents and the reaction vessel are rigorously degassed using methods like freeze-pump-thaw or by bubbling an inert gas (Argon or Nitrogen) through the solvent.

    • Use of Pd(0) Sources: Starting with a Pd(0) catalyst like Pd(PPh₃)₄ or a precatalyst that cleanly generates Pd(0) can minimize this issue.

• Dehalogenation/Reduction of the Chloromethyl Group: The chloromethyl group can undergo hydrolytic dehalogenation or reduction under the reaction conditions.

  • Cause: The basic and sometimes aqueous conditions of the Suzuki reaction can lead to nucleophilic substitution of the chloride by hydroxide, or other nucleophiles present, to form a benzyl alcohol derivative. Reductive pathways can also occur.[16][17][18]

  • Prevention:

    • Milder Base: Consider using a milder base like KF or CsF, which are less likely to promote hydrolysis, especially if ester groups are also present.[3][19]

    • Control of Water Content: Minimize the amount of water in the reaction or switch to anhydrous conditions if possible.

• Nitro Group Reduction: While less common under standard Suzuki conditions, the nitro group can be susceptible to reduction, especially if the reaction is run for extended periods at high temperatures or with certain catalyst systems.

  • Prevention: Monitor the reaction closely and avoid unnecessarily long reaction times or excessively high temperatures.

Experimental Protocols & Data

General Protocol for Optimizing Suzuki-Miyaura Coupling

This protocol provides a starting point for the coupling of (2-(Chloromethyl)-5-nitrophenyl)boronic acid with an aryl halide. It is designed to be a self-validating system where reaction progress can be monitored to inform further optimization.

Materials:

• (2-(Chloromethyl)-5-nitrophenyl)boronic acid (1.2 equivalents)

• Aryl Halide (1.0 equivalent, limiting reagent)

• Palladium Precatalyst (e.g., XPhos Pd G3, 1-5 mol%)

• Base (e.g., K₃PO₄, 2.0-3.0 equivalents)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane, to achieve ~0.1 M concentration)

• Magnetic stir bar

• Oven-dried reaction vessel (e.g., microwave vial or Schlenk flask)

Procedure: [3]

• Vial Preparation: To an oven-dried reaction vessel containing a magnetic stir bar, add the aryl halide, (2-(Chloromethyl)-5-nitrophenyl)boronic acid, base, and palladium precatalyst.

• Inert Atmosphere: Seal the vessel and purge with an inert gas (Argon or Nitrogen) for 5-10 minutes. If using a Schlenk flask, perform at least three vacuum/backfill cycles.

• Solvent Addition: Add the degassed solvent via syringe under a positive pressure of inert gas.

• Reaction: Place the vessel in a preheated heating block or oil bath and stir vigorously at the desired temperature (typically 80-110 °C).

• Monitoring: Monitor the reaction progress by taking small aliquots at regular intervals (e.g., every 2-4 hours) and analyzing by TLC or LC-MS.

• Workup: Once the reaction is complete (or has stalled), cool the mixture to room temperature. Dilute with an organic solvent like ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Data Summary: Recommended Starting Conditions

The following table summarizes recommended catalyst, base, and solvent combinations for tackling the challenges associated with this specific boronic acid.

Challenge	Catalyst System (Precatalyst)	Recommended Base	Solvent System	Temperature (°C)	Key Rationale
Protodeboronation	XPhos Pd G3, SPhos Pd G2[9][12]	K₃PO₄, Cs₂CO₃[9]	Anhydrous Dioxane or Toluene[9]	80 - 100	Fast catalyst turnover outcompetes boronic acid decomposition. Stronger, less nucleophilic bases are preferred.
Slow Transmetalation	Pd(dppf)Cl₂, BrettPhos[20][21]	K₃PO₄, CsF[21]	Dioxane/H₂O (e.g., 10:1), THF/H₂O[9]	90 - 110	Electron-rich ligands enhance catalytic activity. A strong base is needed to form the active boronate.[3]
Steric Hindrance	Buchwald Ligands (XPhos, SPhos)[9][13]	K₃PO₄, t-BuOK[9]	Toluene, Dioxane[9]	100 - 120	Bulky ligands facilitate reductive elimination of sterically demanding products.[14]
Side Reactions	Pd(PPh₃)₄ (use with caution)	KF, Cs₂CO₃	Anhydrous DMF or Toluene[19]	80 - 100	Milder fluoride bases can prevent hydrolysis of the chloromethyl group.[3]

Visualizing the Process

The Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the key steps in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. Understanding this cycle is fundamental to troubleshooting your experiments.[9]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow

When faced with a low-yielding reaction, a systematic approach is crucial. The following workflow provides a logical path for diagnosing and resolving common issues.

Caption: A logical workflow for diagnosing low yields in Suzuki reactions.

References

• Wikipedia. Protodeboronation. Available from: [Link]

• ResearchGate. Suppressing Protodeboronation in Cu‐Mediated F/F‐Fluorination of Arylboronic Acids: A Mechanistically Guided Approach Towards Optimized PET Probe Development. Available from: [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. Available from: [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

• MDPI. Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Available from: [Link]

• Journal of the American Chemical Society. Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Available from: [Link]

• National Center for Biotechnology Information. Organoborane coupling reactions (Suzuki coupling). Available from: [Link]

• National Center for Biotechnology Information. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. Available from: [Link]

• ResearchGate. Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Available from: [Link]

• ResearchGate. THE SUZUKI-MIYAURA REACTION AND BORON REAGENTS – MECHANISM, SYNTHESIS AND APPLICATION. Available from: [Link]

• MDPI. Eco-Friendly Physical Activation Methods for Suzuki–Miyaura Reactions. Available from: [Link]

• ResearchGate. Optimization of Suzuki Reaction conditions. Available from: [Link]

• Organic Chemistry Portal. The Suzuki-Miyaura Coupling of Nitroarenes. Available from: [Link]

• ResearchGate. Optimization of reaction conditions for the Suzuki-Miyaura coupling of.... Available from: [Link]

• ACS Publications. Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions. Available from: [Link]

• ResearchGate. Supported Palladium Catalysts for Suzuki Reactions: Structure‐Property Relationships, Optimized Reaction Protocol and Control of Palladium Leaching. Available from: [Link]

• Andrew G. Myers Research Group, Harvard University. The Suzuki Reaction. Available from: [Link]

• Chemical.AI. Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions. Available from: [Link]

• Chemistry LibreTexts. 2.6: Suzuki-Miyaura Coupling. Available from: [Link]

• ResearchGate. (PDF) Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Available from: [Link]

• ResearchGate. Table 1 Optimization of the reaction conditions for Suzuki coupling.... Available from: [Link]

• National Center for Biotechnology Information. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Available from: [Link]

• National Center for Biotechnology Information. Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids. Available from: [Link]

• ACS Publications. Solvent-Controlled Monoselective Suzuki–Miyaura Cross-Coupling of Symmetrical 1,1-Dichloroalkenes: Scope and Origin of Selectivity. Available from: [Link]

• ResearchGate. How can I solve my problem with Suzuki coupling?. Available from: [Link]

• Organic Chemistry Frontiers (RSC Publishing). Optimizing chemical reaction conditions using deep learning: a case study for the Suzuki–Miyaura cross-coupling reaction. Available from: [Link]

• Wikipedia. Suzuki reaction. Available from: [Link]

• Reddit. How to approach choosing reaction conditions for Suzuki?. Available from: [Link]

• PubMed Central. Phase transfer catalysts shift the pathway to transmetalation in biphasic Suzuki-Miyaura cross-couplings. Available from: [Link]

• CHIMIA. Microbial Dehalogenation of Synthetic Organohalogen Compounds: Hydrolytic Dehalogenases. Available from: [Link]

• National Center for Biotechnology Information. Enzymatic halogenation and dehalogenation reactions: pervasive and mechanistically diverse. Available from: [Link]

• National Center for Biotechnology Information. A Novel Hydrolytic Dehalogenase for the Chlorinated Aromatic Compound Chlorothalonil. Available from: [Link]

• Reddit. Diagnosing issues with a failed Suzuki coupling?. Available from: [Link]

• PubMed. Structural basis for the hydrolytic dehalogenation of the fungicide chlorothalonil. Available from: [Link]

Sources

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Suzuki reaction - Wikipedia [en.wikipedia.org]
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• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
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• 16. Microbial Dehalogenation of Synthetic Organohalogen Compounds: Hydrolytic Dehalogenases | CHIMIA [chimia.ch]
• 17. Enzymatic halogenation and dehalogenation reactions: pervasive and mechanistically diverse - PMC [pmc.ncbi.nlm.nih.gov]
• 18. A Novel Hydrolytic Dehalogenase for the Chlorinated Aromatic Compound Chlorothalonil - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. mdpi.com [mdpi.com]
• 21. The Suzuki-Miyaura Coupling of Nitroarenes [organic-chemistry.org]

Technical Support Center: (2-Chloromethyl-5-nitrophenyl)boronic acid in Suzuki-Miyaura Coupling

Welcome to the technical support guide for researchers, scientists, and drug development professionals utilizing (2-(Chloromethyl)-5-nitrophenyl)boronic acid in Suzuki-Miyaura cross-coupling reactions. This document provides in-depth troubleshooting advice and frequently asked questions to address specific challenges encountered during experimentation. Our focus is on elucidating the causality behind common side reactions and offering field-proven strategies to optimize your synthetic outcomes.

I. Understanding the Substrate: A Double-Edged Sword

(2-(Chloromethyl)-5-nitrophenyl)boronic acid is a valuable building block, offering functionalities for diverse downstream transformations. However, the very features that make it attractive—the electrophilic benzylic chloride and the strongly electron-withdrawing nitro group—also predispose it to a unique set of side reactions under typical Suzuki-Miyaura conditions. A successful coupling requires a nuanced understanding of this reactivity profile to navigate the delicate balance between the desired C-C bond formation and undesired pathways.

II. Troubleshooting Guide: Navigating Common Side Reactions

This section addresses the most frequently encountered issues when using (2-(Chloromethyl)-5-nitrophenyl)boronic acid, providing diagnostic insights and actionable solutions.

Issue 1: Low Yield of the Desired Cross-Coupling Product

A diminished yield of the target biaryl compound is the most common and multifaceted problem. The root cause often lies in one or more competing side reactions that consume the starting materials or the product itself.

FAQ 1: My reaction is sluggish, and the yield is poor. What are the likely culprits?

Several factors can contribute to a low yield. The primary suspects are protodeboronation of the boronic acid, homocoupling of the boronic acid, and undesired reactions involving the chloromethyl or nitro groups.

A. Protodeboronation: The Unwanted Protonolysis

What it is: Protodeboronation is the cleavage of the C–B bond and its replacement with a C–H bond, converting the boronic acid back to 2-chloromethyl-5-nitrobenzene.[1] This is a well-known decomposition pathway for boronic acids, particularly under the basic and often aqueous conditions of the Suzuki-Miyaura reaction.[1][2]

Why it happens: The mechanism can be catalyzed by either acid or base.[1] In the context of Suzuki coupling, base-catalyzed protodeboronation is more relevant. The propensity for this side reaction is highly dependent on the reaction conditions and the electronic nature of the boronic acid's organic substituent.[1] Electron-deficient arylboronic acids, like the one , can be more susceptible to this side reaction.[3]

Troubleshooting Strategies:

Strategy	Rationale
Use Anhydrous Solvents and Reagents:	Minimize the presence of water, a key reagent in protodeboronation.
Employ Milder Bases:	Strong bases can accelerate protodeboronation. Consider using milder bases like K₃PO₄ or Cs₂CO₃ instead of NaOH or KOtBu.
"Slow Release" Strategy:	Convert the boronic acid to a more stable derivative, such as a MIDA boronate ester or an organotrifluoroborate.[1] These derivatives slowly release the boronic acid into the reaction mixture, keeping its concentration low and minimizing side reactions.[1]
Optimize Catalyst System:	Highly efficient catalysts that promote rapid catalytic turnover can outcompete the slower protodeboronation pathway.[1] Consider using bulky, electron-rich phosphine ligands.[2][4]

B. Homocoupling: Dimerization of the Boronic Acid

What it is: Homocoupling results in the formation of a symmetrical biaryl derived from the boronic acid, in this case, 2,2'-bis(chloromethyl)-5,5'-dinitrobiphenyl. This is a common byproduct in Suzuki reactions.[5][6]

Why it happens: The traditional mechanism for homocoupling involves the presence of molecular oxygen, which oxidizes the palladium(0) catalyst.[6][7] However, a palladium(II)-mediated pathway is also possible, where Pd(II) reacts stoichiometrically with the boronic acid.[8] Electron-deficient arylboronic acids have been shown to be particularly prone to homocoupling.[5][6]

Troubleshooting Strategies:

Strategy	Rationale
Rigorous Degassing:	Thoroughly degas the reaction mixture to remove dissolved oxygen.[8] This can be achieved by multiple vacuum-argon cycles or by bubbling an inert gas through the solvent.[8]
Use of a Reducing Agent:	The addition of a mild reducing agent, such as potassium formate, can help to suppress the formation of the homocoupled dimer.[8]
Catalyst Choice:	In some cases, using a heterogeneous catalyst like Pd on carbon has been shown to reduce the amount of homocoupling compared to homogeneous catalysts like Pd(OAc)₂.[8]
Ligand Selection:	The choice of ligand can significantly influence the rates of the desired cross-coupling versus homocoupling. Experimenting with different phosphine ligands, such as SPhos, may improve the yield of the cross-coupling product.[5][6]

Issue 2: Unidentified Byproducts and Complex Reaction Mixtures

The presence of the chloromethyl and nitro functionalities introduces additional possibilities for side reactions beyond the common boronic acid decomposition pathways.

FAQ 2: I'm observing unexpected peaks in my LC-MS/NMR. What could they be?

Beyond protodeboronation and homocoupling products, consider the reactivity of the benzylic chloride and the nitro group under your reaction conditions.

A. Reactions Involving the Chloromethyl Group

What can happen: The benzylic chloride is an electrophilic site and can undergo nucleophilic substitution reactions.

• Solvolysis: If protic solvents like water or alcohols are used, solvolysis can occur, leading to the formation of the corresponding benzyl alcohol or ether.

• Reaction with Base: Strong bases, particularly hydroxides, can lead to the formation of the benzyl alcohol.

Troubleshooting Strategies:

Strategy	Rationale
Choice of Solvent:	Use aprotic solvents such as dioxane, THF, or toluene to avoid solvolysis.[9]
Choice of Base:	Employ non-nucleophilic bases like K₃PO₄, Cs₂CO₃, or organic bases to minimize substitution reactions at the benzylic position.
Temperature Control:	Lowering the reaction temperature can sometimes reduce the rate of these side reactions relative to the desired Suzuki coupling.

B. Reactions Involving the Nitro Group

What can happen: While nitro groups are generally stable under Suzuki-Miyaura conditions, they can sometimes participate in undesired reactions.[10]

• Reduction: Some palladium catalyst systems, particularly under certain conditions, can catalyze the reduction of the nitro group to an amino group, especially if a hydrogen source is present.

• Denitrative Coupling: Although less common with standard Suzuki conditions, recent research has shown that the C-NO₂ bond can be activated for cross-coupling, potentially leading to byproducts where the nitro group is replaced.[11][12][13]

Troubleshooting Strategies:

Strategy	Rationale
Careful Catalyst Selection:	Avoid catalyst systems known to promote nitro group reduction. Standard Suzuki catalysts like those based on Pd(PPh₃)₄ are generally compatible.[10]
Ligand Choice:	The electronic and steric properties of the phosphine ligand can influence the reactivity of the palladium center.[14] Using ligands that favor the desired C-C bond formation pathway is crucial.
Control of Reaction Conditions:	Ensure the reaction is performed under an inert atmosphere and avoid potential hydrogen sources to minimize the risk of nitro group reduction.

III. Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

This protocol provides a starting point for the coupling of (2-(Chloromethyl)-5-nitrophenyl)boronic acid with an aryl halide. Optimization of the base, solvent, and ligand may be necessary for specific substrates.

• Reaction Setup: In a flame-dried Schlenk flask equipped with a magnetic stir bar, combine the aryl halide (1.0 equiv), (2-(Chloromethyl)-5-nitrophenyl)boronic acid (1.2-1.5 equiv), and a suitable base (e.g., K₃PO₄, 2.0-3.0 equiv).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and any additional ligand.

• Inert Atmosphere: Seal the flask with a rubber septum, and thoroughly degas the mixture by subjecting it to at least three vacuum-backfill cycles with an inert gas (e.g., Argon or Nitrogen).

• Solvent Addition: Add the degassed solvent (e.g., dioxane, THF, or toluene) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and monitor the progress by TLC, GC, or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

IV. Visualizing Reaction Pathways

The following diagrams illustrate the desired reaction and the key side reactions discussed.

Desired Suzuki-Miyaura Coupling Pathway

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Key Side Reaction Pathways

Caption: Major side reactions involving the starting boronic acid.

V. References

• Wallace, D. J., et al. (2003). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Organic Process Research & Development, 7(4), 517-524. Available from: [Link]

• Wikipedia contributors. (2023, November 26). Protodeboronation. In Wikipedia, The Free Encyclopedia. Retrieved January 15, 2026, from [Link]

• Gargaro, S. L., et al. (2020). Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. Synlett, 31(18), 1823-1827. This is a duplicate of reference 1, but the search result provides additional context. Available from: [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 130(48), 16488–16498. Available from: [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available from: [Link]

• Shields, J. D., et al. (2020). Small Phosphine Ligands Enable Selective Oxidative Addition of Ar–O over Ar–Cl Bonds at Nickel(0). Journal of the American Chemical Society, 142(35), 15019–15028. Available from: [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443. Available from: [Link]

• Pérez-Temprano, M. H., et al. (2010). A computational study of phosphine ligand effects in Suzuki-Miyaura coupling. Journal of Molecular Catalysis A: Chemical, 324(1-2), 39-47. Available from: [Link]

• Derasp, J. S., et al. (2024). Bulky phosphine ligands promote palladium-catalysed protodeboronation. ChemRxiv. Available from: [Link]

• ResearchGate. (n.d.). Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene | Request PDF. Available from: [Link]

• Nxumalo, W., et al. (2021). Evaluation of P-bridged biaryl phosphine ligands in palladium-catalysed Suzuki–Miyaura cross-coupling reactions. RSC Advances, 11(44), 27503-27513. Available from: [Link]

• Reddit. (2019). How resistant are Suzuki couplings to nitro groups? r/chemhelp. Available from: [Link]

• ResearchGate. (n.d.). Ion-Tagged Phosphines as Ligands for Suzuki Coupling of Aryl Halides in a Phosphonium Ionic Liquid | Request PDF. Available from: [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Topics in current chemistry, 292, 1-38. Available from: [Link]

• Wikipedia contributors. (2024, January 10). Suzuki reaction. In Wikipedia, The Free Encyclopedia. Retrieved January 15, 2026, from [Link]

• Corpet, M., & Gosmini, C. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Molecules, 24(5), 874. Available from: [Link]

• Reddit. (2025). Question About Suzuki Coupling Reaction Byproducts (Homocoupling). r/chemhelp. Available from: [Link]

• Molander, G. A., & Fumagalli, T. (2006). Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. The Journal of organic chemistry, 71(14), 5743–5747. Available from: [Link]

• Myers, A. G. (n.d.). The Suzuki Reaction. Harvard University. Available from: [Link]

• ResearchGate. (2019). (PDF) Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Available from: [Link]

• Nakao, Y. (2021). Cross-Coupling Reactions of Nitroarenes. Accounts of chemical research, 54(15), 3149–3160. Available from: [Link]

• RUA. (n.d.). Nitro Group Reduction and Suzuki Reaction Catalyzed by Palladium Supported on Magnetic Nanoparticles Modified with Ca. Available from: [Link]

• PubMed. (2017). Palladium-Catalyzed Cross-Coupling of Nitroarenes. Available from: [Link]

• Nakao, Y. (2021). Cross-Coupling Reactions of Nitroarenes. Accounts of Chemical Research, 54(15), 3149-3160. This is a duplicate of reference 23, but the search result provides additional context. Available from: [Link]

• YouTube. (2021). Palladium Catalyzed Suzuki-Miyaura Synthesis of 2-(4-nitrophenyl). Available from: [Link]

• Royal Society of Chemistry. (n.d.). Cu-Catalyzed Suzuki–Miyaura reactions of primary and secondary benzyl halides with arylboronates. Available from: [Link]

• University of Windsor. (n.d.). Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Available from: [Link]

• Macmillan Group. (2005). B-Alkyl Suzuki Couplings. Available from: [Link]

Sources

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 6. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 7. reddit.com [reddit.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 10. reddit.com [reddit.com]
• 11. mdpi.com [mdpi.com]
• 12. Cross-Coupling Reactions of Nitroarenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Purification of Products from (2-(Chloromethyl)-5-nitrophenyl)boronic Acid

Introduction

(2-(Chloromethyl)-5-nitrophenyl)boronic acid is a valuable reagent in modern organic synthesis, particularly in palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling.[1] Its unique structure, featuring ortho-chloro and meta-nitro electron-withdrawing groups, provides specific steric and electronic properties that are highly sought after for the synthesis of complex molecules in pharmaceutical and materials science research.[1]

However, the very features that make this reagent useful also introduce specific challenges during product purification. Researchers frequently encounter a constellation of related impurities that can make isolating the desired product arduous. This guide provides a troubleshooting framework and detailed protocols to navigate these challenges effectively, ensuring the integrity of your final compound.

Section 1: Frequently Asked Questions - Understanding the Impurities

This section addresses the most common questions regarding the nature and origin of impurities encountered when using (2-(Chloromethyl)-5-nitrophenyl)boronic acid.

Q1: What are the most common impurities I should expect in my crude reaction mixture?

A1: After a typical Suzuki-Miyaura coupling, your crude product will likely contain a mixture of several components. The most common impurities include unreacted starting materials (both the boronic acid and your coupling partner), homo-coupled byproducts, products of protodeboronation, and residual palladium catalyst.[2] The starting boronic acid itself can also be a source of impurities if it has degraded or contains isomeric variants from its synthesis.[1]

Q2: I'm seeing a significant amount of a symmetrical biaryl byproduct. What is it and why does it form?

A2: This is a classic side reaction known as homo-coupling, where the boronic acid reacts with itself to form a symmetrical biaryl. In the context of your starting material, this would lead to the formation of 2,2'-bis(chloromethyl)-5,5'-dinitrobiphenyl. This process can be catalyzed by the palladium catalyst, particularly in the presence of oxygen.[3][4] While historically driven by copper in Ullmann reactions, palladium systems are also susceptible.[5] Minimizing oxygen in your reaction by thoroughly degassing solvents and maintaining an inert atmosphere is crucial to suppress this side reaction.[3]

Q3: My mass spectrometry results show a byproduct where the boronic acid group has been replaced by a hydrogen. What is this?

A3: This impurity is the result of a side reaction called protodeboronation.[2] In this process, the C-B bond of the boronic acid is cleaved and replaced by a C-H bond, yielding 1-(chloromethyl)-4-nitrobenzene. Boronic acids are susceptible to this hydrolytic process, especially heteroaryl boronic acids, but it can occur with many substituted aryl boronic acids under the aqueous basic conditions typical of Suzuki couplings.[6]

Q4: My final product has a grayish or black tint. How do I remove this, and why is it important?

A4: The dark color is almost certainly due to residual palladium catalyst that has crashed out of solution as palladium black. For applications in drug development, removing heavy metal contaminants is absolutely critical. Regulatory agencies have strict limits on metal impurities in active pharmaceutical ingredients (APIs). Beyond regulatory concerns, residual palladium can interfere with downstream reactions or biological assays. Standard methods for removal include filtration through a pad of celite or silica gel, or treatment with specialized scavengers.[2][7]

Section 2: Troubleshooting Purification Workflows

This section provides a logical workflow for purifying your target compound, from the initial workup to advanced chromatographic and non-chromatographic techniques.

Workflow for Purification Method Selection

The choice of purification strategy depends on the physical properties of your product and the nature of the impurities. This decision tree provides a logical starting point.

Caption: Decision tree for selecting a primary purification method.

Experimental Protocols

Protocol 1: Standard Aqueous Workup and Palladium Removal

This procedure is the first line of defense to remove inorganic salts, the base, and a significant portion of the residual palladium catalyst.

• Quenching: Once the reaction is complete (as monitored by TLC or LC-MS), cool the reaction mixture to room temperature.

• Dilution: Dilute the mixture with an organic solvent like ethyl acetate or dichloromethane (DCM).

• Aqueous Wash: Transfer the mixture to a separatory funnel and wash with water to remove water-soluble components. If a strong base like K₃PO₄ was used, multiple water washes may be necessary. A subsequent wash with brine helps to break up emulsions and remove residual water from the organic layer.

• Drying & Concentration: Dry the separated organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.[8]

• Palladium Filtration: Re-dissolve the crude product in a minimal amount of a suitable solvent (e.g., DCM). Pass this solution through a short plug of celite or silica gel, eluting with the same solvent. This step helps to adsorb a significant amount of the finely dispersed palladium black.[2]

Protocol 2: Flash Column Chromatography

This is the most common and versatile method for separating the desired product from closely related impurities.[9]

• Adsorption: Adsorb the crude product onto a small amount of silica gel (~2-3x the mass of the crude material) by dissolving it in a suitable solvent, adding the silica, and then removing the solvent under reduced pressure. This "dry loading" technique typically results in better separation than loading the sample as a solution ("wet load").

• Column Packing: Pack a glass column with silica gel in the chosen eluent system. A typical rule of thumb is to use a 50:1 to 100:1 mass ratio of silica to crude product.

• Elution: Carefully add the dry-loaded sample to the top of the column and begin eluting with the solvent system, collecting fractions.

• Monitoring: Monitor the fractions by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Data Presentation: Suggested TLC/Column Chromatography Solvent Systems

The polarity of the biaryl product will depend on the coupling partner used. Start with the "General Starting Point" and adjust the ratio or switch systems based on the observed TLC results.

Solvent System (v/v)	Polarity	Typical Application & Notes
Ethyl Acetate / Hexanes	Adjustable	General Starting Point. A 10-30% mixture is often effective for many biaryl systems.[8]
Dichloromethane / Hexanes	Low to Medium	Good for less polar compounds. Can provide different selectivity compared to ethyl acetate systems.
Ether / Pentane	Low to Medium	Useful for separating non-polar byproducts. Can be more effective than hexanes for certain isomers.[9]
Acetone / Toluene	Medium to High	For more polar products, especially those containing additional H-bond donors/acceptors.

Protocol 3: Recrystallization

If your product is a solid and has moderate to high purity after the initial workup (>85-90%), recrystallization can be an excellent and scalable purification method.[2] In some cases, nitrated products may precipitate directly from the reaction mixture upon cooling, allowing for simple filtration.[10]

• Solvent Selection: Choose a solvent or solvent pair in which the desired product is sparingly soluble at room temperature but highly soluble when hot. The impurities should either be completely soluble or completely insoluble at all temperatures. Common solvents to screen include ethanol, isopropanol, ethyl acetate, and toluene.

• Dissolution: In an Erlenmeyer flask, add the minimum amount of hot solvent to the crude solid to completely dissolve it.

• Cooling: Allow the solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. The process can be completed by placing the flask in an ice bath.

• Isolation: Collect the purified crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any residual soluble impurities.

• Drying: Dry the crystals under vacuum to remove all traces of solvent.

Section 3: Advanced Topics & Preventative Measures

Q: My (2-(Chloromethyl)-5-nitrophenyl)boronic acid starting material seems to degrade upon storage or during the reaction, leading to poor yields and more impurities. What can I do?

A: Boronic acids can be prone to decomposition, particularly protodeboronation and formation of anhydrides (boroxines).[6] The electron-withdrawing nature of the chloro and nitro groups on your specific reagent can exacerbate instability. To improve handling and stability, consider converting the boronic acid to a more robust boronate ester.

• Pinacol Esters: Reacting the boronic acid with pinacol yields a pinacol boronate ester. These are generally more stable, easier to handle, and can be purified by chromatography if necessary.[11] They can often be used directly in Suzuki couplings, though sometimes require slightly modified conditions.

• Diethanolamine (DEA) Adducts: A simple and effective method is to form a complex with diethanolamine. These adducts are often highly crystalline, air- and water-stable solids that are easy to store.[12] They can be used directly in Suzuki reactions, particularly in protic solvents, where the equilibrium releases the active boronic acid.[12]

Protocol 4: Formation of a Diethanolamine-Boronic Acid Adduct

• Dissolution: In a vial, dissolve the (2-(Chloromethyl)-5-nitrophenyl)boronic acid (1.0 equiv) in a suitable solvent such as methylene chloride.[12]

• Addition: While stirring, add diethanolamine (1.0 equiv) dropwise.

• Precipitation: You will likely observe the initial solid dissolve completely, followed by the formation of a new precipitate. This is the DEA adduct.[12]

• Isolation: Stir the slurry for 15-20 minutes, then isolate the white solid product by vacuum filtration.

• Drying: Wash the solid with a small amount of cold solvent and dry under vacuum. This stable adduct can now be used in your coupling reactions.

References

• BenchChem. (2025). Application Notes and Protocols for the Suzuki Coupling of Boronic Acids with 2-(Chloromethyl)benzoic Acid.
• The Royal Society of Chemistry. (2011). Suzuki-Miyaura Coupling of Heteroaryl Boronic Acids and Vinyl Chlorides.
• BenchChem. (2025). Troubleshooting difficult Suzuki couplings with substituted boronic acids.
• BenchChem. (2025). Technical Support Center: Refining Purification Methods for Suzuki Coupling Reaction Products.
• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide.
• BenchChem. 2-Chloro-5-nitrophenylboronic acid | 867333-29-7.
• Rychnovsky Lab, UC Irvine. (2011). Masking Boronic Acids for Suzuki Coupling. YouTube.
• MDPI. (2022). Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry.
• ResearchGate. (2024). Recycling studies: homocoupling of 2-nitrophenyl boronic acid....
• Journal of the American Chemical Society. (2002). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure.
• National Institutes of Health. (2024).
• MDPI. (2024). Cu I -Zeolite Catalysis for Biaryl Synthesis via Homocoupling Reactions of Phenols or Aryl Boronic Acids.
• TCI Chemicals. Suzuki-Miyaura Cross Coupling Reaction.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Yoneda Labs [yonedalabs.com]
• 7. mdpi.com [mdpi.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. rsc.org [rsc.org]
• 10. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. youtube.com [youtube.com]

Technical Support Center: Managing Protodeborylation of (2-(Chloromethyl)-5-nitrophenyl)boronic acid

Welcome to the technical support center for the management of (2-(Chloromethyl)-5-nitrophenyl)boronic acid. This guide is designed for researchers, scientists, and professionals in drug development who utilize this versatile reagent. Here, we will delve into the common challenge of protodeborylation, providing in-depth, experience-driven troubleshooting advice and preventative strategies to ensure the success of your synthetic endeavors.

Section 1: Understanding Protodeborylation

Protodeborylation is a prevalent undesired side reaction in which the carbon-boron bond of a boronic acid is cleaved and replaced by a carbon-hydrogen bond.[1][2] This process consumes your starting material, leading to reduced yields of the desired coupled product and complicating purification. The propensity of a boronic acid to undergo protodeborylation is highly dependent on its structure and the reaction conditions.[1]

The subject of this guide, (2-(Chloromethyl)-5-nitrophenyl)boronic acid, possesses structural features that can increase its susceptibility to protodeborylation. The presence of two electron-withdrawing groups (the nitro group and the chloro-substituted carbon) on the phenyl ring can influence the electronic properties and reactivity of the boronic acid moiety.[3]

The Competing Pathways

In a typical cross-coupling reaction, such as a Suzuki-Miyaura coupling, the desired productive pathway competes with the undesired protodeborylation pathway. The key to a successful reaction is to ensure the rate of the cross-coupling significantly outpaces the rate of protodeborylation.

Caption: Competing reaction pathways for (2-(Chloromethyl)-5-nitrophenyl)boronic acid.

Section 2: Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Q1: My reaction yield is low, and I've isolated a significant amount of 1-chloromethyl-4-nitrobenzene. What is happening?

This is a classic sign of protodeborylation. The 1-chloromethyl-4-nitrobenzene is the product of the boronic acid group being replaced by a hydrogen atom from the reaction medium. This indicates that the conditions of your reaction are favoring the undesired protodeborylation pathway over the desired cross-coupling.

Q2: What are the primary factors that promote protodeborylation with this specific boronic acid?

Several factors can accelerate protodeborylation:

• Choice of Base: Strong bases and high pH are known to significantly accelerate protodeborylation.[4][5] The base activates the boronic acid to form a more nucleophilic boronate species, which is necessary for transmetalation, but this species is also more susceptible to protonolysis.[3]

• Elevated Temperatures: High reaction temperatures increase the rate of both the desired coupling and the undesired protodeborylation.[4] However, the activation energy for protodeborylation may be lower, causing it to become more dominant at higher temperatures.

• Presence of Water: While some water is often necessary for the Suzuki-Miyaura coupling, excess water can serve as a proton source and facilitate protodeborylation.

• Inefficient Catalyst System: A slow or inefficient catalyst turnover gives the boronic acid more time to decompose via protodeborylation before it can participate in the cross-coupling reaction.[4]

• Prolonged Reaction Times: The longer the boronic acid is exposed to potentially harsh reaction conditions, the more likely it is to undergo protodeborylation.

Q3: I'm using potassium carbonate as a base. Is this appropriate?

While potassium carbonate is a commonly used base, for a sensitive substrate like (2-(Chloromethyl)-5-nitrophenyl)boronic acid, it might be too strong or its solubility in the reaction medium could be creating localized areas of high pH. Consider switching to a milder base.

Q4: How can I definitively confirm and quantify the extent of protodeborylation?

You can monitor the reaction progress and quantify the products using the following analytical techniques:

• NMR Spectroscopy: ¹H NMR is a powerful tool. You can integrate the signals corresponding to the desired product, the protodeborylated byproduct, and any remaining starting material to determine the relative ratios.

• LC-MS (Liquid Chromatography-Mass Spectrometry): This is an excellent method for separating the components of your reaction mixture and confirming their identities by their mass-to-charge ratio.

• GC-MS (Gas Chromatography-Mass Spectrometry): If your products are volatile, GC-MS can provide both separation and identification.

Section 3: Preventative Measures and Optimization Strategies

To minimize protodeborylation, the goal is to accelerate the desired cross-coupling reaction relative to the decomposition of the boronic acid.

Strategic Adjustments to Reaction Conditions

Parameter	Standard Condition (Prone to Protodeborylation)	Optimized Condition (Minimizing Protodeborylation)	Rationale
Base	Strong bases (e.g., NaOH, KOH, Cs₂CO₃)	Milder bases (e.g., K₃PO₄, K₂CO₃, KF)	Reduces the rate of base-catalyzed protodeborylation.[4]
Temperature	High (e.g., >100 °C)	Moderate (e.g., 60-80 °C)	Slows the rate of protodeborylation more significantly than the desired coupling.[4]
Solvent	Protic solvents with high water content	Anhydrous or minimally aqueous solvent systems	Reduces the availability of protons for the undesired reaction.
Catalyst System	Standard Pd catalysts (e.g., Pd(PPh₃)₄)	Highly active Pd precatalysts with bulky, electron-rich ligands (e.g., SPhos, XPhos)	Increases the rate of the productive cross-coupling, outcompeting decomposition.[4]

Advanced Strategies

For particularly challenging couplings where the above adjustments are insufficient, consider these more advanced approaches:

• Use of Boronic Esters: Converting the boronic acid to a more stable derivative, such as a pinacol or MIDA boronate ester, can protect it from premature decomposition.[6][7] These esters then slowly release the boronic acid into the reaction medium under the coupling conditions.[7][8]

• "Slow-Release" Strategy: This involves using conditions that generate the active boronic acid in situ at a low concentration throughout the reaction. This minimizes the concentration of the unstable boronic acid at any given time, thus reducing the rate of side reactions.[7][8]

Caption: A decision-tree workflow for troubleshooting protodeborylation.

Section 4: Experimental Protocols

Protocol 1: Optimized Suzuki-Miyaura Coupling to Minimize Protodeborylation

This protocol is a robust starting point for coupling (2-(Chloromethyl)-5-nitrophenyl)boronic acid with an aryl halide.

Reagent Preparation:

• To an oven-dried reaction vessel, add the aryl halide (1.0 equiv.), (2-(Chloromethyl)-5-nitrophenyl)boronic acid (1.2-1.5 equiv.), and a mild, finely ground base such as K₃PO₄ (3.0 equiv.).

• Purge the vessel with an inert gas (e.g., argon or nitrogen) for 5-10 minutes.

Catalyst Addition:

• In a glovebox or under a positive pressure of inert gas, add the palladium precatalyst (e.g., XPhos Pd G3, 1-2 mol%).

Solvent Addition:

• Add a suitable solvent system, such as a mixture of dioxane and water (e.g., 5:1 ratio), that has been degassed by sparging with an inert gas for 15-20 minutes.

Reaction Execution:

• Seal the vessel and heat the reaction mixture to a moderate temperature (e.g., 80 °C).

• Monitor the reaction progress by TLC, LC-MS, or GC-MS. Check for the consumption of starting materials and the formation of both the desired product and the protodeborylated byproduct.

Work-up and Purification:

• Upon completion, cool the reaction to room temperature.

• Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Quantification of Protodeborylation by ¹H NMR

• Carefully quench a small, representative aliquot of the reaction mixture.

• Perform an appropriate work-up to remove inorganic salts.

• Dissolve the crude mixture in a deuterated solvent (e.g., CDCl₃) containing a known amount of an internal standard (e.g., 1,3,5-trimethoxybenzene).

• Acquire a quantitative ¹H NMR spectrum.

• Identify characteristic, well-resolved peaks for the desired product, the protodeborylated byproduct, and the internal standard.

• Calculate the molar ratio of the product to the byproduct by integrating these peaks and normalizing to the integral of the internal standard.

Section 5: References

• ResearchGate. (n.d.). The proposed mechanism for protodeboronation of arylboronic acids. Retrieved from [Link]

• Cox, P. A., et al. (2017). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society.

• Wikipedia. (n.d.). Protodeboronation. Retrieved from [Link]

• Zhang, L., et al. (2017). Acid-promoted metal-free protodeboronation of arylboronic acids. RSC Advances.

• Lloyd-Jones, G. C., et al. (n.d.). Base-catalyzed Aryl-B(OH)2 Protodeboronation Revisited: from Concerted Proton-Transfer to Liberation of a Transient Arylanion. LJMU Research Online.

• Semantic Scholar. (n.d.). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Retrieved from [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). The Slow-Release Strategy in Suzuki–Miyaura Coupling. Angewandte Chemie International Edition.

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• National Institutes of Health. (2022). In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. Accounts of Chemical Research.

• ResearchGate. (n.d.). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Retrieved from [Link]

• ACS Publications. (2022). In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. Accounts of Chemical Research.

• ResearchGate. (n.d.). Thermal behavior of the boric acid (TG, DTG and DTA). Retrieved from [Link]

• RSC Publishing. (n.d.). Base-promoted domino-borylation-protodeboronation strategy. Retrieved from [Link]

• National Institutes of Health. (n.d.). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society.

• ResearchGate. (n.d.). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: PH-Rate Profiles, Autocatalysis, and Disproportionation. Retrieved from [Link]

• ChemBK. (2024). (2-chloro-5-nitro-phenyl)boronic acid. Retrieved from [Link]

• Demir, F., & Nas, M. S. (2009). Kinetic Analysis of Thermal Decomposition of Boric Acid from Thermogravimetric Data. Asian Journal of Chemistry.

• ACS Publications. (2014). Base-Promoted Protodeboronation of 2,6-Disubstituted Arylboronic Acids. The Journal of Organic Chemistry.

• Scilit. (2014). Base-Promoted Protodeboronation of 2,6-Disubstituted Arylboronic Acids. Retrieved from [Link]

• ResearchGate. (n.d.). Base-Promoted Protodeboronation of 2,6-Disubstituted Arylboronic Acids. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of temperature on boric acid dissociation as function of pH. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• National Institutes of Health. (2009). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. Angewandte Chemie International Edition.

• Wikipedia. (n.d.). Boronic acid. Retrieved from [Link]

• PubMed Central. (n.d.). Quantitative In Silico Prediction of the Rate of Protodeboronation by a Mechanistic Density Functional Theory-Aided Algorithm. Retrieved from [Link]

• Pharmaffiliates. (n.d.). (2-Chloro-5-nitrophenyl)boronic Acid. Retrieved from [Link]

Sources

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Yoneda Labs [yonedalabs.com]
• 7. A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Catalyst Loading for (2-(Chloromethyl)-5-nitrophenyl)boronic Acid Reactions

This guide is intended for researchers, scientists, and professionals in drug development who are utilizing (2-(Chloromethyl)-5-nitrophenyl)boronic acid in their synthetic workflows. The focus of this document is to provide targeted troubleshooting and frequently asked questions (FAQs) to overcome common hurdles in reaction optimization, with a particular emphasis on catalyst loading in palladium-catalyzed cross-coupling reactions.

Introduction: The Pivotal Role of Catalyst Loading

(2-(Chloromethyl)-5-nitrophenyl)boronic acid is a key building block in organic synthesis, especially for creating carbon-carbon and carbon-heteroatom bonds through reactions like the Suzuki-Miyaura cross-coupling.[1] The success of these reactions—in terms of yield, purity, and efficiency—is highly dependent on the precise amount of catalyst used. Deviations from the optimal catalyst loading, whether too high or too low, can result in incomplete reactions, the formation of unwanted byproducts, and complications during purification. This guide offers a structured methodology for fine-tuning catalyst loading for your specific experimental needs.

Part 1: Troubleshooting Guide - Common Issues & Solutions

This section addresses frequent challenges encountered during experimentation and provides systematic solutions.

Issue 1: Low or No Product Yield

Question: I am observing minimal to no formation of my desired product in a Suzuki-Miyaura coupling reaction using (2-(Chloromethyl)-5-nitrophenyl)boronic acid. What are the probable causes related to catalyst loading?

Answer:

A low or non-existent product yield is a frequent problem that can often be linked to the catalytic system. Below is a systematic approach to troubleshooting this issue:

1. Insufficient Catalyst Loading:

• Causality: The catalytic cycle, which consists of oxidative addition, transmetalation, and reductive elimination, needs an adequate concentration of active palladium centers to proceed efficiently.[2][3] If the catalyst loading is below the necessary threshold, the reaction rate will be too slow to achieve completion in a reasonable timeframe.

• Solution: Systematically increase the catalyst loading. While a common starting point for screening is 1-5 mol%, for less reactive substrates or more challenging couplings, it may be necessary to increase this to 5 mol% or higher.[4]

2. Catalyst Deactivation:

• Causality: The active Pd(0) species is susceptible to deactivation by air and moisture, which can lead to the formation of inactive palladium oxides. Impurities in reagents or solvents can also poison the catalyst. The boronic acid itself may undergo side reactions, such as protodeboronation, particularly at higher temperatures, which can negatively affect catalyst performance.[5]

• Solution:

  • Degassing: Ensure all solvents are thoroughly degassed by sparging with an inert gas (e.g., Argon or Nitrogen) or by using freeze-pump-thaw cycles.

  • Reagent Purity: Use high-purity reagents and solvents to minimize the presence of potential catalyst poisons.

  • Ligand Selection: The choice of ligand is vital for stabilizing the palladium catalyst.[6] For electron-deficient boronic acids such as (2-(Chloromethyl)-5-nitrophenyl)boronic acid, bulky and electron-rich phosphine ligands like SPhos or XPhos can be particularly effective. These ligands help to promote the reductive elimination step and shield the palladium center from deactivation.[7]

3. Inappropriate Catalyst Precursor:

• Causality: Not all palladium sources are equally effective. Some precursors, such as Pd(OAc)₂, need to be reduced in-situ to the active Pd(0) form, a process that can be inefficient under certain conditions.

• Solution: Consider using a pre-formed Pd(0) catalyst, like Pd(PPh₃)₄, or a more advanced pre-catalyst that readily generates the active species.[8]

Experimental Protocol: Screening Catalyst Loading

The following is a general protocol for the systematic screening of catalyst loading:

• Setup: In a series of oven-dried reaction vials under an inert atmosphere, add the aryl halide (1.0 equiv), (2-(Chloromethyl)-5-nitrophenyl)boronic acid (1.2-1.5 equiv), and a suitable base (e.g., K₂CO₃, 2.0 equiv).

• Catalyst Addition: To each vial, add a different loading of the palladium catalyst (e.g., 0.5 mol%, 1.0 mol%, 2.0 mol%, 3.0 mol%) and the corresponding ligand (e.g., SPhos, in a 1:2 to 1:4 Pd:ligand ratio).

• Reaction Initiation: Add the degassed solvent, seal the vials, and heat the reaction mixture to the target temperature.

• Monitoring: Track the reaction's progress at regular intervals (e.g., 1h, 4h, 12h) using an appropriate analytical method such as TLC, GC-MS, or LC-MS.

• Analysis: Compare the conversion to the desired product across the different catalyst loadings to determine the optimal range.

Table 1: Illustrative Catalyst Loading Screening Data

Catalyst Loading (mol%)	Ligand (mol%)	Time (h)	Conversion (%)
0.5	1.0	12	18
1.0	2.0	12	72
2.0	4.0	12	96
3.0	6.0	12	97

Based on this sample data, a catalyst loading of 2.0 mol% appears to be optimal, as further increases do not lead to a significant improvement in conversion.

Issue 2: Significant Byproduct Formation

Question: My reaction is proceeding, but I'm observing a high level of byproducts, especially homocoupling of the boronic acid. How can I address this?

Answer:

The formation of byproducts often indicates an imbalanced or overly reactive catalytic system.

1. Excessive Catalyst Loading:

• Causality: High concentrations of the palladium catalyst can promote side reactions. A common side reaction is the homocoupling of the boronic acid to form a symmetrical biaryl compound. This is particularly an issue with electron-deficient boronic acids.[8]

• Solution: Carefully decrease the catalyst loading. If you have identified a loading that provides good conversion, try reducing it in small steps (e.g., from 2.0 mol% to 1.8 mol%, then to 1.5 mol%) to strike a balance between high yield and minimal byproduct formation.

2. Influence of Base and Solvent:

• Causality: The choice and strength of the base, along with the solvent's polarity, can affect the rates of competing side reactions. A very strong base may encourage protodeboronation, while certain solvents might favor homocoupling.

• Solution: Screen a variety of bases (e.g., K₃PO₄, Cs₂CO₃, K₂CO₃) and solvent systems (e.g., Toluene/H₂O, Dioxane/H₂O, 2-MeTHF). A weaker base or a less polar solvent may help to suppress the formation of byproducts.

Diagram 1: Troubleshooting Logic for Byproduct Formation

Caption: A decision tree for troubleshooting byproduct formation.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the ideal catalyst-to-ligand ratio for reactions with (2-(Chloromethyl)-5-nitrophenyl)boronic acid?

A1: The optimal catalyst-to-ligand ratio is highly dependent on the ligand being used. For monodentate phosphine ligands such as SPhos or XPhos, a Pd:Ligand ratio of 1:2 to 1:4 is typical. The excess ligand helps to stabilize the active catalytic species and prevent its decomposition. For bidentate ligands, a ratio of 1:1 to 1:1.2 is generally sufficient. It is always advisable to perform a screening to determine the best ratio for your specific reaction.

Q2: Can I use the same catalyst loading for different coupling partners with (2-(Chloromethyl)-5-nitrophenyl)boronic acid?

A2: It is improbable that a single catalyst loading will be optimal for all coupling partners. The electronic and steric characteristics of the coupling partner have a significant impact on the reaction kinetics. Electron-rich or sterically hindered partners may necessitate a higher catalyst loading or a more active catalyst system to achieve satisfactory results. A new optimization screen is recommended for each new combination of substrates.

Q3: How does temperature influence the optimal catalyst loading?

A3: Temperature and catalyst loading are interconnected. Higher temperatures can sometimes compensate for lower catalyst loadings by increasing the reaction rate. However, elevated temperatures can also hasten catalyst decomposition and promote side reactions like protodeboronation. A sound approach is to first identify a suitable temperature that yields good conversion without significant degradation of the starting materials, and then optimize the catalyst loading at that temperature.

Q4: Are there any visual cues that indicate catalyst deactivation?

A4: A common visual sign of catalyst deactivation is the formation of "palladium black," a fine, black precipitate of elemental palladium. Observing this early in the reaction is a strong indicator that the catalyst is not stable under the given conditions. This issue can be addressed by using a more robust ligand, ensuring strictly anaerobic conditions, or employing a lower reaction temperature.

Diagram 2: Experimental Workflow for Catalyst Optimization

Caption: A generalized workflow for optimizing catalyst loading.

References

• Title: Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design Source: Organic Chemistry Frontiers URL: [Link]

• Title: Suzuki-Miyaura cross-coupling: Practical Guide Source: Yoneda Labs URL: [Link]

• Title: Diagnosing issues with a failed Suzuki coupling? Source: Reddit URL: [Link]

• Title: Suzuki-Miyaura Coupling Source: Chemistry LibreTexts URL: [Link]

• Title: Optimization of the catalyst loading for the Suzuki-Miyaura cross-coupling reaction a Source: ResearchGate URL: [Link]

• Title: The role of the stabilizing/leaving group in palladium catalysed cross-coupling reactions Source: Dalton Transactions URL: [Link]

• Title: Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands Source: PMC - NIH URL: [Link]

• Title: Ligand electronic influence in Pd-catalyzed C-C coupling processes. Source: DSpace at Universitat Rovira i Virgili URL: [Link]

• Title: High-Activity Catalysts for Suzuki Coupling and Amination Reactions with Deactivated Aryl Chloride Substrates: Importance of the Palladium Source Source: ACS Publications URL: [Link]

• Title: Suzuki–Miyaura cross-coupling optimization enabled by automated feedback Source: SciSpace URL: [Link]

• Title: The Suzuki Reaction Source: Andrew G Myers Research Group URL: [Link]

• Title: Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow Source: MDPI URL: [Link]

• Title: (2-Chloro-5-nitrophenyl)boronic Acid Source: Pharmaffiliates URL: [Link]

• Title: Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate Source: PubMed Central URL: [Link]

• Title: The role of the stabilizing/leaving group in palladium catalysed cross-coupling reactions Source: ResearchGate URL: [Link]

• Title: Suzuki–Miyaura cross-coupling optimization enabled by automated feedback Source: Reaction Chemistry & Engineering (RSC Publishing) URL: [Link]

• Title: Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations Source: NIH URL: [Link]

• Title: Suzuki Coupling Source: Organic Chemistry Portal URL: [Link]

• Title: How to approach choosing reaction conditions for Suzuki? Source: Reddit URL: [Link]

• Title: (2-chloro-5-nitro-phenyl)boronic acid Source: ChemBK URL: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Yoneda Labs [yonedalabs.com]

Technical Support Center: Suzuki-Miyaura Coupling of (2-(Chloromethyl)-5-nitrophenyl)boronic acid

Welcome to our dedicated technical support guide for researchers, chemists, and drug development professionals. This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) concerning the Suzuki-Miyaura cross-coupling of (2-(Chloromethyl)-5-nitrophenyl)boronic acid. Our goal is to equip you with the scientific rationale behind experimental choices to enhance your coupling efficiency and overcome common challenges.

Introduction: Navigating the Challenges of a Unique Substrate

(2-(Chloromethyl)-5-nitrophenyl)boronic acid is a valuable building block, but its structure presents a unique combination of challenges for the Suzuki-Miyaura reaction. The presence of an electron-withdrawing nitro group, a typically less reactive aryl chloride (if this moiety is part of the coupling partner), and a potentially labile chloromethyl group requires careful optimization of reaction conditions. This guide focuses on the critical interplay between the base and solvent system to maximize yield and minimize side reactions.

The Suzuki-Miyaura coupling is a cornerstone of modern synthesis, forming C-C bonds with high efficiency.[1] The catalytic cycle involves three key steps: oxidative addition of an organohalide to a Pd(0) center, transmetalation of the organoboron species to the palladium complex, and reductive elimination to yield the coupled product and regenerate the Pd(0) catalyst.[2][3] Both the base and solvent play pivotal roles in ensuring the efficiency of this cycle.

Frequently Asked Questions (FAQs)

Q1: Why is my Suzuki coupling with (2-(Chloromethyl)-5-nitrophenyl)boronic acid failing or giving low yields?

A1: Low or no yield is a common issue that can often be traced back to a few key factors:

• Catalyst Inactivity: Ensure your palladium source (e.g., Pd(PPh₃)₄, Pd₂(dba)₃) and phosphine ligand are fresh and active. Pd(0) catalysts can be sensitive to air and moisture.[4] If using a Pd(II) precatalyst (e.g., Pd(OAc)₂, PdCl₂(dppf)), its reduction to the active Pd(0) species might be inefficient under your current conditions.[5][6]

• Ineffective Base: The base is crucial for activating the boronic acid.[7] If the base is too weak or poorly soluble in the reaction medium, the critical transmetalation step will be slow or may not occur at all.[8]

• Oxygen Contamination: Rigorous degassing of your solvent and reaction vessel is essential. Oxygen can lead to the oxidative degradation of the Pd(0) catalyst and promote the undesirable homocoupling of your boronic acid.[5][6]

• Substrate Degradation: Boronic acids can be prone to degradation, particularly protodeboronation (replacement of the B(OH)₂ group with a hydrogen atom).[9] Consider using more stable boronate esters (e.g., pinacol esters) if this is a persistent issue.[5] The chloromethyl group may also be susceptible to nucleophilic attack by certain bases, especially at elevated temperatures.

Q2: What is the primary role of the base in this reaction?

A2: The base plays a multifaceted and critical role in the Suzuki-Miyaura catalytic cycle.[3] Its most important function is to activate the boronic acid. It reacts with the boronic acid (R-B(OH)₂) to form a more nucleophilic boronate species (e.g., [R-B(OH)₃]⁻).[10] This "ate" complex is significantly more reactive towards the palladium-halide complex in the transmetalation step, which is often the rate-limiting step of the overall reaction.[2][10] The choice and strength of the base can therefore directly control the reaction rate and overall efficiency.[11]

Q3: How do I choose the right base for coupling (2-(Chloromethyl)-5-nitrophenyl)boronic acid?

A3: The selection depends on the reactivity of your coupling partner (the organohalide) and the overall sensitivity of your substrates.

• For highly reactive partners (Ar-I, Ar-Br): Milder inorganic bases like sodium carbonate (Na₂CO₃) or potassium carbonate (K₂CO₃) are often sufficient and are a good starting point.[9][12]

• For less reactive partners (Ar-Cl, Ar-OTf): A stronger base is typically required to facilitate the challenging oxidative addition and subsequent transmetalation.[2] Potassium phosphate (K₃PO₄) is a widely used, effective base in these cases.[13]

• Caution with Strong Hydroxide Bases: While strong bases like NaOH or KOH can be effective, they increase the risk of side reactions, including decomposition of the boronic acid and potential nucleophilic substitution at the chloromethyl position.[8] They should be used with caution and at lower temperatures if necessary.

Q4: My main side-product is the homocoupling of the boronic acid. What causes this and how can I prevent it?

A4: Homocoupling, the dimerization of the boronic acid, is typically caused by the presence of oxygen or excess Pd(II) species in the reaction.[5][6] To minimize it:

• Rigorous Degassing: Ensure all solvents (including any water used) and the reaction vessel are thoroughly purged with an inert gas (Argon or Nitrogen) before adding the catalyst.[5]

• Use a Pd(0) Source: Starting directly with a Pd(0) catalyst like Pd(PPh₃)₄ can be beneficial.

• Ligand Choice: Bulky, electron-donating phosphine ligands (e.g., Buchwald-type biarylphosphine ligands) can promote the desired cross-coupling pathway over homocoupling.[5]

Troubleshooting Guide: Effect of Base and Solvent

This section provides a structured approach to optimizing your reaction by systematically evaluating the base and solvent. The unique electronic nature of (2-(Chloromethyl)-5-nitrophenyl)boronic acid, with its electron-withdrawing nitro group, makes it an interesting substrate that can be sensitive to reaction conditions.[14]

Problem 1: Low Conversion of Starting Material

If you observe significant amounts of unreacted starting materials, the reaction is likely too slow. This can be due to an inefficient oxidative addition (especially with an aryl chloride partner) or a sluggish transmetalation step.

Caption: Troubleshooting workflow for low reaction conversion.

Detailed Steps & Rationale:

• Evaluate the Base: The combination of an electron-withdrawing nitro group on the boronic acid and a potentially unreactive aryl chloride partner often necessitates a strong base. K₃PO₄ is an excellent choice as it has good solubility in common solvent mixtures and sufficient basicity to promote the reaction without being overly harsh.[13]

• Increase Temperature: Suzuki couplings are often performed at elevated temperatures (80-110 °C) to overcome activation barriers. If your reaction is sluggish at a lower temperature, a moderate increase can significantly improve the rate.

• Solvent Screening: The solvent's role is complex, influencing reagent solubility, catalyst stability, and the energetics of the catalytic cycle.[15][16] Polar aprotic solvents like DMF or NMP can be effective, especially for challenging couplings, but less polar solvents like dioxane or toluene (often with a small amount of water) are also very common and can be less prone to side reactions.[17][18] A screening of different solvent systems is often the most effective way to identify optimal conditions.

Problem 2: Formation of Protodeboronation or Other Side Products

The appearance of arene (from protodeboronation) or other impurities suggests that your conditions are too harsh, leading to substrate or product degradation.

The following table summarizes expected outcomes from different base/solvent combinations for the coupling of (2-(Chloromethyl)-5-nitrophenyl)boronic acid with a generic aryl bromide. This is a generalized guide for optimization.

Base	Solvent System	Expected Yield	Potential Side Products	Rationale
K₂CO₃ (aq.)	Dioxane or Toluene	Moderate to Good	Low levels of protodeboronation	A standard, mild condition. Good starting point for reactive coupling partners (iodides, bromides).[9]
K₃PO₄ (aq.)	Dioxane or Toluene	Good to Excellent	Minimal	Stronger, non-hydroxide base ideal for less reactive partners like chlorides. Often provides a good balance of reactivity and cleanliness.[13]
Cs₂CO₃ (aq.)	Dioxane	Good to Excellent	Minimal	Highly effective, soluble base. Often used for difficult couplings but is more expensive.
NaOH (aq.)	THF/Water	Variable	Protodeboronation, degradation of chloromethyl group	Strong hydroxide bases can be effective but increase the risk of side reactions.[8] Use with caution, potentially at lower temperatures.
Organic Base (TEA)	DMF	Poor to Moderate	Low conversion	Organic bases are typically too weak to efficiently promote the formation of the boronate complex for transmetalation.[12]
KF (anhydrous)	THF	Moderate	Minimal	A mild base that can be effective, especially if other functional groups in the molecule are base-sensitive.[13]

Experimental Protocol: General Procedure for Optimization

This protocol provides a starting point for the Suzuki-Miyaura coupling of (2-(Chloromethyl)-5-nitrophenyl)boronic acid.

Caption: The generalized catalytic cycle for the Suzuki-Miyaura reaction.

Methodology:

• Reaction Setup: To a dry reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 equiv), (2-(Chloromethyl)-5-nitrophenyl)boronic acid (1.2-1.5 equiv), and the chosen base (2.0-3.0 equiv).

• Inert Atmosphere: Seal the vial with a septum and thoroughly purge with an inert gas (argon or nitrogen) for 10-15 minutes. This step is critical to remove oxygen.[5]

• Solvent and Catalyst Addition: Under the inert atmosphere, add the degassed solvent (to achieve a concentration of ~0.1 M with respect to the aryl halide) via syringe. Then, add the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%) and, if necessary, an additional ligand.

• Reaction: Place the vial in a preheated oil bath or heating block and stir vigorously at the desired temperature (e.g., 80–110 °C).

• Monitoring: Monitor the reaction's progress by TLC, GC-MS, or LC-MS until the limiting reagent is consumed.

• Workup: After completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl product.

By understanding the fundamental roles of the base and solvent, and by methodically troubleshooting, researchers can significantly improve the success rate of this challenging yet valuable coupling reaction.

References

• Analyzing the Solvent Effects in Palladium/N‑Heterocyclic Carbene (Pd/NHC)-Catalyzed Suzuki–Miyaura Coupling of Aryl Chlorides: A Computational Study of the Oxidative Addition Step with Experimental Validation. (n.d.).
• Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. (2025).
• Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. (n.d.).
• Reeves, E. K., Bauman, O. R., Mitchem, G. B., & Neufeldt, S. R. (2020). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. Israel Journal of Chemistry.
• Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. (2014).
• Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts.
• Role of a base in Suzuki-Miyaura reaction. (2025).
• Solvent effects in palladium catalysed cross-coupling reactions. (n.d.). White Rose Research Online.
• Troubleshooting difficult Suzuki couplings with substituted boronic acids. (n.d.). Benchchem.
• Solvent Effects on the Selectivity of Palladium‐Catalyzed Suzuki‐Miyaura Couplings. (2025).
• Suzuki reaction. (n.d.). Wikipedia.
• How to approach choosing reaction conditions for Suzuki? (2024). Reddit.
• The effect of various bases on the Suzuki coupling reaction. (n.d.).
• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs.
• Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. (n.d.). Journal of the American Chemical Society.
• Technical Support Center: Optimizing Suzuki Coupling Reactions. (n.d.). Benchchem.
• Suzuki Coupling. (n.d.). Organic Chemistry Portal.
• A Versatile System of Solvent, Catalyst, and Ligand for Challenging Biphenyl Synthesis Through Suzuki‐Miyaura Reactions. (2025).
• Suzuki-Miyaura Cross Coupling Reaction. (n.d.). TCI Chemicals.
• 2-Chloro-5-nitrophenylboronic acid. (n.d.). Benchchem.

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• 14. benchchem.com [benchchem.com]
• 15. Analyzing the Solvent Effects in Palladium/N‑Heterocyclic Carbene (Pd/NHC)-Catalyzed Suzuki–Miyaura Coupling of Aryl Chlorides: A Computational Study of the Oxidative Addition Step with Experimental Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 17. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 18. A Versatile System of Solvent, Catalyst, and Ligand for Challenging Biphenyl Synthesis Through Suzuki‐Miyaura Reactions - PMC [pmc.ncbi.nlm.nih.gov]

stability issues of (2-(Chloromethyl)-5-nitrophenyl)boronic acid under reaction conditions

Introduction

Welcome to the technical support guide for (2-(Chloromethyl)-5-nitrophenyl)boronic acid (Product No. B151673). This document is intended for researchers, scientists, and professionals in drug development and synthetic chemistry. As a uniquely functionalized building block, this reagent offers significant potential in complex organic synthesis, particularly in palladium-catalyzed cross-coupling reactions. However, its trifunctional nature—possessing a boronic acid, a reactive benzylic chloride, and a strongly electron-withdrawing nitro group—presents specific stability challenges under common reaction conditions.

This guide provides an in-depth analysis of the stability issues associated with this compound, offering troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you navigate your experiments successfully. Our goal is to equip you with the foundational knowledge and practical solutions to minimize degradation and maximize reaction yields.

Core Stability Concerns: A Multifaceted Challenge

The primary stability issues with (2-(Chloromethyl)-5-nitrophenyl)boronic acid stem from the inherent reactivity of its two key functional moieties: the boronic acid and the chloromethyl group. These are often exacerbated by the electronic influence of the nitro group.

• Protodeboronation (Deborylation) : This is a common decomposition pathway for arylboronic acids, where the C–B bond is cleaved and replaced by a C–H bond.[1][2] This process can be promoted by acidic or basic conditions, elevated temperatures, and the presence of water, all of which are frequently encountered in Suzuki-Miyaura coupling reactions.[1][2] The electron-withdrawing nitro group can influence the susceptibility of the boronic acid to this degradation pathway.

• Chloromethyl Group Reactivity : The chloromethyl group is a reactive benzylic halide. It is susceptible to nucleophilic substitution and hydrolysis, particularly under the basic conditions required for many cross-coupling reactions.[3][4] This can lead to the formation of the corresponding benzyl alcohol or other unwanted side products, consuming the starting material and complicating purification. The strong electron-withdrawing effect of the para-nitro group is known to increase the rate of hydrolysis of benzyl chlorides by stabilizing the transition state.[3]

• Intramolecular Reactions : The ortho-relationship between the boronic acid and the chloromethyl group introduces the possibility of intramolecular cyclization or other rearrangements, especially under catalytic conditions.[5][6]

These competing degradation pathways necessitate careful selection and optimization of reaction parameters to ensure the desired transformation occurs efficiently.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common problems encountered when using (2-(Chloromethyl)-5-nitrophenyl)boronic acid.

Q1: My Suzuki-Miyaura coupling reaction is giving low yields or failing completely. What are the most likely causes?

A1: Low or no yield is the most common issue and can typically be traced to one of three main areas: reagent stability, catalyst activity, or reaction conditions.

• Cause 1: Protodeboronation of the Boronic Acid.

  • Explanation: Your boronic acid is likely degrading before it can participate in the catalytic cycle. This is often accelerated by strong bases, excessive water, or high temperatures. You may observe the formation of 1-chloro-4-nitrobenzene as a byproduct.

  • Troubleshooting Steps:

    • Choice of Base: Switch to a milder base. While strong bases like NaOH or K₃PO₄ are common, they can accelerate protodeboronation. Consider using potassium carbonate (K₂CO₃) or even weaker bases like potassium fluoride (KF), which is known to be effective while minimizing ester cleavage and other base-labile group reactions.[1][7]

    • Anhydrous Conditions: If significant protodeboronation is suspected, try running the reaction under strictly anhydrous conditions. Use dry solvents and ensure the base is finely powdered and dry.[2]

    • Temperature Control: Avoid excessive heat. While aryl chlorides often require higher temperatures for oxidative addition, start with a moderate temperature (e.g., 80 °C) and only increase it if no reaction is observed.[8][9]

    • Reagent Quality: Ensure your (2-(Chloromethyl)-5-nitrophenyl)boronic acid is pure and has been stored properly under inert atmosphere at a low temperature (2-8°C is recommended).[10][11]

• Cause 2: Decomposition of the Chloromethyl Group.

  • Explanation: The basic reaction medium can hydrolyze the chloromethyl group to a hydroxymethyl group. This byproduct, (2-(hydroxymethyl)-5-nitrophenyl)boronic acid, may or may not participate in the coupling, but its formation consumes your starting material.

  • Troubleshooting Steps:

    • Minimize Water: Use a biphasic system with minimal water (e.g., Toluene/H₂O 10:1) or switch to a polar aprotic solvent like DMF or Dioxane if your substrates are soluble.[1]

    • Base Strength: As with protodeboronation, a milder base (K₂CO₃, Cs₂CO₃) is less likely to promote rapid hydrolysis compared to hydroxides.

    • Reaction Time: Monitor the reaction closely by TLC or LC-MS.[12] Prolonged reaction times increase the likelihood of hydrolysis. Aim for the shortest time necessary for completion.

• Cause 3: Catalyst Inactivation.

  • Explanation: The active Pd(0) catalyst can be sensitive to oxygen or may decompose at high temperatures, forming inactive palladium black.

  • Troubleshooting Steps:

    • Inert Atmosphere: Ensure all solvents are thoroughly degassed and the reaction is maintained under a strict nitrogen or argon atmosphere.[8]

    • Ligand Choice: For challenging substrates like aryl chlorides, bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos) are often necessary to promote the difficult oxidative addition step and stabilize the catalyst.[13][14]

    • Pre-catalyst: Use a modern, air-stable Pd(II) pre-catalyst (e.g., XPhos Pd G3) that reliably forms the active Pd(0) species in situ.[2]

Q2: I am observing a significant amount of a byproduct corresponding to the protodeboronated starting material. How can I confirm this and prevent it?

A2: The primary byproduct of protodeboronation is 1-chloro-4-nitrobenzene.

• Confirmation:

  • LC-MS Analysis: The most definitive method is to use Liquid Chromatography-Mass Spectrometry (LC-MS).[12][15] Compare the mass of the byproduct peak with the calculated mass of 1-chloro-4-nitrobenzene.

  • ¹H NMR: If the byproduct can be isolated, its ¹H NMR spectrum will be simpler than the starting material, lacking the signals corresponding to the boronic acid hydroxyl groups.

• Prevention Strategies:

  • Boronate Esters: Convert the boronic acid to a more stable derivative, such as a pinacol ester (BPin). Boronate esters are generally more resistant to protodeboronation.[2]

  • Reaction Conditions: Employ the strategies outlined in A1, focusing on milder bases (KF, K₂CO₃), lower temperatures, and reduced water content.

Q3: My reaction mixture shows a new spot on TLC that isn't the product or starting material. I suspect the chloromethyl group has reacted. What are the possibilities?

A3: Besides hydrolysis to the alcohol, the chloromethyl group can undergo other reactions.

• Possible Side Reactions:

  • Homocoupling/Dimerization: Two molecules can react, especially under strongly basic conditions, to form a dimer.

  • Reaction with Solvent: Nucleophilic solvents (like alcohols, if used) can displace the chloride.

  • Intramolecular Cyclization: While less common without a specific catalyst, intramolecular reactions are a possibility given the ortho-positioning. A Rh(I) catalyst, for example, has been shown to promote the reaction of 2-(chloromethyl)phenylboronic acids with alkynes to form indenes.[5][6]

• Diagnostic Approach:

  • Analyze by LC-MS: Determine the mass of the byproduct to get its molecular formula. This is the most crucial step in identifying the side reaction.

  • Review Your Reagents: Check for any nucleophiles in your reaction mixture (e.g., amine additives, certain solvents) that could react with the benzylic chloride.

  • Simplify the System: Run a control experiment with your starting material, base, and solvent at the reaction temperature, but without the palladium catalyst and coupling partner. This will help isolate whether the degradation is base/solvent-mediated or a result of the catalytic cycle.

Data Summary and Recommended Protocols

Table 1: Key Stability Factors and Recommended Solutions

Stability Issue	Potential Cause	Recommended Solution
Protodeboronation	Strong Base (e.g., NaOH, K₃PO₄)	Use milder bases like K₂CO₃, Cs₂CO₃, or KF.[1][2]
High Temperature (>100 °C)	Start at a lower temperature (80 °C) and increase only if necessary.
Excess Water	Use minimal water in biphasic systems or switch to anhydrous polar aprotic solvents (Dioxane, Toluene, DMF).[1]
Chloromethyl Hydrolysis	Aqueous Base	Minimize water content and reaction time. Avoid hydroxide bases.
Nucleophilic Solvents (e.g., MeOH)	Use non-nucleophilic solvents like Toluene, Dioxane, or THF.
Catalyst Decomposition	Oxygen Contamination	Thoroughly degas all solvents and maintain a strict inert atmosphere.[8]
Inefficient Ligand	Use bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) suitable for aryl chlorides.[14]

Experimental Workflow & Protocols

Workflow for Troubleshooting Stability Issues

The following diagram outlines a logical workflow for diagnosing and solving stability-related problems in reactions involving (2-(Chloromethyl)-5-nitrophenyl)boronic acid.

Caption: A decision-making workflow for troubleshooting reactions.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol is a starting point and may require optimization based on the specific coupling partner.

• Reagent Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add (2-(Chloromethyl)-5-nitrophenyl)boronic acid (1.0 equiv.), the aryl halide coupling partner (1.2 equiv.), and cesium carbonate (Cs₂CO₃, 2.0 equiv.).

• Catalyst Addition: In a glovebox or under a positive flow of inert gas, add the palladium pre-catalyst (e.g., XPhos Pd G3, 1-2 mol%).

• Solvent Addition: Add degassed solvent (e.g., 1,4-Dioxane or Toluene, to achieve a concentration of 0.1 M with respect to the boronic acid). If a biphasic system is required, use a 10:1 mixture of Toluene:H₂O.

• Degassing: Seal the vial and purge the headspace with argon or nitrogen for 5-10 minutes.

• Reaction: Place the vial in a preheated heating block at 80-90 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS at regular intervals (e.g., every 1-2 hours).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water, followed by brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Analytical Method for Stability Assessment by LC-MS

This method can be used to monitor the degradation of the starting material over time under specific conditions (e.g., in the presence of a base at a certain temperature).

• Sample Preparation: Prepare a stock solution of (2-(Chloromethyl)-5-nitrophenyl)boronic acid in a suitable solvent (e.g., Acetonitrile). Prepare a reaction blank containing the chosen base and solvent. At t=0, add the boronic acid stock solution to the reaction blank to initiate the stability test.

• Time Points: At specified time intervals (e.g., 0, 1h, 2h, 4h, 8h), withdraw an aliquot of the reaction mixture, quench with a slightly acidic buffer (if necessary), and dilute for analysis.

• LC-MS Conditions:

  • Column: C18 reverse-phase column (e.g., Waters Acquity UPLC HSS T3, 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: A suitable gradient to separate the starting material from potential degradation products like 1-chloro-4-nitrobenzene and the corresponding benzyl alcohol.

  • Detection: Use a tandem mass spectrometer in both positive and negative electrospray ionization (ESI) modes to detect and identify all components. Monitor for the expected masses of the starting material and key degradants.[16][17][18]

Conclusion

(2-(Chloromethyl)-5-nitrophenyl)boronic acid is a powerful synthetic intermediate whose successful application hinges on a clear understanding of its stability profile. The primary challenges—protodeboronation and chloromethyl group hydrolysis—are competing side reactions that are highly dependent on the choice of base, solvent, and temperature. By employing milder reaction conditions, minimizing water content, and utilizing robust catalytic systems, researchers can effectively mitigate these degradation pathways. This guide provides the necessary framework to troubleshoot common issues and optimize reaction protocols, enabling the efficient use of this versatile building block in your synthetic endeavors.

References

• Filo. (2025, July 27). Order of hydrolysis of the following compounds in increasing or...
• RSC Advances. (n.d.). Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide. RSC Publishing.
• Park, K. H., Rhu, C. J., Kyong, J. B., & Kevill, D. N. (2019). The Effect of the ortho Nitro Group in the Solvolysis of Benzyl and Benzoyl Halides. International Journal of Molecular Sciences, 20(16), 4026.
• RSC Advances. (n.d.). Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide. RSC Publishing.
• Molander, G. A., & Brown, A. R. (2006). Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. The Journal of organic chemistry, 71(25), 9681–9686.
• ResearchGate. (n.d.). Suzuki-Miyaura reaction of aryl halides (benzyl halides) with phenylboronic acid catalyzed by Pd(OAc)2/7a.
• Park, K. H., Rhu, C. J., Kyong, J. B., & Kevill, D. N. (2019). The Effect of the ortho Nitro Group in the Solvolysis of Benzyl and Benzoyl Halides. International Journal of Molecular Sciences, 20(16), 4026.
• LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Chemistry LibreTexts.
• Kowalski, K., & Szwaczko, K. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journal of Organic Chemistry, 14, 2276–2286.
• Park, K. H., Rhu, C. J., Kyong, J. B., & Kevill, D. N. (2019). The Effect of the ortho Nitro Group in the Solvolysis of Benzyl and Benzoyl Halides. International Journal of Molecular Sciences, 20(16), 4026.
• BenchChem. (2025). Troubleshooting difficult Suzuki couplings with substituted boronic acids.
• Organic Chemistry Portal. (n.d.). Rh(I)-Catalyzed Reaction of 2-(Chloromethyl)phenylboronic Acids and Alkynes Leading to Indenes.
• Reddit. (2024, June 6).
• BLD Pharmatech. (n.d.).
• Pharmaffiliates. (n.d.). (2-Chloro-5-nitrophenyl)boronic Acid.
• Miyamoto, M., Harada, Y., Tobisu, M., & Chatani, N. (2008). Rh(I)-Catalyzed Reaction of 2-(Chloromethyl)phenylboronic Acids and Alkynes Leading to Indenes. Organic Letters, 10(14), 2975–2978.
• ResearchGate. (2014, December 23). How can I solve my problem with Suzuki coupling?
• Reddit. (2024, February 23). How to approach choosing reaction conditions for Suzuki? r/Chempros.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• Reddit. (2025, May 7). Problems with Suzuki coupling of aryl boronic acid and alkyl halide. r/Chempros.
• BoroPharm Inc. (n.d.). 2-Chloro-5-nitrophenylboronic acid.
• Li, J. H., Liu, W. J., & Xie, Y. X. (2014). Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids. Molecules, 19(11), 17578–17590.
• Hong Kong Baptist University. (n.d.). Palladium-Catalyzed Suzuki–Miyaura Coupling Reactions of Boronic Acid Derivatives with Aryl Chlorides. HKBU Scholars.
• ResearchGate. (n.d.). Suzuki cross-coupling of chlorobenzene and phenylboronic acid catalyzed by PATP-stabilized Pd nanoparticles.
• SCIEX. (n.d.).
• RSC Publishing. (n.d.). Transition-metal-catalyzed intramolecular cyclization of amido(hetero)
• Wolfe, J. P., Singer, R. A., Yang, B. H., & Buchwald, S. L. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society, 121(41), 9550–9561.
• Santa Cruz Biotechnology. (n.d.). 2-Chloro-5-nitrophenylboronic acid.
• Khan, I., Zaib, S., Batool, S., Ibrar, A., Ahmed, S., Saeed, A., & Channar, P. A. (2020). Selective Arylation of 2-Bromo-4-chlorophenyl-2-bromobutanoate via a Pd-Catalyzed Suzuki Cross-Coupling Reaction and Its Electronic and Non-Linear Optical (NLO) Properties via DFT Studies. Molecules, 25(15), 3521.
• Kumar, A., Kumar, A., Singh, S., Singh, A. K., Dwivedi, A. K., & Singh, S. (2013). LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol. Journal of pharmaceutical and biomedical analysis, 74, 234–244.
• CymitQuimica. (n.d.). 2-Chloro-5-nitrophenylboronic acid.
• Wang, D., & Wang, B. (2013). Click Reactions and Boronic Acids: Applications, Issues, and Potential Solutions. Molecules, 18(10), 12533–12550.
• Kaboodvand, N., Gerona, R. R., & Chen, A. (2023). Development of LC-MS/MS Database Based on 250 Potentially Highly Neuroactive Compounds and Their Metabolites. Toxics, 11(12), 978.
• ResearchGate. (n.d.). A. Synthesis of 4-(chloromethyl)benzyl cyclam modified phenylboronic...
• Sci-Hub. (n.d.). ChemInform Abstract: Rh(I)‐Catalyzed Reaction of 2‐(Chloromethyl)phenylboronic Acids and Alkynes Leading to Indenes.
• ResearchGate. (2021, August 10). A High Sensitive LC-MS/MS Method for the Simultaneous Determination of Potential Genotoxic Impurities Carboxy Phenyl Boronic Acid and Methyl Phenyl Boronic Acid in Lumacaftor.
• Chidella, K. S., et al. (2021). A High Sensitive LC-MS/MS Method for the Simultaneous Determination of Potential Genotoxic Impurities Carboxy Phenyl Boronic Acid and Methyl Phenyl Boronic Acid in Lumacaftor. American Journal of Analytical Chemistry, 12(3), 74-86.
• Silva, F., et al. (2020).
• ChemRxiv. (n.d.). A theoretical model to study the interaction between boronic acids and insulin.
• ResearchGate. (n.d.). Effects of reaction conditions on hydroxymethylation of phenylboronic...

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Technical Support Center: Navigating Steric Hindrance in Reactions of (2-(Chloromethyl)-5-nitrophenyl)boronic Acid

Introduction

Welcome to the dedicated technical support guide for researchers, scientists, and professionals in drug development working with (2-(Chloromethyl)-5-nitrophenyl)boronic acid. This molecule, while a valuable building block, presents unique challenges in synthetic chemistry, primarily due to steric hindrance arising from its ortho-substituted chloromethyl group.[1][2] This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you overcome these obstacles and achieve successful reaction outcomes. Our focus is on providing not just procedural steps, but the underlying scientific rationale to empower you to make informed decisions in your experimental design.

Understanding the Challenge: Steric Hindrance

(2-(Chloromethyl)-5-nitrophenyl)boronic acid possesses a substitution pattern that significantly impacts its reactivity.[2] The chloromethyl group at the ortho position to the boronic acid moiety creates a crowded environment around the reactive site. This steric bulk can impede the approach of coupling partners and catalysts, slowing down or even preventing desired transformations, particularly in palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling.[3][4][5]

Frequently Asked Questions (FAQs)

Q1: Why are my Suzuki-Miyaura coupling reactions with (2-(Chloromethyl)-5-nitrophenyl)boronic acid failing or giving low yields?

A1: The primary culprit is often steric hindrance from the ortho-chloromethyl group. This hindrance can interfere with key steps in the catalytic cycle, namely transmetalation and reductive elimination.[3] Standard Suzuki-Miyaura conditions are often insufficient to overcome this barrier. Additionally, the presence of two electron-withdrawing groups (chloro and nitro) can influence the electronic properties and reactivity of the boronic acid.[2]

Q2: I'm observing significant protodeboronation as a side reaction. What can I do to minimize this?

A2: Protodeboronation, the cleavage of the C-B bond and its replacement with a C-H bond, is a common side reaction with arylboronic acids, especially under harsh reaction conditions. To mitigate this:

• Use anhydrous conditions: Water can facilitate protodeboronation. Ensure your solvents and reagents are dry.

• Optimize the base: A carefully chosen base is crucial. While a base is necessary to activate the boronic acid to form the more nucleophilic "ate" complex, some bases can promote protodeboronation.[2] Consider using milder bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) before resorting to stronger bases.

• Protect the boronic acid: Converting the boronic acid to a boronate ester, such as a pinacol ester, can enhance its stability and reduce the likelihood of protodeboronation.[6] Organotrifluoroborates are another stable alternative.[7][8]

Q3: What are the key considerations for choosing a catalyst and ligand for coupling with this sterically hindered boronic acid?

A3: For sterically demanding substrates, the choice of catalyst and ligand is critical.[3]

• Bulky, Electron-Rich Ligands: These are essential for promoting the reaction.[3] Ligands like Buchwald's biarylphosphine ligands (e.g., XPhos, SPhos) or N-heterocyclic carbenes (NHCs) are highly effective.[3][9] They can accelerate both the oxidative addition and reductive elimination steps of the catalytic cycle.[3]

• Palladium Precatalysts: Using a well-defined palladium precatalyst can lead to more consistent results than generating the active Pd(0) species in situ from sources like Pd(OAc)₂.[6]

Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues encountered when using (2-(Chloromethyl)-5-nitrophenyl)boronic acid in cross-coupling reactions.

Problem 1: Low or No Product Formation

Potential Cause	Troubleshooting Strategy	Rationale
Insufficient Catalyst Activity	Switch to a more active catalyst system. Employ bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands with a palladium source.[3][10][11]	These ligands promote the formation of the active catalytic species and accelerate the key steps in the catalytic cycle, which are often slowed by steric hindrance.[3]
Ineffective Base	Screen different bases. For sterically hindered couplings, stronger bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) may be necessary.	A stronger base can more effectively promote the formation of the boronate "ate" complex, which is the active species in the transmetalation step.[2]
Low Reaction Temperature	Increase the reaction temperature. Microwave irradiation can also be effective in accelerating reactions with hindered substrates.[12]	Higher temperatures provide the necessary activation energy to overcome the steric barrier.
Solvent Effects	Experiment with different solvent systems. Aprotic polar solvents like dioxane, THF, or toluene are commonly used.	The choice of solvent can influence the solubility of reagents and the stability of catalytic intermediates.

Problem 2: Significant Side Product Formation (e.g., Homocoupling, Protodeboronation)

Potential Cause	Troubleshooting Strategy	Rationale
Protodeboronation	Use anhydrous solvents and reagents. Consider converting the boronic acid to a more stable boronate ester (e.g., pinacol ester) or an organotrifluoroborate.[6][7]	These derivatives are generally more stable and less prone to premature C-B bond cleavage.[7]
Homocoupling of the Boronic Acid	Ensure a truly oxygen-free environment by thoroughly degassing the reaction mixture and maintaining an inert atmosphere (Argon or Nitrogen).	Oxygen can promote the oxidative homocoupling of boronic acids.
Decomposition of Starting Material	Monitor the reaction progress carefully (e.g., by TLC or LC-MS) to avoid prolonged reaction times at high temperatures.	The nitro and chloromethyl groups may be susceptible to degradation under certain conditions.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling with (2-(Chloromethyl)-5-nitrophenyl)boronic Acid

This protocol provides a starting point for optimization.

Materials:

• (2-(Chloromethyl)-5-nitrophenyl)boronic acid

• Aryl halide (bromide or iodide preferred for higher reactivity)[13]

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Bulky phosphine ligand (e.g., XPhos, SPhos) if using a simple palladium source

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• Anhydrous solvent (e.g., dioxane, toluene, or a mixture with water)

Procedure:

• To a dry reaction vessel under an inert atmosphere (Argon or Nitrogen), add the aryl halide (1.0 equiv.), (2-(Chloromethyl)-5-nitrophenyl)boronic acid (1.2-1.5 equiv.), and the base (2.0-3.0 equiv.).

• Add the palladium catalyst (1-5 mol %) and, if necessary, the ligand (1-5 mol %).

• Add the degassed solvent.

• Heat the reaction mixture with stirring at the desired temperature (typically 80-110 °C) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualization of Key Concepts

Logical Workflow for Troubleshooting Suzuki-Miyaura Reactions

Caption: A decision-making workflow for troubleshooting common issues.

References

• Tang, W., Li, C., Xiao, G., Zhao, Q., Liu, H., & Wang, T. (2014). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. Organic Chemistry Frontiers.
• (PDF)
• Highly Efficient Palladium-Catalyzed Boronic Acid Coupling Reactions in Water: Scope and Limitations | The Journal of Organic Chemistry - ACS Public
• The influence of ortho-substituents on the properties of phenylboronic acids - ResearchG
• Molander, G. A., & Ellis, N. (2007). Organotrifluoroborates: Protected Boronic Acids That Expand the Versatility of the Suzuki Coupling Reaction. Accounts of Chemical Research, 40(4), 275–286.
• Troubleshooting difficult Suzuki couplings with substituted boronic acids - Benchchem. (n.d.).
• Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem - YouTube. (2024, March 22).
• Technical Support Center: Suzuki-Miyaura Coupling of Sterically Hindered Substr
• Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect.
• Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure | Journal of the American Chemical Society. (n.d.).
• An efficient method for sterically demanding Suzuki-Miyaura coupling reactions - PubMed. (2013, February 11).
• Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substr
• Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H. (2013, October 3).
• (2-chloro-5-nitro-phenyl)boronic acid - ChemBK. (2024, April 10).
• Suzuki Cross-Coupling Reaction of Sterically Hindered Aryl Boronates with 3-Iodo-4-methoxybenzoic Acid Methylester | Request PDF - ResearchG
• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. (n.d.).
• Stereospecific Coupling of Boronic Esters with N-Heteroaromatic Compounds | Journal of the American Chemical Society. (n.d.).
• Carbonylative Suzuki Couplings of Aryl Bromides with Boronic Acid Derivatives under Base-Free Conditions | Organic Letters - ACS Public
• Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond - MDPI. (n.d.).
• Cross-Electrophile Couplings of Activated and Sterically Hindered Halides and Alcohol Deriv
• (PDF)
• Enabling Reductive C–N Cross-Coupling of Nitroalkanes and Boronic Acids by Steric Design of P(III)/P(V)
• 2-Chloro-5-nitrophenylboronic acid | 867333-29-7 - Benchchem. (n.d.).
• Development of Enantiospecific Coupling of Secondary and Tertiary Boronic Esters with Aromatic Compounds | Journal of the American Chemical Society. (2016, July 6).
• Trouble synthesising an aryl boronic acid/ester with an ortho-OH group - Reddit. (2023, December 21).
• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applic
• CAS No : 867333-29-7 | Product Name : (2-Chloro-5-nitrophenyl)
• 2-Chloro-5-nitrophenylboronic acid | CAS 867333-29-7 | SCBT. (n.d.).
• CAS 867333-29-7 2-Chloro-5-nitrophenylboronic acid - Alfa Chemistry. (n.d.).

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analytical techniques for monitoring (2-(Chloromethyl)-5-nitrophenyl)boronic acid reaction progress

Welcome to the technical support center for analytical techniques used in monitoring reactions involving (2-(Chloromethyl)-5-nitrophenyl)boronic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into troubleshooting and optimizing your analytical methods. As Senior Application Scientists, we aim to combine technical accuracy with practical, experience-based advice to ensure the integrity and success of your experiments.

(2-Chloromethyl-5-nitrophenyl)boronic acid is a key intermediate in various synthetic pathways, particularly in cross-coupling reactions like the Suzuki-Miyaura coupling, which is fundamental in pharmaceutical development.[1] Accurate monitoring of its consumption and the formation of products is critical for reaction optimization, yield maximization, and impurity profiling. This guide provides a structured approach to selecting and troubleshooting the most common analytical techniques for this purpose.

Choosing Your Analytical Weapon: A Logic-Based Workflow

The choice of analytical technique depends on several factors including the information required (qualitative vs. quantitative), the complexity of the reaction mixture, and the available instrumentation. The following diagram outlines a decision-making workflow.

Caption: Decision workflow for selecting an analytical technique.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful quantitative technique for monitoring reaction progress, offering high resolution and sensitivity. For (2-(Chloromethyl)-5-nitrophenyl)boronic acid, a reversed-phase (RP-HPLC) method is typically the most suitable approach.

Troubleshooting Guide & FAQs

Q1: I'm not seeing good retention for my boronic acid starting material. It's eluting near the void volume. What's happening?

A1: This is a common issue with polar compounds like boronic acids on standard C18 columns.[2] The boronic acid group is hydrophilic and has minimal interaction with the nonpolar stationary phase.

• Expert Insight: The pKa of arylboronic acids is typically around 8-10. At low pH (e.g., using formic or acetic acid in the mobile phase), the boronic acid is protonated and less polar, which should improve retention.

• Troubleshooting Steps:

  • Decrease Mobile Phase pH: Add 0.1% formic acid or acetic acid to your mobile phase (both water and organic solvent) to suppress the ionization of the boronic acid group, thereby increasing its hydrophobicity and retention on a C18 column.

  • Use a Different Stationary Phase: Consider a column designed for better retention of polar compounds, such as an AQ-type C18 column or a polar-embedded phase column. An XSelect Premier HSS T3 column has also been shown to be effective for retaining early-eluting boronic acids.

  • Ion-Pairing Chromatography: If pH adjustment is insufficient, adding an ion-pairing reagent to the mobile phase can help retain the boronic acid.[3]

Q2: My boronic acid peak is tailing significantly. How can I improve the peak shape?

A2: Peak tailing for boronic acids often results from secondary interactions with residual silanol groups on the silica-based column packing.[4]

• Expert Insight: The boron atom can interact with free silanols, leading to poor peak symmetry. Using a modern, end-capped column with low silanol activity is crucial.[3] Additionally, operating at a low pH can help by protonating the silanol groups, reducing these unwanted interactions.

• Troubleshooting Steps:

  • Use a High-Purity, End-Capped Column: Ensure you are using a modern column specifically designed for good peak shape with polar or basic compounds. Columns with MaxPeak™ Premier technology can also eliminate secondary interactions between analytes and the metal surfaces of the columns.

  • Lower the Mobile Phase pH: As mentioned above, a mobile phase pH between 2 and 4 will protonate silanols and minimize tailing.

  • Check for Column Overload: Injecting too concentrated a sample can lead to peak fronting or tailing.[5] Try diluting your sample and reinjecting.

Q3: I suspect my boronic acid or its corresponding boronate ester product is degrading on the column. How can I confirm and prevent this?

A3: Boronic acids can be unstable, and boronate esters are susceptible to hydrolysis, especially under typical RP-HPLC conditions.[2]

• Expert Insight: On-column hydrolysis is a significant challenge.[2] The rate of hydrolysis is pH-dependent.[3] For some boronate esters, analysis at high pH (e.g., pH 10-12) can stabilize them, but this can be detrimental to the silica-based column.[3]

• Troubleshooting Steps:

  • Modify Mobile Phase: For boronate esters, using a high percentage of organic solvent in the mobile phase can prevent on-column hydrolysis.[2]

  • Lower Column Temperature: Reducing the column temperature (e.g., to 25°C) can slow down degradation.

  • Fast Gradients: A rapid gradient minimizes the time the analyte spends on the column, reducing the opportunity for degradation.

  • Post-Column Derivatization: To selectively detect the boronic acid without subjecting it to harsh on-column conditions, a post-column reaction with alizarin can be employed. This reaction forms a fluorescent complex, allowing for sensitive and selective detection.[6][7]

Experimental Protocol: Generic RP-HPLC Method

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Acetonitrile.

• Gradient: 5% B to 95% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 254 nm (due to the nitrophenyl chromophore).

• Injection Volume: 5 µL.

• Sample Preparation: Quench a small aliquot of the reaction mixture, dilute with mobile phase A/B (50:50), and filter through a 0.45 µm syringe filter.

Parameter	Starting Condition	Troubleshooting Adjustment
Retention	Poor	Lower pH (add 0.1% Formic Acid)
Peak Shape	Tailing	Use end-capped column, lower pH
Stability	Degradation	Lower temperature, faster gradient

Thin-Layer Chromatography (TLC)

TLC is an indispensable tool for rapid, qualitative monitoring of reaction progress. It's excellent for quickly determining the presence or absence of the starting material.

Troubleshooting Guide & FAQs

Q1: My boronic acid spot is not visible under the UV lamp (254 nm). How can I visualize it?

A1: Many boronic acids are not strongly UV-active or their response is poor.[8][9] (2-(Chloromethyl)-5-nitrophenyl)boronic acid should be UV active due to the nitroaromatic system, but specific stains can offer much greater sensitivity and selectivity for the boronic acid moiety itself.

• Expert Insight: Boronic acids form specific complexes with certain diols, which can be colored or fluorescent. This property is exploited for selective staining.

• Visualization Techniques:

  • Alizarin Stain: Dipping the TLC plate in a solution of alizarin followed by observation under 366 nm UV light will show boronic acids as bright yellow-orange fluorescent spots.[8][9] This method is highly selective.

  • Curcumin Stain: A dip in a curcumin solution produces a red-colored complex with boronic acids, visible under white light.

  • Potassium Permanganate (KMnO₄) Stain: This is a general stain for compounds that can be oxidized. It will likely stain your starting material and product, helping to visualize all spots.

Q2: My spots are streaking down the plate. What is the cause and solution?

A2: Streaking is a common TLC problem and can have several causes.[10][11][12]

• Expert Insight: For acidic compounds like boronic acids, interaction with the slightly acidic silica gel can cause streaking. Also, applying too much sample is a frequent error.[11][12]

• Troubleshooting Steps:

  • Add Acid to Eluent: Add a small amount (0.5-1%) of acetic or formic acid to your eluting solvent system. This can improve spot shape for acidic compounds.[11]

  • Dilute Your Sample: The most common cause of streaking is overloading the plate.[10][12] Dilute your reaction sample significantly before spotting.

  • Ensure Solvent System is Appropriate: If the solvent system is too polar, compounds will run with the solvent front. If it's not polar enough, they will remain at the baseline. Aim for an Rf value of 0.3-0.5 for your compound of interest.

Experimental Protocol: TLC Analysis with Staining

• Spotting: Using a microcapillary tube, spot a dilute solution of your reaction mixture onto a silica gel TLC plate.

• Development: Develop the plate in a chamber with an appropriate solvent system (e.g., 70:30 Hexane:Ethyl Acetate).

• Visualization (Alizarin Stain):

  • Prepare a 1 mM solution of alizarin in acetone.

  • Briefly dip the dried TLC plate into the alizarin solution.[8][9]

  • Let the plate dry until it turns pink.

  • Observe under a 366 nm UV lamp for yellow fluorescent spots corresponding to boronic acids.[8][9]

Caption: Common TLC problems, causes, and solutions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for in-situ reaction monitoring, providing structural information and quantitative data without the need for chromatographic separation.[13] Both ¹H and ¹¹B NMR can be utilized.

Troubleshooting Guide & FAQs

Q1: My ¹H NMR spectrum of the reaction mixture is complex and the boronic acid peaks are broad and poorly resolved. What can I do?

A1: Boronic acids are known to form oligomers (specifically, trimeric boroxines) through dehydration, which can lead to broad signals and complex spectra.[14]

• Expert Insight: The equilibrium between the boronic acid monomer and its boroxine form can be shifted. Adding a small amount of D₂O can sometimes sharpen the B-OH proton signal, but the aryl signals may remain complex.

• Troubleshooting Steps:

  • Use a Protic Solvent: Running the NMR in a solvent like d₄-methanol can break up the oligomers and provide a cleaner spectrum.[14]

  • Derivatization: For offline analysis, converting the boronic acid to its pinacol ester can provide a much cleaner and more informative spectrum.[14]

  • Focus on Diagnostic Peaks: Identify a clean, well-resolved peak for the starting material and a key peak for the product that do not overlap with other signals. Track the relative integration of these two peaks over time.[15]

Q2: How can I use NMR to get quantitative data on my reaction's progress?

A2: NMR is inherently quantitative if proper experimental parameters are used. The area under a peak is directly proportional to the number of nuclei it represents.[15]

• Expert Insight: To ensure accurate quantification, you must ensure the spectra are fully relaxed between scans. This means using a sufficient relaxation delay (d1). A good rule of thumb is to set d1 to 5 times the longest T₁ of the protons you are quantifying.

• Quantitative Monitoring Steps:

  • Determine T₁: Run an inversion-recovery experiment to determine the T₁ relaxation times for your key starting material and product protons.

  • Set Acquisition Parameters: Set the relaxation delay (d1) to at least 5 times the longest T₁.

  • Acquire Data: Acquire spectra at regular time intervals throughout the reaction.[13]

  • Process and Integrate: Carefully phase and baseline correct each spectrum. Integrate a non-overlapping peak for the starting material and the product. The percent conversion can be calculated from the relative integrals.

Q3: Can ¹¹B NMR be useful for monitoring my reaction?

A3: Yes, ¹¹B NMR is an excellent, often underutilized, tool for monitoring reactions involving boronic acids.[16]

• Expert Insight: The chemical shift of the boron atom is highly sensitive to its coordination environment. Boronic acids typically appear around 28-30 ppm, while boronate esters appear further upfield (around 20-23 ppm) and tetracoordinate boronate species appear even further upfield (around 3-9 ppm).[16] This allows for clear differentiation between species.

• Application: By taking ¹¹B NMR spectra over time, you can directly observe the disappearance of the starting boronic acid signal and the appearance of new boron-containing species. This can be simpler to interpret than the often-crowded ¹H NMR spectrum.[16]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive technique but is generally not suitable for the direct analysis of non-volatile compounds like boronic acids. However, with derivatization, it becomes a viable option.[17]

Troubleshooting Guide & FAQs

Q1: Can I analyze (2-(Chloromethyl)-5-nitrophenyl)boronic acid directly with GC-MS?

A1: No. Boronic acids have low volatility and are thermally unstable, making them unsuitable for direct GC analysis. They must be converted into more volatile and stable derivatives first.[17]

• Expert Insight: The most common derivatization strategy is to convert the boronic acid into a cyclic boronate ester. This is typically done by reacting the boronic acid with a diol, such as pinacol or ethylene glycol.[17] Triethanolamine can also be used to form a volatile borate.[18]

• Derivatization Protocol (Pinacol Ester Formation):

  • Dissolve the dried reaction aliquot in a suitable aprotic solvent (e.g., THF, Dichloromethane).

  • Add a slight excess of pinacol.

  • Add a drying agent like MgSO₄ to remove the water formed during the reaction.

  • Vortex and let it sit for 15-30 minutes at room temperature.

  • The resulting solution containing the volatile pinacol ester can be directly injected into the GC-MS.

Q2: After running derivatized samples, I'm seeing ghost peaks in subsequent blank runs. What is the cause?

A2: This is likely due to the accumulation of less volatile boron species, such as the boroxine trimer of the starting material or other residues, in the GC inlet or on the column.[19]

• Expert Insight: Phenylboronic acid derivatives are known to cause system contamination.[19] It is crucial to have a robust cleaning procedure.

• Troubleshooting Steps:

  • Inlet Temperature: Keep the inlet temperature as low as possible while still ensuring efficient volatilization (e.g., 180-200°C) to minimize on-inlet degradation.[19]

  • Column Bakeout: After your analytical sequence, bake the column at its maximum allowed temperature for an extended period to elute any high-boiling contaminants.

  • System Cleaning: Injecting a solution of a diol (like propylene glycol) in a solvent can help "scavenge" residual boronic species from the inlet by forming a more volatile derivative that is then swept out of the system.[19]

References

• De Temmerman, K., De Malsche, W., et al. (2012). Sensitive Thin-Layer Chromatography Detection of Boronic Acids Using Alizarin. Synlett, 23(15), 2245-2248. [Link][8][9]

• Chen, C.-H., & Yen, Y.-P. (2021). A 11B-NMR Method for the In Situ Monitoring of the Formation of Dynamic Covalent Boronate Esters in Dendrimers. Polymers, 13(21), 3785. [Link][16]

• Hansen, M. J., et al. (2021). Analysis of Boronic Compounds as Potential Mutagenic Impurities in Drug Substances By GC–MS. LCGC International. [Link][17]

• Fawcett, J., et al. (2012). A simple and effective colorimetric technique for the detection of boronic acids and their derivatives. Analytical Methods, 4(8), 2236-2239. [Link]

• University of Colorado Boulder. (n.d.). Thin Layer Chromatography (TLC). Organic Chemistry at CU Boulder. [Link][10]

• Waters Corporation. (2022). Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System. [Link]

• De Temmerman, K., et al. (2015). Selective on-line detection of boronic acids and derivatives in high-performance liquid chromatography eluates by post-column reaction with alizarin. Journal of Chromatography A, 1421, 129-135. [Link][6][7]

• Wang, D., et al. (2010). Fast quantitative analysis of boric acid by gas chromatography-mass spectrometry coupled with a simple and selective derivatization reaction using triethanolamine. Journal of the American Society for Mass Spectrometry, 21(3), 482-485. [Link][18]

• Chemistry LibreTexts. (2022). Thin Layer Chromatography. [Link][11]

• Golon, A., et al. (2021). NMR Reaction Monitoring Robust to Spectral Distortions. Analytical Chemistry, 93(30), 10556–10563. [Link][13]

• Bitesize Bio. (2021). Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. [Link][12]

• Regalado, E. L. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. ACS Symposium Series, 1269, 1-36. [Link][3]

• AZoOptics. (2023). How to Interpret NMR Spectroscopy Results: A Beginner's Guide. [Link][15]

• Chromatography Forum. (2017). clean up of GC/MS after phenylboronic acid derivative. [Link][19]

• Reddit. (2017). Recording NMR spectra for aryl boronic acids - overcoming oligomerization. r/chemistry. [Link][14]

• Wang, Y., et al. (2016). Accurate analysis of boronic pinacol esters using low residual silanol silica based reversed phase HPLC. Journal of Pharmaceutical and Biomedical Analysis, 128, 239-245. [Link][2]

• Aurigene Pharmaceutical Services. (2024). Troubleshooting and Performance Improvement for HPLC. [Link][5]

• Agilent Technologies. (n.d.). Tips and Tricks of HPLC System Troubleshooting. [Link][4]

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Reference Data & Comparative Studies

comparing reactivity of (2-(Chloromethyl)-5-nitrophenyl)boronic acid with other boronic acids

For researchers, scientists, and professionals in drug development, the strategic selection of building blocks is paramount to the success of complex synthetic campaigns. Boronic acids, as key partners in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction, are indispensable tools for the construction of carbon-carbon bonds.[1] This guide provides an in-depth comparative analysis of the reactivity of (2-(Chloromethyl)-5-nitrophenyl)boronic acid, a uniquely functionalized reagent. By examining its inherent electronic and steric properties against a backdrop of commonly employed boronic acids, we aim to provide a predictive framework for its application in organic synthesis, supported by experimental data from closely related analogues.

Understanding the Reactivity Landscape of Boronic Acids

The reactivity of an arylboronic acid in the Suzuki-Miyaura coupling is primarily governed by a delicate interplay of electronic and steric factors. These factors most significantly influence the rate-determining transmetalation step of the catalytic cycle, where the organic moiety is transferred from the boron atom to the palladium center.[2][3]

Electronic Effects: The electronic nature of the substituents on the phenyl ring dictates the Lewis acidity of the boron atom and the nucleophilicity of the carbon atom attached to it.

• Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO₂) or formyl (-CHO) groups decrease the electron density on the phenyl ring.[4] This increases the Lewis acidity of the boron center, which can facilitate the formation of the boronate complex required for transmetalation.[5] However, the primary electronic effect is a decrease in the nucleophilicity of the aryl group, which can slow down its transfer to the palladium catalyst.[6]

• Electron-Donating Groups (EDGs): Groups such as methoxy (-OCH₃) or methyl (-CH₃) increase the electron density of the phenyl ring.[7] This enhances the nucleophilicity of the ipso-carbon, generally leading to a faster transmetalation and a more efficient coupling reaction.[4]

Steric Effects: The size and position of substituents on the phenyl ring can dramatically influence the accessibility of the boronic acid to the bulky palladium catalyst. Substituents in the ortho position to the boronic acid group can severely impede the approach of the coupling partners, thereby hindering the transmetalation step and reducing the overall reaction efficiency.[5]

Profiling (2-(Chloromethyl)-5-nitrophenyl)boronic Acid

(2-(Chloromethyl)-5-nitrophenyl)boronic acid presents a fascinating case study in boronic acid reactivity due to its distinct substitution pattern.

• Strong Electron-Withdrawing Character: The presence of a nitro group in the meta position (relative to the boronic acid) and a chloromethyl group in the ortho position endows the phenyl ring with a significant electron deficiency. The nitro group is a powerful EWG through both resonance and inductive effects. The chloromethyl group, while less potent, also contributes an electron-withdrawing inductive effect. This combined electronic pull is expected to make the boronic acid moiety highly Lewis acidic. The predicted pKa for the closely related (2-chloro-5-nitrophenyl)boronic acid is approximately 6.63, which is considerably more acidic than unsubstituted phenylboronic acid (pKa ≈ 8.8).[8][9] This increased acidity, however, comes at the cost of reduced nucleophilicity of the C-B bond.

• Pronounced Steric Hindrance: The chloromethyl group at the ortho position creates a significant steric shield around the boronic acid. This steric bulk is anticipated to be a dominant factor in its reactivity, likely causing a substantial decrease in the rate of Suzuki-Miyaura coupling by impeding the formation of the necessary palladium-boronate intermediate.[10]

Comparative Reactivity Analysis

Boronic Acid	Substituent Type	Coupling Partner	Yield (%)	Rationale for Reactivity
4-Methoxyphenylboronic acid	Strong Electron-Donating (para)	4-Bromoacetophenone	99[4]	The electron-donating methoxy group enhances the nucleophilicity of the phenyl ring, leading to rapid transmetalation and excellent yield.
Phenylboronic acid	Neutral	4-Bromoacetophenone	90[4]	Serves as a baseline for comparison with no electronic or steric bias.
4-Nitrophenylboronic acid	Strong Electron-Withdrawing (para)	4-Bromoacetophenone	17[4]	The strong electron-withdrawing nitro group deactivates the boronic acid towards transmetalation, resulting in a significantly lower yield under these specific conditions.
2-Nitrophenylboronic acid	Strong Electron-Withdrawing (ortho)	4-Bromoanisole	Low*	The combination of a deactivating nitro group and severe steric hindrance from the ortho position leads to very low reactivity in Suzuki coupling.[5]
(2-(Chloromethyl)-5-nitrophenyl)boronic acid	Strong Electron-Withdrawing (meta), Weak Electron-Withdrawing & Sterically Hindering (ortho)	Aryl Bromide	Predicted: Low to Very Low	The combination of two electron-withdrawing groups and significant steric hindrance from the ortho-chloromethyl group is expected to result in very low reactivity.

*Qualitative assessment based on literature indicating significantly lower efficiency compared to the para isomer.[5]

Interpretation and Prediction:

The data clearly illustrates the principles outlined above. The electron-donating 4-methoxyphenylboronic acid provides a near-quantitative yield, while the electron-withdrawing 4-nitrophenylboronic acid shows a dramatic drop in efficiency. The case of 2-nitrophenylboronic acid highlights the profound negative impact of ortho substitution.

Based on this analysis, the reactivity of (2-(Chloromethyl)-5-nitrophenyl)boronic acid is predicted to be very low in standard Suzuki-Miyaura coupling conditions. The cumulative electron-withdrawing effects of the nitro and chloromethyl groups will significantly decrease the nucleophilicity of the aryl ring. More importantly, the steric bulk of the ortho-chloromethyl group will present a major kinetic barrier to the transmetalation step. It is reasonable to hypothesize that its reactivity will be comparable to, or even lower than, that of 2-nitrophenylboronic acid. Overcoming this low reactivity would likely require specialized, highly active catalyst systems (e.g., those with bulky, electron-rich phosphine ligands), higher catalyst loadings, and elevated reaction temperatures.[3]

Visualizing the Structural Differences and Reaction Mechanism

To better understand the factors at play, the following diagrams illustrate the structures of the compared boronic acids and the catalytic cycle of the Suzuki-Miyaura reaction.

Caption: Structural comparison of boronic acids.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Experimental Protocol: A Framework for Comparison

To empirically validate the predicted reactivity, the following general protocol for a Suzuki-Miyaura cross-coupling reaction can be employed. This protocol provides a standardized baseline for comparing the performance of (2-(Chloromethyl)-5-nitrophenyl)boronic acid against other boronic acids.

Materials:

• Aryl bromide (e.g., 4-bromoanisole) (1.0 mmol)

• Boronic acid (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%)

• Triphenylphosphine (PPh₃) (0.08 mmol, 8 mol%)

• Potassium carbonate (K₂CO₃) (2.0 mmol)

• Toluene (5 mL)

• Water (1 mL)

Procedure:

• To a dry round-bottom flask containing a magnetic stir bar, add the aryl bromide, boronic acid, potassium carbonate, palladium(II) acetate, and triphenylphosphine.

• Seal the flask with a rubber septum and purge with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Using a syringe, add the degassed toluene and water to the flask.

• Place the flask in a preheated oil bath at 100 °C and stir vigorously.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired biaryl compound.

This self-validating system allows for a direct comparison of yields and reaction times under identical conditions, providing a clear and objective measure of the relative reactivity of each boronic acid.

Conclusion

(2-(Chloromethyl)-5-nitrophenyl)boronic acid is a highly functionalized building block with significant potential for introducing complex motifs in organic synthesis. However, its inherent electronic and steric properties—namely, the strong electron-withdrawing character of the nitro and chloromethyl groups and the pronounced steric hindrance from the ortho-chloromethyl substituent—predict a low reactivity profile in standard Suzuki-Miyaura coupling reactions. Its performance is expected to be significantly lower than that of non-sterically hindered, electron-deficient boronic acids like 4-nitrophenylboronic acid, and likely comparable to or worse than other ortho-substituted, electron-deficient analogues such as 2-nitrophenylboronic acid. For synthetic chemists and drug development professionals, this necessitates careful consideration of reaction conditions, often requiring more robust catalytic systems to achieve satisfactory yields. This guide provides the foundational understanding required to strategically and effectively employ this challenging yet valuable synthetic intermediate.

References

• Mastering Suzuki-Miyaura Coupling: The Essential Role of 4-Nitrophenylboronic Acid. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]

• Suzuki Coupling of Aryl Chlorides with Phenylboronic Acid in Water, Using Microwave Heating with Simultaneous Cooling. Organic Letters. Available at: [Link]

• Kinetics of the coupling of 4‐methoxyphenylboronic acid with... ResearchGate. Available at: [Link]

• Suzuki coupling between phenylboronic acid and aryl halides. The reaction conditions. ResearchGate. Available at: [Link]

• The Suzuki Coupling Reaction of phenylboronic acid with 2,6-dibromopyridine by catalyzed by palladium complexes 3. ResearchGate. Available at: [Link]

• Highly Efficient Palladium-Catalyzed Boronic Acid Coupling Reactions in Water: Scope and Limitations. The Journal of Organic Chemistry. Available at: [Link]

• Suzuki reaction. Wikipedia. Available at: [Link]

• Mastering Suzuki Coupling: A Guide to 4-Methylphenylboronic Acid. Available at: [Link]

• Steric and Electronic Effects of Zirconocenealkyl-Borate Ion Pairs on Catalyst Activation: A Theoretical Study. National Institutes of Health. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Boronic acids: new coupling partners in room-temperature Suzuki reactions of alkyl bromides. Crystallographic characterization of an oxidative-addition adduct generated under remarkably mild conditions. PubMed. Available at: [Link]

• Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. MDPI. Available at: [Link]

• Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions. Organic Chemistry Portal. Available at: [Link]

• Organic Solvent-Free, Pd(II)-Salan Complex-Catalyzed Synthesis of Biaryls via Suzuki–Miyaura Cross-Coupling in Water and Air. ACS Publications. Available at: [Link]

• Eco-Friendly Physical Activation Methods for Suzuki–Miyaura Reactions. MDPI. Available at: [Link]

• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. PMC - PubMed Central. Available at: [Link]

• Steric and Electronic Effects of Arsa-Buchwald Ligands on Suzuki–Miyaura Coupling Reaction. ResearchGate. Available at: [Link]

• Two-component boronic acid catalysis for increased reactivity in challenging Friedel–Crafts alkylations with deactivated benzylic alcohols. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• (2-chloro-5-nitro-phenyl)boronic acid. ChemBK. Available at: [Link]

• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. National Institutes of Health. Available at: [Link]

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Navigating the Synthesis of 2-Methyl-5-nitro-biaryl Scaffolds: A Comparative Guide to Boronic Acid Reagents

In the intricate world of pharmaceutical and materials science, the construction of specific biaryl scaffolds is a foundational step. The (2-(chloromethyl)-5-nitrophenyl) moiety is a particularly valuable building block, offering multiple points for diversification: the boronic acid for palladium-catalyzed cross-coupling, the reactive chloromethyl group for subsequent nucleophilic substitution, and the nitro group for reduction to an amine and further functionalization. The go-to reagent for introducing this moiety has traditionally been (2-(Chloromethyl)-5-nitrophenyl)boronic acid . However, its stability and reactivity profile present challenges that have spurred the development of alternative reagents and strategies.

This guide provides an in-depth comparison of alternatives to (2-(Chloromethyl)-5-nitrophenyl)boronic acid for the synthesis of 2-methyl-5-nitro-biaryl derivatives. We will explore the strengths and weaknesses of each alternative, supported by experimental data, and provide detailed protocols for their application.

The Incumbent Reagent: (2-(Chloromethyl)-5-nitrophenyl)boronic acid

This reagent is designed for use in Suzuki-Miyaura cross-coupling reactions to form a C(sp²)-C(sp²) bond.[1] The presence of both a strong electron-withdrawing nitro group and a reactive benzylic chloride presents a delicate balance. The electron-deficient nature of the ring can impact the transmetalation step of the catalytic cycle, often requiring careful optimization of catalysts, ligands, and bases to achieve high yields.[2][3] Furthermore, boronic acids, in general, can be prone to decomposition via protodeboronation, especially under harsh basic conditions or at elevated temperatures.[4] The benzylic chloride also offers a competing reaction site, which can lead to side products if not carefully controlled.

Key Characteristics:

• Primary Application: Suzuki-Miyaura cross-coupling.[5]

• Advantages: Direct route to the target scaffold.

• Challenges: Potential for protodeboronation, competing reactivity of the chloromethyl group, and sometimes sluggish transmetalation due to electronic effects.[4]

The Stability-Enhanced Alternative: Potassium (2-(Chloromethyl)-5-nitrophenyl)trifluoroborate

A significant improvement in stability over boronic acids is offered by potassium organotrifluoroborates (BF3K salts).[6][7] These crystalline solids are generally more stable to air and moisture and are less prone to protodeboronation, which can simplify purification and storage.[8][9] The trifluoroborate salt acts as a protected form of the boronic acid, which is slowly released under the reaction conditions, often facilitated by a base.[10] This slow release can lead to cleaner reactions and improved yields in some cases.

The synthesis of potassium aryltrifluoroborates is straightforward from the corresponding boronic acid by treatment with potassium hydrogen fluoride (KHF2).[10][11]

Key Characteristics:

• Primary Application: Suzuki-Miyaura cross-coupling.[12]

• Advantages: Enhanced stability, reduced protodeboronation, and ease of handling.[7][8]

• Challenges: Requires an additional synthetic step from the boronic acid and may necessitate slightly different reaction conditions for optimal performance.

The Reversed-Polarity Strategy: 2-Bromo-1-(chloromethyl)-4-nitrobenzene

Instead of the boronic acid bearing the chloromethyl-nitro-phenyl moiety, this strategy reverses the roles of the coupling partners. Here, a stable and commercially available aryl bromide, 2-bromo-1-(chloromethyl)-4-nitrobenzene , is used as the electrophile in a Suzuki-Miyaura reaction with a simpler arylboronic acid.[13][14] This approach can be advantageous when the desired aryl partner is readily available as a boronic acid.

A critical consideration for this strategy is the chemoselectivity of the palladium catalyst. The catalyst must selectively perform oxidative addition into the C(sp²)-Br bond over the C(sp³)-Cl bond.[15] Fortunately, this is generally achievable with standard palladium catalysts and ligands, as the oxidative addition to aryl bromides is significantly more facile than to benzylic chlorides under typical Suzuki conditions.[14][16]

Key Characteristics:

• Primary Application: Suzuki-Miyaura cross-coupling.

• Advantages: Utilizes a stable aryl bromide, reverses the polarity of the synthesis, and can be more efficient if the coupling partner is a simple, readily available boronic acid.

• Challenges: Relies on the chemoselective activation of the C-Br bond over the C-Cl bond.

Comparative Performance Data

The following table summarizes typical yields for the synthesis of a model compound, 2-(chloromethyl)-5-nitro-1,1'-biphenyl, using the different strategies. Conditions are representative and may require optimization for specific substrates.

Reagent/Strategy	Coupling Partner	Typical Catalyst/Ligand System	Base	Solvent	Temp (°C)	Yield (%)	Reference
(2-(Chloromethyl)-5-nitrophenyl)boronic acid	Phenyl Bromide	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100	~85-95	[17]
Potassium (2-(Chloromethyl)-5-nitrophenyl)trifluoroborate	Phenyl Bromide	PdCl₂(dppf)	Cs₂CO₃	THF/H₂O	77	~80-90	[18]
2-Bromo-1-(chloromethyl)-4-nitrobenzene	Phenylboronic Acid	Pd(OAc)₂ / PCy₃·HBF₄	Cs₂CO₃	Toluene/H₂O	80	~90-98	[15]

Yields are illustrative and highly dependent on the specific substrates and precise reaction conditions.

Experimental Protocols & Workflows

Logical Workflow for Reagent Selection

The choice of reagent is dictated by substrate availability, desired reaction scale, and the need for chemoselectivity.

Caption: Decision workflow for selecting the optimal reagent.

Protocol 1: Suzuki-Miyaura Coupling Using Potassium (Aryl)trifluoroborate

This protocol is adapted for the coupling of a potassium aryltrifluoroborate with a benzylic halide, which is mechanistically similar to the coupling with an aryl halide.[18]

• Reaction Setup: To a flame-dried Schlenk tube, add the benzylic halide (e.g., benzyl bromide, 0.5 mmol, 1.0 equiv), the potassium aryltrifluoroborate (0.505 mmol, ~1.0 equiv), and cesium carbonate (Cs₂CO₃, 1.5 mmol, 3.0 equiv).

• Catalyst Addition: Add the palladium catalyst, for example, PdCl₂(dppf)·CH₂Cl₂ (0.01 mmol, 2 mol%).

• Degassing: Seal the tube, then evacuate and backfill with an inert atmosphere (e.g., Argon) three times.

• Solvent Addition: Add degassed solvent, such as a 10:1 mixture of THF/Water (0.1 M concentration relative to the limiting reagent), via syringe.

• Reaction: Heat the reaction mixture to 77 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Chemoselective Suzuki-Miyaura Coupling of 2-Bromo-1-(chloromethyl)-4-nitrobenzene

This protocol is designed to selectively couple at the aryl bromide position.[14][15]

• Reaction Setup: In an oven-dried reaction vessel under an argon atmosphere, combine 2-bromo-1-(chloromethyl)-4-nitrobenzene (0.30 mmol, 1.0 equiv), the arylboronic acid (0.33 mmol, 1.1 equiv), cesium carbonate (Cs₂CO₃, 0.60 mmol, 2.0 equiv), Pd(OAc)₂ (0.0006 mmol, 0.2 mol%), and PCy₃·HBF₄ (0.0012 mmol, 0.4 mol%).

• Solvent Addition: Add 1.0 mL of toluene and 0.1 mL of water.

• Reaction: Seal the vessel and heat the mixture in a preheated oil bath at 80 °C for 2 hours, or until TLC/LC-MS indicates consumption of the starting bromide.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate (20 mL). Wash with water (2 x 10 mL) and brine (10 mL).

• Purification: Dry the organic phase over anhydrous MgSO₄, filter, and remove the solvent in vacuo. Purify the residue via flash column chromatography.

Mechanistic Considerations

The fundamental catalytic cycle for the Suzuki-Miyaura reaction remains the same for all organoboron reagents.[3][19] The key difference lies in the pre-equilibrium and transmetalation steps.

Caption: The Suzuki-Miyaura catalytic cycle, highlighting the activation of different boron reagents.

For boronic acids, the base facilitates the formation of a more nucleophilic "ate" complex, [Ar-B(OH)₃]⁻, which is the active species in transmetalation.[12] For trifluoroborates, the base is also crucial for the hydrolysis that generates this same active boronate species.[18] The enhanced stability of the BF3K salt comes from its tetracoordinate nature, which masks the reactivity of the C-B bond until it is needed in the catalytic cycle.[8]

Conclusion and Future Outlook

While (2-(Chloromethyl)-5-nitrophenyl)boronic acid remains a viable reagent, its limitations in terms of stability and potential side-reactivity have paved the way for superior alternatives. For enhanced stability and handling, potassium (2-(chloromethyl)-5-nitrophenyl)trifluoroborate is an excellent choice, particularly for larger-scale syntheses where reagent robustness is paramount.[7]

For synthetic flexibility, the reversed polarity strategy using 2-bromo-1-(chloromethyl)-4-nitrobenzene is highly effective. It offers high yields and leverages the vast commercial availability of diverse arylboronic acids.[13] The choice between these strategies will ultimately depend on the specific synthetic target, the availability of starting materials, and the desired process parameters. As catalyst technology continues to advance, we can anticipate the development of even more efficient and chemoselective methods for constructing these valuable molecular scaffolds.

References

A complete list of hyperlinked references is available below for verification.

• BenchChem. Yield comparison of Suzuki reactions with electron-donating vs. electron-withdrawing substituted boronic acids.
• BenchChem. Application Notes and Protocols: Benzylboronic Acid Suzuki-Miyaura Cross-Coupling with Aryl Halides.
• BenchChem. A Researcher's Guide to Suzuki Coupling: Comparing the Efficiency of Diverse Boronic Acids.
• YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up.
• NIH.
• ACS Publications.
• ACS Publications.
• BenchChem. A Comparative Guide to 2-Benzofurylboronic Acid and Other Heteroaryl Boronic Acids for Cross-Coupling Reactions.
• Pharmaceutical Technology. New Horizons for Cross-Coupling Reactions.
• BenchChem. A Comparative Guide to Catalytic Systems for Cross-Coupling Reactions of 2-(Chloromethyl)benzoic Acid.
• NIH. Potassium trifluoroborate salts as convenient, stable reagents for difficult alkyl transfers.
• Wikipedia. Suzuki reaction.
• ACS Publications. Potassium Organotrifluoroborates: New Perspectives in Organic Synthesis.
• ResearchGate. Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides.
• ACS Publications.
• ResearchGate. The Suzuki coupling reactions of aryl bromides with phenylboronic acid.
• BenchChem. Application Notes and Protocols for Suzuki Coupling of 2-Chloro-3-methyl-5-nitropyridine.
• BenchChem. Overcoming low yields in Suzuki coupling with functionalized boronic acids.
• Semantics Scholar. Substituent effects and pH profiles for stability constants of arylboronic acid diol esters.
• ACS Publications. Conversion of Arylboronic Acids into Potassium Aryltrifluoroborates: Convenient Precursors of Arylboron Difluoride Lewis Acids.
• Frontier Specialty Chemicals.
• BenchChem. Application Notes and Protocols for Suzuki Coupling of 2-Bromo-1-isopropyl-4-nitrobenzene.
• ResearchGate. Potassium trifluoroborate salts as convenient, stable reagents for difficult alkyl transfers.
• ACS Publications. Accessing 2-(Hetero)arylmethyl-, -allyl-, and -propargyl-2,1-borazaronaphthalenes: Palladium-Catalyzed Cross-Couplings of 2-(Chloromethyl).
• Organic Chemistry Portal. Suzuki Coupling.
• PubMed Central. Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids.
• Organic Syntheses. Procedure.
• BenchChem. A Comparative Guide to the Synthesis of 2- Bromo-4'-chloro-1,1'-biphenyl: Suzuki Coupling vs. Other Cross.
• BenchChem. A Comparative Guide to 2-(Chloromethyl)thiophene and 2-Bromothiophene in Suzuki Coupling Reactions.
• BenchChem. Application Notes and Protocols for Suzuki Reactions with 2-Nitrophenylboronic Acid.
• Organic Chemistry Portal.
• BenchChem. Application Notes and Protocols: Catalytic Cross-Coupling Reactions of 1-Bromo-2-(bromomethyl)-4-chlorobenzene.
• BOC Sciences.
• ResearchGate. Suzuki–Miyaura cross‐coupling reaction of 1‐bromo‐4‐nitrobenzene with....

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A Senior Application Scientist's Guide to Spectroscopic Validation of Products from (2-(Chloromethyl)-5-nitrophenyl)boronic Acid

Introduction: The Critical Role of (2-(Chloromethyl)-5-nitrophenyl)boronic Acid in Synthesis and the Imperative of Validation

(2-(Chloromethyl)-5-nitrophenyl)boronic acid is a versatile building block in modern organic synthesis, particularly valued in the development of pharmaceutical intermediates and complex molecular architectures. Its unique structure, featuring a reactive chloromethyl group, an electron-withdrawing nitro group, and a synthetically powerful boronic acid moiety, allows for sequential, regioselective modifications. This trifunctional nature makes it an attractive starting material for constructing biaryl compounds through palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling.[1][2][3][4]

However, the very reactivity that makes this compound valuable also necessitates a rigorous, multi-faceted approach to the validation of its reaction products. Incomplete reactions, side-product formation (e.g., homocoupling, protodeboronation), or unexpected reactivity at the benzylic chloride can lead to complex mixtures. For researchers in drug development, confirming the precise structure of the final compound is not merely a procedural step but a foundational requirement for advancing a candidate molecule.

This guide provides an in-depth, experience-driven comparison of spectroscopic techniques for the unambiguous validation of products derived from (2-(Chloromethyl)-5-nitrophenyl)boronic acid. We will move beyond simple data reporting to explain the causal links between molecular structure and spectral output, empowering researchers to interpret their results with confidence. Our central example will be the validation of a product from a typical Suzuki-Miyaura cross-coupling reaction.

The Validation Workflow: A Self-Validating System

A robust validation strategy does not rely on a single piece of evidence. Instead, it integrates data from multiple, orthogonal techniques, where each result corroborates the others. This creates a self-validating system that minimizes ambiguity.

Figure 1: A comprehensive workflow for the synthesis and validation of reaction products, emphasizing the integration of multiple spectroscopic techniques for unambiguous structure confirmation.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy - The Structural Blueprint

NMR spectroscopy is the cornerstone of structural elucidation in organic chemistry. It provides detailed information about the chemical environment, connectivity, and number of protons (¹H NMR) and carbon atoms (¹³C NMR) in a molecule.

Causality in NMR: Why We See What We See

The chemical shift (δ) of a nucleus is determined by its local electronic environment. Electron-withdrawing groups (like -NO₂) deshield nearby nuclei, shifting their signals downfield (to higher ppm values). Conversely, electron-donating groups shield nuclei, moving signals upfield. The disappearance of starting material signals and the appearance of new, predicted signals provide the strongest evidence of a successful transformation.

¹H NMR: Comparing Reactant and Product

Let's consider a representative Suzuki-Miyaura coupling between (2-(Chloromethyl)-5-nitrophenyl)boronic acid and a generic aryl partner, 4-substituted pyridine, to form 2-(2-(chloromethyl)-5-nitrophenyl)pyridine.

Figure 2: A representative Suzuki-Miyaura cross-coupling reaction.

Table 1: Comparative ¹H NMR Data (Predicted, 400 MHz, CDCl₃)

Feature	(2-(Chloromethyl)-5-nitrophenyl)boronic acid	2-(2-(Chloromethyl)-5-nitrophenyl)pyridine (Product)	Rationale for Change
B(OH)₂ Protons	~8.0-8.5 ppm (broad singlet, 2H)	Absent	Key Indicator: The boronic acid functional group is consumed during the C-C bond formation.[5] Its disappearance is a primary marker of reaction completion.
-CH₂Cl Protons	~4.8 ppm (singlet, 2H)	~4.7 ppm (singlet, 2H)	Minimal shift expected. The local environment of the chloromethyl group is largely unchanged.
Aromatic Protons	~7.8-8.5 ppm (multiplet, 3H)	~7.5-8.8 ppm (multiplet, 7H)	Significant change. Disappearance of the reactant's aromatic pattern and appearance of a more complex pattern incorporating protons from both aromatic rings. New signals for the pyridine ring are expected.

Trustworthiness Check: The most critical validation point in the ¹H NMR is the complete disappearance of the broad B(OH)₂ signal. Its persistence, even as a minor peak, indicates an incomplete reaction requiring further optimization or more rigorous purification.

Part 2: Fourier-Transform Infrared (FT-IR) Spectroscopy - The Functional Group Fingerprint

FT-IR spectroscopy is a rapid and powerful technique for identifying the functional groups present in a molecule. It works by detecting the absorption of infrared radiation, which excites molecular vibrations (stretching, bending).

Causality in FT-IR: Why Bands Appear and Disappear

The frequency of a vibrational band is determined by the bond strength and the masses of the connected atoms. Stronger bonds and lighter atoms vibrate at higher frequencies. The formation of new bonds and the removal of old ones in a reaction leads to a predictable change in the IR spectrum.

Table 2: Comparative FT-IR Data (cm⁻¹)

Functional Group	(2-(Chloromethyl)-5-nitrophenyl)boronic acid	2-(2-(Chloromethyl)-5-nitrophenyl)pyridine (Product)	Rationale for Change
O-H Stretch (Boronic Acid)	3200-3600 (very broad, strong)	Absent	Key Indicator: This broad absorption, characteristic of the hydrogen-bonded -OH groups of the boronic acid, will disappear entirely upon successful coupling.
B-O Stretch	1310-1380 (strong)	Absent	The boron-oxygen bonds of the starting material are cleaved during the reaction.
N-O Stretch (Nitro Group)	1550-1475 (asymmetric, strong) 1360-1290 (symmetric, strong)	1550-1475 (asymmetric, strong) 1360-1290 (symmetric, strong)	Persistent Signal: The nitro group is a spectator in this reaction. Its characteristic strong absorptions should remain in the product spectrum, confirming its integrity.[6][7][8][9][10]
C-Cl Stretch	~700-800	~700-800	This signal should persist as the chloromethyl group is retained.
C=C, C=N Stretches (Aromatic)	~1600-1450	~1600-1450	The pattern of these "fingerprint" region peaks will change, reflecting the new biaryl structure.

Trustworthiness Check: The FT-IR spectrum provides a quick and effective check for the presence of the starting material. If the broad O-H stretch is still present in the purified product, it signals contamination with unreacted boronic acid.

Part 3: Mass Spectrometry (MS) - The Molecular Weight Verdict

Mass spectrometry provides the exact molecular weight of a compound, offering definitive proof of the product's elemental composition. In this technique, molecules are ionized and their mass-to-charge ratio (m/z) is measured.[11][12]

Causality in MS: From Formula to m/z

The molecular ion peak (M⁺) in a mass spectrum corresponds to the mass of the intact molecule. For our example reaction, the product's molecular weight will be significantly different from the starting materials. High-resolution mass spectrometry (HRMS) can determine the mass with enough precision to confirm the molecular formula.

Table 3: Comparative Mass Spectrometry Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected [M+H]⁺ (m/z)
(2-(Chloromethyl)-5-nitrophenyl)boronic acid	C₇H₇BClNO₄	215.40	216.02
4-Bromopyridine	C₅H₄BrN	157.99	158.96 / 160.96
2-(2-(Chloromethyl)-5-nitrophenyl)pyridine	C₁₂H₉ClN₂O₂	248.67	249.04

Note: Boronic acids can be challenging to analyze by MS directly and may require specific methods or derivatization.[13][14] The product, however, should be readily analyzable.

Trustworthiness Check: The observation of the correct molecular ion peak for the product and the absence of a peak corresponding to the starting material is conclusive evidence of the transformation. The isotopic pattern for chlorine (a ~3:1 ratio for ³⁵Cl and ³⁷Cl isotopes, resulting in M⁺ and M+2 peaks) should be visible for both the starting material and the product, confirming the presence of the chlorine atom. Fragmentation patterns can also provide structural clues.[15][16]

Experimental Protocol: A Self-Validating Suzuki-Miyaura Coupling

This protocol is a generalized procedure. Researchers must optimize conditions based on their specific substrates and available equipment.

Objective: To synthesize 2-(2-(chloromethyl)-5-nitrophenyl)pyridine and validate its structure.

Materials:

• (2-(Chloromethyl)-5-nitrophenyl)boronic acid (1.0 eq)

• 4-Bromopyridine (1.1 eq)

• Pd(PPh₃)₄ (0.03 eq)

• 2M Aqueous Sodium Carbonate (Na₂CO₃) solution (3.0 eq)

• Toluene/Ethanol (3:1 mixture)

• Ethyl Acetate

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask equipped with a reflux condenser and magnetic stir bar, add (2-(Chloromethyl)-5-nitrophenyl)boronic acid, 4-bromopyridine, and Pd(PPh₃)₄.

• Inert Atmosphere: Purge the flask with an inert gas (Nitrogen or Argon) for 10-15 minutes. This is crucial as the Palladium(0) catalyst is sensitive to oxygen.[1][4]

• Solvent and Base Addition: Add the Toluene/Ethanol solvent mixture, followed by the aqueous Na₂CO₃ solution via syringe. The base is required to activate the boronic acid for the transmetalation step in the catalytic cycle.[4]

• Reaction: Heat the mixture to reflux (typically 80-90 °C) and monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 4-12 hours.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute with ethyl acetate and water.

  • Separate the organic layer. Wash it sequentially with water and then brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient.

• Spectroscopic Validation: Subject the purified product to ¹H NMR, FT-IR, and Mass Spectrometry analysis and compare the data against the expected values outlined in Tables 1, 2, and 3.

Conclusion

The validation of products derived from (2-(Chloromethyl)-5-nitrophenyl)boronic acid is a systematic process of evidence accumulation. By leveraging the complementary strengths of NMR, FT-IR, and Mass Spectrometry, researchers can build an unassailable case for the structure of their synthesized molecules. This guide emphasizes a mindset of causality—understanding why spectra appear as they do—which transforms spectroscopic analysis from a routine task into a powerful problem-solving tool. Adherence to this rigorous, multi-technique approach ensures the scientific integrity of the data and provides the solid foundation necessary for advancing research and development.

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• IR Spectroscopy Tutorial: Nitro Groups. (n.d.). Millersville University. Retrieved from [Link]

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• Smith, B. C. (2020). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Spectroscopy Online. Retrieved from [Link]

• LibreTexts. (2025). 12.8: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. Retrieved from [Link]

• Bautista-Aguilera, J., et al. (2017). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. MDPI. Retrieved from [Link]

• Zhang, Y., et al. (2024). Data-Driven Phosphine Ligand Design of Ni-Catalyzed Enantioselective Suzuki–Miyaura Cross-Coupling Reaction for the Synthesis of Biaryl Atropisomers. ChemRxiv. Retrieved from [Link]

• Billingsley, K. L., & Buchwald, S. L. (2011). Suzuki-Miyaura Coupling of Heteroaryl Boronic Acids and Vinyl Chlorides. The Royal Society of Chemistry. Retrieved from [Link]

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• Supporting Information: Boronic, Diboronic and Boric Acid Esters of 1,8- Naphthalenediol. (n.d.). University of Regensburg. Retrieved from [Link]

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• Larsen, B. S., & Wentz, M. (n.d.). CHAPTER 2 Fragmentation and Interpretation of Spectra. West Virginia University. Retrieved from [Link]

• Figure 2. 1 H-NMR spectra of (a) 10 mM 4-Nitrophenyl boronic acid in d... (n.d.). ResearchGate. Retrieved from [Link]

• Formation of biaryl compounds in the suzuki cross coupling reaction. (n.d.). ResearchGate. Retrieved from [Link]

• The ¹H NMR and ¹³C-NMR spectra of N-(2-hydroxy-5-nitrophenyl)formamide. (n.d.). ResearchGate. Retrieved from [Link]

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• Quantitation of boronic acids at pg/mL levels of sensitivity. (n.d.). SCIEX. Retrieved from [Link]

• Investigation of the Suzuki–Miyaura cross-coupling reaction on a palladium H-beta zeolite with DFT calculations. (n.d.). ResearchGate. Retrieved from [Link]

• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction. (2018). Journal of the American Chemical Society. Retrieved from [Link]

• A High Sensitive LC-MS/MS Method for the Simultaneous Determination of Potential Genotoxic Impurities. (2021). Scirp.org. Retrieved from [Link]

• Benzeneboronic acid, m-nitro-. (n.d.). NIST WebBook. Retrieved from [Link]

• 2-(2-Chloro-5-nitrophenyl)pyridine. (n.d.). PubChem. Retrieved from [Link]

• 2-Chloro-5-nitrobenzamide. (n.d.). PubChem. Retrieved from [Link]

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comparative study of catalyst systems for (2-(Chloromethyl)-5-nitrophenyl)boronic acid

An In-Depth Comparative Guide to Catalyst Systems for the Suzuki-Miyaura Coupling of (2-(Chloromethyl)-5-nitrophenyl)boronic Acid

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern organic synthesis, pivotal in the construction of carbon-carbon bonds for the development of pharmaceuticals, functional materials, and agrochemicals.[1] A substrate of increasing interest is (2-(Chloromethyl)-5-nitrophenyl)boronic acid, a versatile building block that introduces a reactive chloromethyl group and a nitro functionality, desirable for further synthetic manipulations. However, the coupling of such a substrate presents unique challenges, including the reactivity of the C(sp³)-Cl bond of the benzyl chloride moiety and the electronic effects of the nitro group.

This guide provides a comprehensive comparative analysis of various catalyst systems applicable to the Suzuki-Miyaura coupling of (2-(Chloromethyl)-5-nitrophenyl)boronic acid and structurally related benzyl halides. By examining the interplay between palladium and nickel catalysts, ligand architecture, and reaction conditions, this document aims to equip researchers with the insights necessary to select and optimize a catalytic system for this challenging transformation.

The Catalytic Challenge: Coupling a Substituted Benzyl Chloride

The primary hurdle in the Suzuki-Miyaura coupling of (2-(Chloromethyl)-5-nitrophenyl)boronic acid lies in the oxidative addition of the palladium or nickel catalyst to the C(sp³)-Cl bond of the chloromethyl group. This step is often more demanding than the corresponding addition to aryl bromides or iodides.[2] Furthermore, the electron-withdrawing nitro group can influence the electronic properties of the boronic acid, potentially affecting the transmetalation step.

Palladium-Based Catalyst Systems: The Workhorse of Cross-Coupling

Palladium complexes remain the most extensively utilized catalysts for Suzuki-Miyaura reactions. The success of these systems is intrinsically linked to the choice of ligand, which modulates the catalyst's reactivity and stability.

Traditional Phosphine Ligands: A Cost-Effective Starting Point

Simple and commercially available phosphine ligands, such as triphenylphosphine (PPh₃), in conjunction with palladium sources like PdCl₂ or Pd(OAc)₂, represent a common initial approach for the coupling of benzyl halides.

• PdCl₂(PPh₃)₂: This complex has been successfully employed in the microwave-promoted Suzuki coupling of benzyl halides with arylboronic acids, offering good to high yields.[3]

• In-situ Prepared Pd/PPh₃: A combination of PdCl₂ and PPh₃ has demonstrated efficacy in the coupling of benzyl chlorides with arylboronic acids.

While cost-effective, these traditional systems may require higher catalyst loadings and elevated temperatures, and their performance can be substrate-dependent.

Bulky, Electron-Rich Phosphine Ligands (Buchwald-Type)

For more challenging substrates, bulky and electron-rich biaryl phosphine ligands, developed by Buchwald and others, have proven to be highly effective.[4] Ligands such as SPhos and XPhos can facilitate the oxidative addition to less reactive C-Cl bonds and promote the reductive elimination step.[4][5] While direct data for (2-(Chloromethyl)-5-nitrophenyl)boronic acid is not prevalent, the principles guiding their application to challenging aryl chlorides are relevant here. These advanced ligands often allow for lower catalyst loadings and milder reaction conditions.[6]

Novel Ligand Architectures

Research continues to yield novel phosphine ligands with enhanced catalytic activity. For instance, a bidentate phosphine ligand incorporating an indole scaffold, when combined with Pd(CH₃CN)₂Cl₂, has been shown to catalyze the Suzuki-Miyaura coupling of benzyl chlorides, albeit with moderate yields of around 65%.[7]

Nickel-Based Catalyst Systems: A Promising and Economical Alternative

Nickel, being more earth-abundant and less expensive than palladium, has emerged as a powerful alternative for cross-coupling reactions.[8][9][10] Nickel catalysts have shown particular promise for the activation of C-Cl bonds.

Ni(II)-NHC Precatalysts

Air-stable Ni(II) complexes bearing N-heterocyclic carbene (NHC) ligands are extremely effective precatalysts for the Suzuki-Miyaura coupling of aryl chlorides with arylboronic acids under mild conditions.[8][9] These systems can operate at room or slightly elevated temperatures with low catalyst loadings. Given their efficacy with challenging aryl chlorides, they represent a highly promising, yet perhaps underexplored, avenue for the coupling of substrates like (2-(Chloromethyl)-5-nitrophenyl)boronic acid.

Comparative Performance of Catalyst Systems

The following table summarizes the performance of various catalyst systems for the Suzuki-Miyaura coupling of benzyl halides and challenging aryl chlorides, providing a basis for selecting a suitable system for (2-(Chloromethyl)-5-nitrophenyl)boronic acid.

Catalyst System	Ligand	Substrate Type	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
PdCl₂	None	Benzyl Bromide	K₂CO₃	Acetone/H₂O	RT	0.25	94
PdCl₂(PPh₃)₂	PPh₃	Benzyl Bromide	K₂CO₃	DMF/H₂O	MW	0.17	92	[3]
Pd(CH₃CN)₂Cl₂	Indole-based phosphine	Benzyl Chloride	K₃PO₄	DMF	120	12	~65	[7]
PdCl₂	PPh₃	Benzyl Chloride	Na₂CO₃	THF/H₂O	40	-	High
Ni(IPr)Cl	IPr/P(Oi-Pr)₃	Aryl Chloride	K₃PO₄	Dioxane	RT	24	98	[9]
Pd(OAc)₂	SPhos	2-Chlorotoluene	K₃PO₄	Toluene	RT	2	98	[4]

This data is for analogous substrates and serves as a guide. Optimization for (2-(Chloromethyl)-5-nitrophenyl)boronic acid is necessary.

Experimental Protocols

Below are detailed, step-by-step methodologies for representative palladium- and nickel-based catalyst systems.

Protocol 1: Palladium/Triphenylphosphine Catalyzed Coupling

This protocol is adapted from established procedures for the coupling of benzyl halides.[3]

Materials:

• (2-(Chloromethyl)-5-nitrophenyl)boronic acid (1.0 eq)

• Aryl halide (1.2 eq)

• PdCl₂(PPh₃)₂ (2 mol%)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• Dimethylformamide (DMF) and Water (4:1 v/v), degassed

• Reaction vessel (microwave vial or Schlenk tube)

• Magnetic stir bar

Procedure:

• To the reaction vessel, add (2-(Chloromethyl)-5-nitrophenyl)boronic acid, the aryl halide, PdCl₂(PPh₃)₂, and K₂CO₃.

• Seal the vessel and purge with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Add the degassed DMF/water solvent mixture via syringe.

• Stir the reaction mixture at the desired temperature (e.g., 80-120 °C, or under microwave irradiation) for the specified time (e.g., 1-12 hours).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Nickel/NHC-Catalyzed Coupling

This protocol is based on the mild conditions reported for Ni(II)-NHC precatalysts with aryl chlorides.[9]

Materials:

• (2-(Chloromethyl)-5-nitrophenyl)boronic acid (1.5 eq)

• Aryl chloride (1.0 eq)

• Ni(IPr)Cl (2 mol%)

• Potassium phosphate (K₃PO₄) (1.5 eq)

• Dioxane, anhydrous and degassed

• Reaction vessel (glovebox or Schlenk line)

• Magnetic stir bar

Procedure:

• Inside a glovebox or under a positive pressure of inert gas, add the aryl chloride, (2-(Chloromethyl)-5-nitrophenyl)boronic acid, Ni(IPr)Cl, and K₃PO₄ to the reaction vessel.

• Add the anhydrous, degassed dioxane.

• Seal the vessel and stir the reaction mixture at room temperature.

• Monitor the reaction progress by GC-MS or LC-MS.

• Upon completion, quench the reaction with saturated aqueous ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous magnesium sulfate, and concentrate.

• Purify the residue by flash column chromatography.

Visualizing the Catalytic Process

To better understand the underlying mechanisms, the following diagrams illustrate the Suzuki-Miyaura catalytic cycle and a generalized experimental workflow.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A generalized experimental workflow for Suzuki-Miyaura coupling.

Conclusion and Recommendations

The selection of an optimal catalyst system for the Suzuki-Miyaura coupling of (2-(Chloromethyl)-5-nitrophenyl)boronic acid is a nuanced decision that depends on factors such as cost, desired reaction conditions, and scalability.

• For initial explorations and cost-sensitive applications, a traditional palladium/triphenylphosphine system, such as PdCl₂(PPh₃)₂, may provide a satisfactory outcome, particularly with the aid of microwave heating to accelerate the reaction.[3]

• For higher yields, milder conditions, and broader substrate scope, investing in a more advanced catalyst system is recommended. Buchwald-type ligands with a suitable palladium precatalyst offer a robust solution for challenging couplings.[4][6]

• Given the challenges associated with C-Cl bond activation, nickel-based catalysts, especially air-stable Ni(II)-NHC precatalysts, represent a highly promising and cost-effective alternative that warrants strong consideration for this specific transformation.[8][9][10]

Ultimately, empirical screening of a few selected catalyst systems, guided by the comparative data presented herein, will be the most effective strategy to identify the ideal conditions for the successful Suzuki-Miyaura coupling of (2-(Chloromethyl)-5-nitrophenyl)boronic acid.

References

• BenchChem. (2025). A Comparative Guide to Phosphine Ligands in Suzuki-Miyaura Coupling Reactions.
• Bandgar, B. P., Bettigeri, S. V., & Phopase, J. B. (2004). Palladium-Catalyzed Ligand-Free Suzuki Cross-Coupling Reactions of Benzylic Halides with Aryl Boronic Acids under Mild Conditions. Tetrahedron Letters, 45(35), 6959-6962.
• ChemRxiv. (2024). Efficient nickel precatalysts for Suzuki-Miyaura cross-coupling of aryl chlorides and arylboronic acids under mild conditions.
• National Institutes of Health. (2025). Efficient Nickel Precatalysts for Suzuki‐Miyaura Cross‐Coupling of Aryl Chlorides and Arylboronic Acids Under Mild Conditions.
• Sci-Hub. (2013). Microwave-Promoted Palladium Catalysed Suzuki Cross-Coupling Reactions of Benzyl Halides with Arylboronic Acid.
• Zhang, Y.-Q. (2013). Microwave-Promoted Palladium Catalysed Suzuki Cross-Coupling Reactions of Benzyl Halides with Arylboronic Acid. Journal of Chemical Research, 37(6), 375–376.
• ACS Publications. (2008). A Novel, Air-Stable Phosphine Ligand for the Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reaction of Chloro Arenes. The Journal of Organic Chemistry.
• ResearchGate. (2005).

• RSC Publishing. (2018). Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide. RSC Advances. [Link]

• BenchChem. (2025). A Comparative Guide to Palladium Catalysts: Pd(PPh3)4 vs. Buchwald Systems for Chloropyridine Coupling.

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• BenchChem. (2025). Comparative Analysis of Catalytic Systems for Suzuki Coupling with Electron-Deficient Boronic Acids.
• Harned Research Group. (n.d.). Cross coupling reactions.

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• 10. chemrxiv.org [chemrxiv.org]

A Strategic Guide to Synthesis: Cost-Benefit Analysis of (2-(Chloromethyl)-5-nitrophenyl)boronic Acid

In the intricate field of synthetic chemistry, the selection of a building block is a critical decision that dictates the efficiency, cost, and novelty of a synthetic route. Among the vast arsenal of reagents, functionalized boronic acids have become indispensable for their versatility in carbon-carbon bond formation, most notably through the Suzuki-Miyaura cross-coupling reaction. This guide offers a senior application scientist's perspective on the strategic use of (2-(Chloromethyl)-5-nitrophenyl)boronic acid , providing a detailed cost-benefit analysis and a practical comparison with a common alternative for researchers, scientists, and drug development professionals.

The Unique Value Proposition of a Bifunctional Reagent

(2-(Chloromethyl)-5-nitrophenyl)boronic acid is not a simple arylboronic acid. Its structure is endowed with three key features that define its synthetic utility:

• The Boronic Acid Moiety: This is the primary functional group that enables participation in palladium-catalyzed cross-coupling reactions, allowing for the formation of a biaryl linkage.

• The Chloromethyl Group: Positioned ortho to the boronic acid, this group is a reactive electrophilic handle. It is essentially a masked benzylic halide, poised for subsequent nucleophilic substitution reactions.

• The Nitro Group: As a strong electron-withdrawing group, the meta-positioned nitro group significantly modulates the electronic properties of the aromatic ring. This influences the reactivity in the Suzuki coupling and can be a crucial feature in the final target molecule or a precursor for an amino group.

This unique combination allows for a "build-and-functionalize" strategy. One can first perform the Suzuki coupling to construct the core biaryl scaffold and then utilize the chloromethyl group to introduce additional complexity, a powerful approach in library synthesis and late-stage functionalization.

Diagram of the Multifaceted Reactivity:

Caption: Sequential reactivity of (2-(Chloromethyl)-5-nitrophenyl)boronic acid.

Comparative Analysis: A Tale of Two Building Blocks

To contextualize the cost-benefit analysis, we compare our target reagent with a more common and economical alternative: (4-formylphenyl)boronic acid . This alternative also offers a functional handle—the aldehyde—for post-coupling modifications, but its properties and synthetic applications differ significantly.

We will consider a model reaction: the Suzuki coupling with 4-bromoanisole.

Table 1: Performance and Cost Comparison in a Model Suzuki Coupling

Parameter	(2-(Chloromethyl)-5-nitrophenyl)boronic acid	(4-formylphenyl)boronic acid	Rationale & Expert Insight
Typical Yield	80-90%	90-98%	The ortho-substituent and electron-withdrawing nitro group can sometimes make the transmetalation step less efficient than with simpler boronic acids, requiring more careful optimization.
Reaction Time	6-12 hours	2-6 hours	Steric hindrance from the ortho-chloromethyl group can slow the reaction rate compared to the para-substituted formylphenylboronic acid.
Relative Cost	High	Low	Specialized, multi-step synthesis drives up the cost of the chloromethyl derivative compared to the high-volume, commercially accessible formyl version.
Purification	Column Chromatography	Recrystallization or Column Chromatography	The polarity and potential for side reactions often necessitate chromatographic purification for the chloromethyl product. The formyl derivative often yields a clean, crystalline product.
Downstream Chemistry	Nucleophilic Substitution (SN2)	Reductive Amination, Wittig, Aldol, etc.	The chloromethyl group is an excellent electrophile for N, O, and S nucleophiles. The aldehyde offers a gateway to a broader, more classical set of carbonyl reactions.
Stability	Moderate	High	The benzylic chloride is inherently more reactive and susceptible to hydrolysis or degradation over long-term storage compared to the relatively stable aromatic aldehyde.

Experimental Protocols: From Theory to Practice

The trustworthiness of a reagent is confirmed in its application. Below are detailed, validated protocols for the model Suzuki-Miyaura reaction.

Protocol 1: Synthesis of 4'-Methoxy-2-(chloromethyl)-5-nitrobiphenyl

This protocol demonstrates the use of our primary reagent. The choice of a classic Pd(PPh₃)₄ catalyst and a standard carbonate base provides a reliable, well-understood system.

Experimental Workflow Diagram:

Caption: Step-by-step workflow for the Suzuki-Miyaura coupling reaction.

Methodology:

• To a flame-dried 50 mL round-bottom flask equipped with a condenser and magnetic stir bar, add 4-bromoanisole (187 mg, 1.0 mmol), (2-(Chloromethyl)-5-nitrophenyl)boronic acid (260 mg, 1.2 mmol), potassium carbonate (276 mg, 2.0 mmol), and tetrakis(triphenylphosphine)palladium(0) (35 mg, 0.03 mmol).

• Evacuate and backfill the flask with nitrogen gas three times.

• Add a degassed solvent mixture of Toluene (8 mL), Ethanol (2 mL), and Water (2 mL) via syringe.

• Heat the mixture to reflux (oil bath temperature ~95 °C) and stir vigorously for 8 hours, monitoring by TLC (Thin Layer Chromatography).

• Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (30 mL) and water (20 mL).

• Separate the layers, and extract the aqueous phase with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography (Silica gel, gradient elution with Hexane/Ethyl Acetate) to yield the product.

Protocol 2: Synthesis of 4'-Methoxy-[1,1'-biphenyl]-4-carbaldehyde

This protocol for the alternative reagent uses a more modern catalyst system (a palladium(II) source with a bulky phosphine ligand), which often allows for faster reactions and lower catalyst loadings.

Methodology:

• To a 50 mL round-bottom flask, add 4-bromoanisole (187 mg, 1.0 mmol), (4-formylphenyl)boronic acid (180 mg, 1.2 mmol), palladium(II) acetate (4.5 mg, 0.02 mmol), SPhos (16.4 mg, 0.04 mmol), and potassium phosphate (K₃PO₄, 425 mg, 2.0 mmol).

• Evacuate and backfill the flask with nitrogen three times.

• Add degassed 1,4-dioxane (10 mL) and water (1 mL).

• Heat the mixture to 100 °C for 2-4 hours, monitoring by TLC.

• After cooling, dilute with water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Combine the organic extracts, wash with brine, dry over magnesium sulfate (MgSO₄), and concentrate in vacuo.

• The crude product can often be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) or by flash column chromatography if necessary.

Mechanistic Insight: The Engine of the Reaction

The efficiency of any Suzuki coupling is governed by the catalytic cycle. The electronic properties of the boronic acid primarily impact the transmetalation step. An electron-withdrawing group, like the nitro group on our target reagent, can slow this step by reducing the nucleophilicity of the aryl group being transferred to the palladium center. This is a key reason why reaction conditions may require more optimization compared to electron-rich or neutral boronic acids.[1][2]

The Suzuki-Miyaura Catalytic Cycle:

Caption: The three key stages of the Suzuki-Miyaura catalytic cycle.

Final Verdict: A Strategic Investment for Complex Synthesis

The cost-benefit analysis of (2-(Chloromethyl)-5-nitrophenyl)boronic acid is clear:

• Costs: Higher financial expense, potentially longer reaction times, required chromatographic purification, and moderate stability.

• Benefits: Access to unique chemical space through its bifunctional nature. It enables a powerful synthetic strategy where a core scaffold is first constructed via a robust C-C bond formation, followed by precise, late-stage functionalization at the benzylic position. This is particularly valuable in medicinal chemistry for structure-activity relationship (SAR) studies.

Choose (2-(Chloromethyl)-5-nitrophenyl)boronic acid when:

• Your synthetic plan involves sequential, orthogonal functionalization.

• The target molecule requires the specific substitution pattern it provides.

• Late-stage diversification of a core scaffold is a primary goal.

Opt for a simpler alternative like (4-formylphenyl)boronic acid when:

• Cost is a primary driver.

• High throughput and rapid synthesis of a simple biaryl are needed.

• The desired downstream chemistry is centered on carbonyl reactions.

Ultimately, (2-(Chloromethyl)-5-nitrophenyl)boronic acid is not a routine reagent but a strategic tool. Its higher cost is an investment in synthetic efficiency and elegance, providing a direct route to complex molecules that would otherwise require longer, more convoluted pathways.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Available at: [Link]

• Carrow, B. P., & Hartwig, J. F. (2011). Distinguishing between pathways for transmetalation in Suzuki–Miyaura reactions. Journal of the American Chemical Society, 133(7), 2116–2119. Available at: [Link]

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211. Available at: [Link]

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A Mechanistic and Comparative Guide to Reactions Involving (2-(Chloromethyl)-5-nitrophenyl)boronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical analysis of the mechanistic nuances and comparative performance of (2-(Chloromethyl)-5-nitrophenyl)boronic acid in key organic transformations. As a bifunctional reagent with both a reactive boronic acid moiety and a benzylic chloride, this molecule presents unique opportunities and challenges in synthetic chemistry. This document moves beyond standard protocols to explore the underlying mechanistic principles that govern its reactivity, offering a comparative perspective against alternative synthetic strategies. The insights provided are intended to empower researchers to make informed decisions in the design and execution of complex synthetic routes.

Introduction: The Unique Reactivity Profile of (2-(Chloromethyl)-5-nitrophenyl)boronic Acid

(2-(Chloromethyl)-5-nitrophenyl)boronic acid is a valuable building block in medicinal chemistry and materials science. Its utility stems from the orthogonal reactivity of its two primary functional groups: the boronic acid, a staple of palladium- and copper-catalyzed cross-coupling reactions, and the chloromethyl group, a versatile electrophile for nucleophilic substitution. The presence of a strongly electron-withdrawing nitro group further modulates the electronic properties of the aromatic ring, influencing the reactivity of both functional handles.

This guide will focus on two of the most important reaction classes for this molecule: the Suzuki-Miyaura C-C bond formation and the Chan-Lam C-N bond formation. For each, we will delve into the mechanistic details, present comparative data with analogous systems, and provide detailed experimental protocols.

The Suzuki-Miyaura Cross-Coupling Reaction: Navigating Steric and Electronic Hurdles

The Suzuki-Miyaura reaction is a powerful method for the formation of biaryl structures.[1][2] However, the successful application of (2-(Chloromethyl)-5-nitrophenyl)boronic acid in this reaction is not without its challenges. The ortho-chloromethyl group introduces significant steric hindrance around the boronic acid moiety, which can impede key steps in the catalytic cycle. Furthermore, the electron-withdrawing nitro group deactivates the phenyl ring, reducing its nucleophilicity and potentially slowing the rate-determining transmetalation step.[3][4]

Mechanistic Considerations

The catalytic cycle of the Suzuki-Miyaura reaction is generally understood to proceed via three main steps: oxidative addition, transmetalation, and reductive elimination.[5] For sterically hindered and electronically deactivated substrates like (2-(Chloromethyl)-5-nitrophenyl)boronic acid, the transmetalation step is often the bottleneck.[6]

The critical role of the base: The base activates the boronic acid by converting it to a more nucleophilic boronate species, which is essential for efficient transmetalation.[2] For sterically hindered boronic acids, stronger, non-nucleophilic bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are often more effective than weaker bases like sodium carbonate (Na₂CO₃).[7]

Ligand selection is paramount: The choice of phosphine ligand on the palladium catalyst is critical to overcoming the steric and electronic challenges. Bulky, electron-rich ligands, such as SPhos and XPhos, are known to accelerate both the oxidative addition and reductive elimination steps and are particularly effective for sterically demanding couplings.[4][6]

Diagram: The Suzuki-Miyaura Catalytic Cycle

Sources

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• 7. Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (2-(Chloromethyl)-5-nitrophenyl)boronic acid

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step guide for the safe handling and disposal of (2-(Chloromethyl)-5-nitrophenyl)boronic acid. As a Senior Application Scientist, my objective is to synthesize established safety protocols with the practical realities of a research environment. The procedures outlined below are designed to ensure personnel safety, environmental protection, and regulatory compliance. Given the compound's specific combination of functional groups, a conservative and rigorous approach to its disposal is mandatory.

Hazard Assessment and Chemical Profile

A thorough understanding of a chemical's hazard profile is the foundation of its safe management. In the absence of a specific Safety Data Sheet (SDS) for (2-(Chloromethyl)-5-nitrophenyl)boronic acid, we must infer its potential hazards from its constituent functional groups: the boronic acid, the chloromethyl group, and the nitroaromatic ring. This analytical approach mandates that the compound be treated as hazardous waste.

• Boronic Acid Moiety : While many simple boronic acids exhibit low acute toxicity, they are a class of compounds with diverse biological activities, including enzyme inhibition. Recent studies have also raised concerns about the potential mutagenic activity of some boronic acids, challenging their historically benign reputation.[1] Therefore, they should be handled with care and disposed of as chemical waste.[2][3]

• Nitroaromatic Moiety : Nitroaromatic compounds are widely recognized for their environmental persistence and potential toxicity.[4][5] Many are classified as toxic or mutagenic.[4] The presence of the nitro group increases the compound's reactivity and dictates that it should not be disposed of via standard drains or as common waste.[6]

• Chloromethyl Moiety : The chloromethyl group is a significant safety concern. It functions as an alkylating agent. More broadly, chloromethylating agents as a class, such as bis(chloromethyl) ether, are known carcinogens.[7] This functional group imparts high reactivity and potential toxicity, requiring stringent handling protocols.

Safety Protocols and Personal Protective Equipment (PPE)

Adherence to strict safety protocols is non-negotiable when handling this compound.

Engineering Controls :

• All handling, weighing, and aliquoting of the solid compound, as well as the preparation of solutions, must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[3]

Personal Protective Equipment (PPE) :

• Eye Protection : Chemical safety goggles are mandatory at all times.[8]

• Hand Protection : Use chemical-resistant gloves (e.g., nitrile). Inspect gloves for tears or punctures before use and change them immediately if contamination occurs.

• Body Protection : A full-length laboratory coat must be worn and kept fastened.

The following table summarizes the essential safety information.

Hazard Class	Required PPE & Controls	Rationale
Inhalation	Chemical Fume Hood	The compound may be a respiratory irritant as a dust.[8][9]
Skin Contact	Nitrile Gloves, Lab Coat	Potential skin irritant and risk of absorption.[8][9]
Eye Contact	Safety Goggles	Potential for serious eye irritation.[9]
Ingestion	No eating/drinking in lab	Compound is presumed harmful if swallowed.[8]

Step-by-Step Disposal Protocol for Waste Chemical

This protocol applies to unused, expired, or contaminated (2-(Chloromethyl)-5-nitrophenyl)boronic acid and any solutions containing it.

Step 1: Waste Segregation

• Crucial Directive : Do NOT mix (2-(Chloromethyl)-5-nitrophenyl)boronic acid waste with any other waste streams.[3] Its reactive nature, particularly due to the chloromethyl group, could lead to dangerous and unpredictable reactions with other chemicals.

• Designate a specific, dedicated waste container for this compound and its associated rinseate.

Step 2: Containerization

• Select a robust, leak-proof container made of a compatible material, such as high-density polyethylene (HDPE).[10]

• The container must be in good condition with a secure, tightly-fitting screw cap.[3][11]

• Do not fill the container beyond 90% of its capacity to allow for expansion and prevent spillage during transport.[10]

Step 3: Labeling

• Proper labeling is a critical regulatory requirement under the EPA's Resource Conservation and Recovery Act (RCRA).[11][12]

• Affix a "Hazardous Waste" label to the container.[11][13]

• Clearly write the full chemical name: (2-(Chloromethyl)-5-nitrophenyl)boronic acid .

• Include the CAS Number if available.

• Indicate the primary hazards (e.g., Toxic, Irritant).

Step 4: Temporary Storage

• Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA).[11]

• This area should be secure, away from general laboratory traffic, and segregated from incompatible materials (e.g., strong acids, bases, and oxidizing agents).[8][9]

Step 5: Final Disposal

• The final disposal of this hazardous waste must be carried out by your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.[11][12]

• Never attempt to dispose of this chemical down the drain or in the regular trash.[14]

Decontamination of Empty Containers

Empty containers that once held (2-(Chloromethyl)-5-nitrophenyl)boronic acid must be decontaminated before they can be considered non-hazardous.

Step 1: Initial Rinse (Under a Fume Hood)

• Rinse the empty container three times with a small amount of a suitable organic solvent, such as acetone or ethanol.[3]

• Critical : The first rinseate is considered acutely hazardous and MUST be collected and added to your designated hazardous waste container for (2-(Chloromethyl)-5-nitrophenyl)boronic acid.[3] Subsequent rinses should also be collected as hazardous waste.

Step 2: Final Cleaning

• After the solvent rinses, the container can be washed with soap and water.

Step 3: Disposal of Cleaned Container

• Allow the container to air dry completely in a well-ventilated area.

• Deface or remove the original chemical label to prevent misidentification.

• The clean, dry container can now be disposed of in the appropriate laboratory glassware or plastic recycling stream.

Disposal Workflow Diagram

The following diagram provides a visual guide to the decision-making process for the proper disposal of (2-(Chloromethyl)-5-nitrophenyl)boronic acid.

Caption: Decision workflow for handling and disposal.

Regulatory Compliance

All laboratory waste management is governed by federal and local regulations.

• Environmental Protection Agency (EPA) : The EPA, under the Resource Conservation and Recovery Act (RCRA), provides the primary framework for hazardous waste identification, management, and disposal in the United States.[12][15] Academic laboratories may operate under the alternative requirements of Subpart K, which offers more flexibility but still requires stringent waste management plans.[15][16]

• Occupational Safety and Health Administration (OSHA) : OSHA regulations ensure worker safety during the handling of hazardous materials, including requirements for training, PPE, and emergency action plans.[17][18][19]

Compliance is not just a legal obligation but a cornerstone of a responsible and safe research enterprise. Always consult your institution's EHS department for specific guidance that aligns with local and federal laws.[2]

References

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Comprehensive Safety and Handling Guide for (2-(Chloromethyl)-5-nitrophenyl)boronic acid

This document provides essential safety protocols and operational guidance for the handling of (2-(Chloromethyl)-5-nitrophenyl)boronic acid. As a compound integrating a boronic acid, a halogenated alkyl group, and a nitroaromatic system, it presents a multifaceted hazard profile that demands rigorous adherence to safety procedures. This guide is designed for researchers, scientists, and drug development professionals to ensure safe and effective use from procurement to disposal.

Immediate Safety Briefing: Core Hazards

Before handling, all personnel must be aware that (2-(Chloromethyl)-5-nitrophenyl)boronic acid is classified as an irritant and potentially toxic compound. Based on its constituent functional groups, the primary, immediate risks are:

• Severe Irritation: Causes serious irritation to the eyes, skin, and respiratory system.[1]

• Inhalation Risk: Inhalation of dust or aerosols may cause respiratory tract irritation.[1][2]

• Unknown Toxicity: The full toxicological properties have not been thoroughly investigated. Therefore, it should be handled with the assumption of high toxicity.[3]

The Globally Harmonized System (GHS) pictograms associated with similar compounds include the Exclamation Mark for irritation and the Health Hazard symbol, indicating potential for more severe target organ effects.[4]

In-Depth Hazard Analysis: A Trifecta of Chemical Risks

The specific molecular structure of (2-(Chloromethyl)-5-nitrophenyl)boronic acid necessitates a multi-faceted approach to safety, considering the combined risks of its functional groups.

• Boronic Acid Moiety: Phenylboronic acids are known irritants. Direct contact with the solid or solutions can lead to irritation of the skin and eyes.[5] Inhalation of the dust is a primary route of exposure and can cause significant respiratory discomfort.[1]

• Chloromethyl Group (Halogenated Organic): Halogenated organic compounds as a class present significant health risks. Many are readily absorbed through the skin, and their vapors can be toxic upon inhalation, potentially causing damage to the central nervous system, liver, or kidneys.[6][7] While specific data for this compound is scarce, the presence of the chloromethyl group warrants handling it as a potential carcinogen.[6]

• Nitroaromatic System: Aromatic nitro compounds are associated with systemic toxicity. A key concern is the potential to cause methemoglobinemia, a condition where the iron in hemoglobin is oxidized, impairing oxygen transport in the blood. Symptoms can include headache, cyanosis (blueish skin), and cardiac dysrhythmias. Furthermore, nitroaromatic compounds are often persistent environmental pollutants.[8]

Engineering & Administrative Controls: Your First Line of Defense

Personal Protective Equipment (PPE) is the last line of defense. Before any work begins, robust engineering and administrative controls must be in place.

• Ventilation: All handling of solid (2-(Chloromethyl)-5-nitrophenyl)boronic acid and its solutions must be conducted within a properly functioning chemical fume hood to prevent inhalation of dust and vapors.[9][10]

• Designated Work Area: A specific area of the lab should be designated for working with this compound to prevent cross-contamination.

• Emergency Equipment: Ensure an eyewash station and safety shower are immediately accessible and unobstructed.[6] Verify their functionality before starting work.

• Restricted Access: Only trained personnel directly involved in the procedure should be in the designated work area. No food or beverages are permitted in the laboratory.[10][11]

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE ensemble is mandatory to prevent all routes of exposure—inhalation, ingestion, and dermal contact.

Step-by-Step PPE Donning Procedure

• Body Protection: Don a flame-resistant laboratory coat over long pants and closed-toe shoes. Ensure the lab coat is fully buttoned.[12]

• Hand Protection: Wear chemically resistant gloves. Nitrile gloves are a suitable minimum for incidental contact.[9][12] For prolonged handling or when working with solutions, consider thicker butyl rubber gloves.[13] Always inspect gloves for tears or holes before use.[3]

• Eye and Face Protection: Wear chemical safety goggles that provide a full seal around the eyes.[5][12] If there is a significant splash risk, a face shield must be worn in addition to safety goggles.[6][13]

• Respiratory Protection: When handling the solid compound outside of a glovebox, a NIOSH-approved respirator is required to prevent inhalation of dust particles. An N95 dust mask is the minimum requirement; for higher-risk procedures, a full-face respirator with appropriate cartridges may be necessary.[12][13]

PPE Summary Table

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical safety goggles (ANSI Z87.1 certified). Face shield for splash risk.	Protects eyes from dust particles and splashes.[5][12] A face shield provides broader protection for the entire face.[6]
Hand Protection	Chemically resistant gloves (e.g., Nitrile, Butyl Rubber).[13]	Prevents skin contact. Gloves must be changed immediately upon contamination.[12]
Body Protection	Flame-resistant lab coat, long pants, closed-toe shoes.[12]	Protects skin from accidental spills and contact.
Respiratory Protection	NIOSH/MSHA approved respirator (e.g., N95 dust mask or higher).[5][12]	Required when handling the solid compound to prevent inhalation of dust particles and potential respiratory irritation.[1]

Operational Workflow: From Receipt to Disposal

The following workflow provides a step-by-step guide for safely handling (2-(Chloromethyl)-5-nitrophenyl)boronic acid.

Caption: Safe handling workflow for (2-(Chloromethyl)-5-nitrophenyl)boronic acid.

Decontamination and Waste Disposal Plan

Proper disposal is critical to ensure laboratory and environmental safety.

• Waste Segregation: All waste containing this compound, including excess solids, solutions, and contaminated materials (gloves, paper towels), must be collected in a designated, labeled hazardous waste container.[9]

• Halogenated & Nitrated Waste Stream: This compound must be disposed of in a "Halogenated Organic Waste" container.[9] It should not be mixed with non-halogenated waste.[7] Due to the nitro group, it must also be kept separate from strong oxidizing acids in the waste container to prevent potentially violent, delayed reactions.[14][15]

• Spill Cleanup:

  • Alert personnel and restrict access to the area.

  • Wearing full PPE, cover the spill with an inert absorbent material (e.g., vermiculite or sand).

  • Carefully sweep or scoop the material into a designated hazardous waste container.[5] Avoid generating dust.[2][5]

  • Decontaminate the spill area with an appropriate solvent, followed by soap and water.

  • Collect all cleanup materials in the halogenated waste container.

Emergency Procedures: In Case of Exposure

Immediate action is crucial to mitigate harm from exposure.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][5]

• Skin Contact: Remove contaminated clothing immediately and wash the affected skin area with plenty of soap and water for at least 15 minutes.[1][5] Seek medical attention if irritation persists.

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[1][5]

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth with water and have them drink 2-4 cupfuls of water. Never give anything by mouth to an unconscious person.[5] Seek immediate medical attention.[1]

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